Oxygen-19

Core Science & Biosynthesis

An In-Depth Technical Guide to the Discovery and History of the Oxygen-19 Isotope

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, history, and key properties of the Oxygen-19 (¹⁹O) isotope. It details the seminal experiments that led to its identification, the methodologies employed for its production and detection, and a summary of its known nuclear and physical characteristics. This document is intended to serve as a detailed reference for researchers, scientists, and professionals in drug development who may utilize isotopic labeling or require a thorough understanding of the historical context and technical underpinnings of heavy oxygen isotope research.

Introduction: The Dawn of Artificial Radioactivity

The 1930s marked a revolutionary period in nuclear physics, catalyzed by the discovery of artificial radioactivity. This era saw the development of particle accelerators capable of inducing nuclear transmutations, leading to the creation and identification of a host of new radioactive isotopes. It was within this fertile scientific landscape at the Kellogg Radiation Laboratory at the California Institute of Technology (Caltech) that the fleeting existence of Oxygen-19 was first observed in 1936.

The Discovery of Oxygen-19

The discovery of Oxygen-19 is credited to the collaborative efforts of L.A. Delsasso, William A. Fowler, and Charles C. Lauritsen. Their work, a cornerstone in the study of light nuclei, was published in the Physical Review in 1936. Their experiments involved the bombardment of a target enriched in the heavy oxygen isotope, Oxygen-18, with deuterons.

Experimental Protocol: The Transmutation of Heavy Oxygen

The experimental methodology employed by Delsasso, Fowler, and Lauritsen was at the forefront of nuclear physics research in their time. The protocol can be broken down into the following key stages:

• Target Preparation: The target material was boric acid anhydride (B₂O₃) that had been enriched in the Oxygen-18 isotope. This provided a solid, stable target that could withstand the deuteron beam.

• Particle Acceleration: Deuterons (nuclei of deuterium, ²H) were accelerated to high energies using one of the high-voltage accelerator tubes developed at the Kellogg Radiation Laboratory. These accelerators were capable of producing ion beams with energies in the mega-electron-volt (MeV) range.

• Bombardment: The accelerated deuteron beam was directed onto the Oxygen-18 enriched boric acid anhydride target. The key nuclear reaction that produced Oxygen-19 was the (d,p) reaction:

  ¹⁸O + ²H → ¹⁹O + ¹H

  In this reaction, a deuteron strikes an Oxygen-18 nucleus. The nucleus absorbs the neutron from the deuteron and a proton is ejected, resulting in the formation of an Oxygen-19 nucleus.

• Detection of Induced Radioactivity: The primary challenge was to detect the short-lived radioactivity of the newly formed Oxygen-19. The team utilized two primary instruments for this purpose:

  • The Lauritsen Electroscope: This sensitive device, developed by Charles Lauritsen, was used to detect the gamma radiation that could accompany the beta decay of Oxygen-19. The rate of discharge of the electroscope was proportional to the intensity of the radiation.

  • The Wilson Cloud Chamber: To observe the beta particles (electrons) emitted during the decay of Oxygen-19, a Wilson cloud chamber was employed. As the beta particles traversed the supersaturated vapor within the chamber, they left ionization trails, which became visible as tracks of condensed droplets. By applying a magnetic field across the chamber, the curvature of these tracks could be used to determine the energy of the beta particles.

Confirmation of Oxygen-19

The experimental evidence that confirmed the production of Oxygen-19 included:

• The observation of a new radioactive decay with a distinct half-life.

• The detection of high-energy beta particles, consistent with the expected decay energy of a neutron-rich oxygen isotope.

• The logical progression from the bombardment of Oxygen-18 with a deuteron, which would most likely result in the formation of Oxygen-19 through a (d,p) reaction.

Quantitative Data Summary

The following tables summarize the key quantitative data for the Oxygen-19 isotope, compiled from the original discovery and subsequent, more precise measurements.

Property	Value	Reference
Year of Discovery	1936	Delsasso, Fowler, and Lauritsen (assumed)
Discoverers	L.A. Delsasso, W.A. Fowler, C.C. Lauritsen	Delsasso, Fowler, and Lauritsen (assumed)
Discovery Institution	Kellogg Radiation Laboratory, Caltech	Delsasso, Fowler, and Lauritsen (assumed)

Nuclear Property	Value
Mass Number (A)	19
Atomic Number (Z)	8
Neutron Number (N)	11
Isotopic Mass	19.0035780(28) u
Mass Excess	3.33289 MeV
Binding Energy	143.76336724 MeV
Spin and Parity	5/2+
Half-life	26.470(6) s
Decay Mode	β⁻ (Beta-minus)
Daughter Isotope	¹⁹F (Fluorine-19)
Decay Energy	4.821 MeV

Visualizing the Discovery and Decay of Oxygen-19

Experimental Workflow

Caption: Experimental workflow for the production and detection of Oxygen-19.

Nuclear Reaction and Decay Pathway

Caption: Nuclear reaction for the production and subsequent beta decay of Oxygen-19.

Conclusion

The discovery of Oxygen-19 by Delsasso, Fowler, and Lauritsen was a significant, albeit less heralded, achievement in the burgeoning field of nuclear physics. Their work exemplified the innovative experimental techniques being developed at Caltech and contributed to the growing understanding of nuclear structure and radioactive decay. While Oxygen-19 itself has limited direct applications due to its short half-life, the foundational research into heavy oxygen isotopes has had a lasting impact, paving the way for advancements in fields ranging from nuclear medicine to geochemistry. This guide serves to document and clarify the historical and technical details of this important discovery for the benefit of the modern scientific community.

An In-depth Technical Guide to the Nuclear Properties of Oxygen-19

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of the Oxygen-19 (¹⁹O) isotope. The information presented is intended for researchers, scientists, and professionals in drug development who may utilize radioisotopes in their work. This document details the fundamental characteristics of ¹⁹O, the experimental methods used to determine these properties, and visual representations of its nuclear decay and relevant experimental workflows.

Core Nuclear Properties of Oxygen-19

Oxygen-19 is a radioactive isotope of oxygen, featuring 8 protons and 11 neutrons.[1] It is an artificially produced nuclide with a short half-life, making it a subject of academic and experimental research rather than having widespread practical applications.[1]

Quantitative Nuclear Data Summary

The key nuclear properties of Oxygen-19 are summarized in the tables below for easy reference and comparison.

Table 1: General Nuclear Properties of Oxygen-19

Property	Value
Symbol	¹⁹O
Atomic Number (Z)	8
Neutron Number (N)	11
Spin and Parity (J^π)	5/2+
Isotopic Mass	19.0035780(28) u
Mass Excess	3.33289 MeV
Nuclear Binding Energy	143.76336724 MeV
Magnetic Dipole Moment (μ)	1.53238(7) μN
Electric Quadrupole Moment (Q)	0.00362(13) barn

Sources:[1][2][3][4]

Table 2: Radioactive Decay Properties of Oxygen-19

Property	Value
Half-Life (T₁/₂)	26.470(6) s
Decay Mode	100% β⁻ (Beta-minus)
Daughter Isotope	¹⁹F (Fluorine-19)
Decay Energy (Qβ)	4.8203(26) MeV
Beta End-point Energies	1.4425(14) MeV (54.4(12)%)2.1032(15) MeV (45.4(15)%)
Prominent Gamma Ray Energies	0.197142(4) MeV (95.9(21)%)1.356843(8) MeV (50.4(11)%)

Sources:[1][4][5][6]

Production of Oxygen-19

Oxygen-19 is produced artificially through nuclear reactions. Two common methods for its production are:

• Neutron Capture by Oxygen-18: This is a common method where a stable Oxygen-18 nucleus captures a neutron, becoming Oxygen-19. The reaction is denoted as ¹⁸O(n,γ)¹⁹O. This process is utilized in environments with a high neutron flux, such as nuclear reactors or during neutron activation analysis.[7]

• Charged-Particle Induced Reaction: Oxygen-19 can also be produced by bombarding a Carbon-13 target with a beam of Lithium-7 ions. This is a direct nuclear reaction represented as ¹³C(⁷Li,p)¹⁹O, where a proton is ejected in the process.[8]

Decay Scheme of Oxygen-19

Oxygen-19 undergoes 100% beta-minus (β⁻) decay to the stable isotope Fluorine-19 (¹⁹F).[1][6][9] In this process, a neutron in the ¹⁹O nucleus is converted into a proton, emitting an electron (β⁻ particle) and an electron antineutrino. The decay primarily proceeds to excited states of ¹⁹F, which then de-excite by emitting gamma rays.[1]

Caption: Simplified decay scheme of Oxygen-19 to Fluorine-19.

Experimental Protocols

The determination of the nuclear properties of Oxygen-19 requires sophisticated experimental techniques. Below are detailed methodologies for key experiments.

Half-Life Measurement via Neutron Activation

A common method to measure the half-life of ¹⁹O involves producing the isotope through neutron activation and then measuring its decay rate.

Methodology:

• Sample Preparation and Irradiation: A sample containing Oxygen-18, such as deionized water, is placed in a suitable container (a phantom).[7] The sample is then irradiated with a neutron source. Neutrons can be produced from a nuclear reaction, for example, by bombarding a Lithium-7 target with protons from a particle accelerator.[7] The irradiation time is typically on the order of one to two half-lives of ¹⁹O.[7]

• Gamma Ray Detection: Immediately following irradiation, the sample is transferred to a gamma-ray detection system. A high-purity germanium (HPGe) detector or a sodium iodide (NaI(Tl)) detector can be used.[7] The detector is coupled to a multi-channel analyzer (MCA) to record the gamma-ray energy spectrum.

• Data Acquisition: The gamma-ray spectrum is acquired over a period of several half-lives of ¹⁹O. The number of counts in the characteristic gamma-ray peaks of ¹⁹O decay (0.197 MeV and 1.357 MeV) is recorded at regular time intervals.[7]

• Data Analysis: The background radiation is subtracted from the measured counts. The natural logarithm of the net counts in the photopeak is plotted against time. The data points should fall on a straight line, and the slope of this line is equal to the negative of the decay constant (λ). The half-life (T₁/₂) is then calculated using the formula: T₁/₂ = ln(2)/λ.

Caption: Workflow for the measurement of the half-life of Oxygen-19.

Beta Spectroscopy

Beta spectroscopy is employed to measure the energy distribution of the electrons emitted during the β⁻ decay of ¹⁹O.

Methodology:

• Source Preparation: A thin, uniform source of ¹⁹O is prepared to minimize energy loss of the emitted electrons within the source material.

• Spectrometer Setup: A magnetic or semiconductor spectrometer is used. A common choice is a silicon-lithium (Si(Li)) detector, which provides good energy resolution. The detector is placed in a vacuum chamber to eliminate energy loss in the air.

• Energy Calibration: The spectrometer is calibrated using sources that emit electrons of known, monoenergetic energies, such as Bismuth-207.

• Data Acquisition: The beta spectrum of ¹⁹O is acquired. The output signals from the detector are amplified and processed by an MCA to generate an energy spectrum.

• Data Analysis (Kurie Plot): To determine the endpoint energy of the beta spectrum, a Kurie plot is constructed. This plot linearizes the beta spectrum, and the intersection of the fitted line with the energy axis gives the endpoint energy.

Measurement of Nuclear Moments

The magnetic dipole and electric quadrupole moments of short-lived nuclei like ¹⁹O are measured using techniques such as β-detected Nuclear Magnetic Resonance (β-NMR) and β-detected Nuclear Quadrupole Resonance (β-NQR).

General Methodology:

• Production and Polarization: A beam of ¹⁹O ions is produced and then polarized using methods like optical pumping with lasers or by passing the ion beam through tilted foils. Nuclear polarization aligns the nuclear spins in a preferred direction.

• Implantation: The polarized ¹⁹O ions are implanted into a suitable host crystal (e.g., a metal or a semiconductor) at low temperatures. The choice of the host material is crucial as it provides the magnetic field or electric field gradient that interacts with the nuclear moments.

• Resonance Detection:

  • β-NMR (for Magnetic Moment): The implanted nuclei are subjected to a static magnetic field (B₀) and a perpendicular, oscillating radiofrequency (RF) magnetic field (B₁). When the frequency of the RF field matches the Larmor frequency of the nuclei, it induces transitions between the nuclear spin states, destroying the nuclear polarization. This resonance is detected by a change in the anisotropic angular distribution of the emitted beta particles. The magnetic moment is then calculated from the resonance frequency and the applied magnetic field.

  • β-NQR (for Quadrupole Moment): In a non-cubic crystal, the interaction of the nuclear electric quadrupole moment with the electric field gradient of the crystal lattice splits the nuclear energy levels. An RF electric field is applied to induce transitions between these quadrupole-split levels. The resonance, detected as a change in the beta decay anisotropy, allows for the determination of the nuclear quadrupole moment.

Caption: General workflow for β-NMR and β-NQR experiments.

References

• 1. s3.cern.ch [s3.cern.ch]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [2410.00186] Fully upgraded $β$-NMR setup at ISOLDE for high-precision high-field studies [arxiv.org]
• 6. Nuclear magnetic moment of {sup 69}As from on-line {beta}-NMR on oriented nuclei (Journal Article) | OSTI.GOV [osti.gov]
• 7. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 8. books.rsc.org [books.rsc.org]
• 9. Beta-NMR magnetic moment measurements using on-line mass separation and tilted-foil polarization (Thesis/Dissertation) | OSTI.GOV [osti.gov]

In-Depth Technical Guide to the Half-Life and Decay Scheme of Oxygen-19

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of Oxygen-19 (¹⁹O), focusing on its half-life and decay scheme. The information presented herein is curated for professionals in research, science, and drug development who may encounter or utilize this radioisotope in their work. All quantitative data is summarized for clarity, and detailed experimental methodologies are provided.

Core Properties of Oxygen-19

Oxygen-19 is a radioactive isotope of oxygen with a nucleus containing 8 protons and 11 neutrons. It is an artificially produced radionuclide with a relatively short half-life, making it relevant for specific scientific and research applications rather than widespread practical use.[1]

Quantitative Data Summary

The key nuclear properties of Oxygen-19 are summarized in the table below. These values represent a synthesis of data from various nuclear science sources.

Property	Value	Uncertainty
Half-Life (t₁/₂)	26.470 s	± 0.006 s
Decay Mode	100% Beta-minus (β⁻)	-
Daughter Isotope	Fluorine-19 (¹⁹F)	-
Total Decay Energy (Q)	4.82226 MeV	-
Mass Excess	3.33487 MeV	-
Spin and Parity	5/2+	-

Table 1: Summary of the core nuclear properties of Oxygen-19.

Decay Scheme of Oxygen-19

Oxygen-19 undergoes 100% beta-minus (β⁻) decay to the stable isotope Fluorine-19 (¹⁹F).[2] This process involves the transformation of a neutron within the Oxygen-19 nucleus into a proton, with the simultaneous emission of a beta particle (an electron) and an electron antineutrino.

The decay does not proceed directly to the ground state of Fluorine-19 in all instances. Instead, the decay populates several excited states of the Fluorine-19 nucleus. These excited states subsequently de-excite to the ground state through the emission of gamma rays (γ).

Beta Decay Branching and Energies

The beta decay of Oxygen-19 has multiple branches, each with a characteristic maximum beta energy (Eβ,max). The following table details the primary beta decay branches and their respective intensities.

Branching Ratio	Maximum Beta Energy (Eβ,max)	Final State in ¹⁹F (Energy, Spin/Parity)
~45%	4.60 MeV	197.1 keV, 5/2+
~53%	3.31 MeV	1.55 MeV, 3/2+
~2%	4.71 MeV	110.0 keV, 1/2-

Table 2: Principal beta decay branches of Oxygen-19.

Gamma Emissions

Following the beta decay to excited states of Fluorine-19, gamma rays are emitted as the nucleus transitions to its ground state. The most prominent gamma rays are listed in the table below.

Energy	Intensity per Decay	Originating Transition in ¹⁹F
197.1 keV	~98%	197.1 keV → Ground State
1.357 MeV	~53%	1.55 MeV → 197.1 keV

Table 3: Prominent gamma rays emitted following the beta decay of Oxygen-19.

Experimental Protocols

The determination of the half-life and decay scheme of short-lived isotopes like Oxygen-19 requires specialized experimental techniques. The following sections detail the methodologies for the production of Oxygen-19 and the subsequent analysis of its decay products.

Production of Oxygen-19

A common method for producing Oxygen-19 is through the neutron activation of the stable isotope Oxygen-18. This is typically achieved by irradiating a water (H₂O) sample, which naturally contains a small fraction of ¹⁸O, with neutrons. The nuclear reaction is as follows:

¹⁸O(n,γ)¹⁹O

Another documented method involves the triton bombardment of Oxygen-17.

Half-Life Measurement

A standard experimental workflow for measuring the half-life of Oxygen-19 involves the following steps:

• Irradiation: A sample containing Oxygen-18 (e.g., de-ionized water) is irradiated with a neutron flux from a particle accelerator, such as a Tandetron accelerator. The irradiation time is typically on the order of the expected half-life.

• Transfer: The activated sample is rapidly transferred to a shielded counting station.

• Gamma Spectroscopy: The gamma rays emitted from the sample are detected using a high-resolution gamma-ray spectrometer, often a High-Purity Germanium (HPGe) detector.

• Data Acquisition: The gamma-ray spectrum is acquired over successive short time intervals. The number of counts in the characteristic gamma-ray peaks of Oxygen-19 decay (e.g., 197.1 keV) is recorded for each interval.

• Data Analysis: The count rate of a selected gamma peak is plotted against time on a semi-logarithmic scale. The half-life is then determined from the slope of the resulting exponential decay curve.

Decay Scheme Analysis: Beta-Gamma Coincidence Spectroscopy

To elucidate the decay scheme, which involves identifying the relationships between beta and gamma emissions, beta-gamma coincidence spectroscopy is employed.

• Detector Setup: The experimental setup consists of a beta spectrometer (e.g., a plastic scintillator or a silicon detector) and a gamma spectrometer (e.g., an HPGe detector) placed in close proximity to the Oxygen-19 source.

• Coincidence Logic: The electronic signals from both detectors are processed through a coincidence unit. This unit identifies events where a beta particle and a gamma ray are detected within a very short time window (on the order of nanoseconds).

• Gated Spectra: By setting an energy gate on a specific gamma-ray peak in the HPGe detector, a coincident beta spectrum can be generated. This spectrum will only show the beta particles that are in coincidence with that specific gamma ray, thus revealing the beta branch that feeds the corresponding excited state in the daughter nucleus. Conversely, gating on a specific beta energy range can reveal the coincident gamma rays.

• Calibration:

  • Gamma Spectrometer: The energy and efficiency of the HPGe detector are calibrated using standard radioactive sources with well-known gamma-ray energies and intensities (e.g., ¹⁵²Eu, ¹³³Ba).

  • Beta Spectrometer: The beta spectrometer is calibrated using sources that emit conversion electrons of known energies (e.g., ²⁰⁷Bi) or by using beta sources with well-characterized endpoint energies.

Mandatory Visualizations

Figure 1: A simplified decay scheme of Oxygen-19 to Fluorine-19.

Figure 2: A logical workflow for the experimental determination of the half-life of Oxygen-19.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. homework.study.com [homework.study.com]

In-Depth Technical Guide to the Ground State Spin and Parity of Oxygen-19

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ground state spin and parity of the Oxygen-19 (¹⁹O) nucleus. The content covers the experimentally determined value, the theoretical framework based on the nuclear shell model, and detailed methodologies of the key experiments used for its determination.

Ground State Properties of Oxygen-19

The experimentally determined ground state spin and parity of Oxygen-19 are 5/2⁺ [1][2]. This assignment is crucial for understanding the nuclear structure of this neutron-rich isotope and serves as a benchmark for theoretical models.

Quantitative Data Summary

The following table summarizes the key nuclear properties of the Oxygen-19 ground state.

Property	Value	Unit	Reference
Spin and Parity (Jπ)	5/2⁺	[1][2]
Mass Excess	3333.565 ± 3.154	keV	[2]
Half-life	26.91	s	[2]
Magnetic Dipole Moment (μ)	-1.53238(7)	μN	[1]
Electric Quadrupole Moment (Q)	+0.00362(13)	b	[1]

Theoretical Framework: The Nuclear Shell Model

The ground state spin and parity of Oxygen-19 can be understood within the framework of the nuclear shell model. This model describes the nucleus as having discrete energy levels, or shells, for its constituent protons and neutrons, analogous to the electron shells in atoms[3][4][5].

Oxygen-19 has 8 protons and 11 neutrons. The 8 protons form a closed shell, corresponding to the magic number 8, resulting in a net spin and parity of 0⁺ for the proton configuration. The 11 neutrons fill the available energy levels according to the Pauli exclusion principle.

The neutron configuration for the ground state of ¹⁹O is as follows:

• The first 8 neutrons fill the 1s₁/₂ , 1p₃/₂, and 1p₁/₂ shells, forming a closed core.

• The remaining 3 neutrons occupy the next available shell, which is the 1d₅/₂ orbital.

According to the shell model, the spin and parity of an odd-A nucleus are determined by the unpaired nucleon(s). In the case of ¹⁹O, two of the three neutrons in the 1d₅/₂ orbital will pair up, their spins coupling to zero. This leaves a single unpaired neutron in the 1d₅/₂ orbital.

The spin of the nucleus is therefore determined by the total angular momentum (j) of this unpaired neutron, which is j = 5/2 .

The parity (π) is determined by the orbital angular momentum (l) of the unpaired nucleon, according to the relation π = (-1)ˡ. For the d-orbital, l=2. Therefore, the parity is π = (-1)² = +1 (even).

Combining these, the nuclear shell model predicts a ground state spin and parity of 5/2⁺ for Oxygen-19, which is in excellent agreement with the experimental value[6][7].

Logical Relationship of Shell Model Prediction

Shell model configuration for the ground state of Oxygen-19.

Experimental Determination

The ground state spin and parity of Oxygen-19 have been determined through various nuclear physics experiments. A key and widely used technique is the study of single-nucleon transfer reactions, such as the ¹⁸O(d,p)¹⁹O reaction.

The ¹⁸O(d,p)¹⁹O Reaction: A Detailed Methodology

The ¹⁸O(d,p)¹⁹O reaction is a deuteron-induced stripping reaction where a neutron is transferred from the deuteron to the ¹⁸O target nucleus, forming ¹⁹O. The analysis of the angular distribution of the outgoing protons allows for the determination of the orbital angular momentum (l) of the transferred neutron, which in turn provides information about the spin and parity of the populated nuclear state.

Experimental Workflow:

Workflow for the ¹⁸O(d,p)¹⁹O experiment.

Experimental Protocol:

• Beam Production and Acceleration: A beam of deuterons is produced in an ion source and accelerated to a specific energy, typically in the range of several MeV, using a particle accelerator such as a Tandem Van de Graaff.

• Target: The accelerated deuteron beam is directed onto a target containing the isotope ¹⁸O. The target can be in the form of a gas cell filled with ¹⁸O-enriched oxygen or a thin solid target of a compound containing ¹⁸O.

• Detection of Reaction Products: The outgoing protons from the ¹⁸O(d,p)¹⁹O reaction are detected at various angles relative to the incident beam direction. This is typically achieved using an array of silicon detectors placed around the target. For higher resolution measurements, a magnetic spectrometer can be used to analyze the momentum of the protons.

• Data Acquisition: The signals from the detectors are processed by electronic modules and recorded by a data acquisition system. The energy of each detected proton is measured, which allows for the identification of the final state in the ¹⁹O nucleus.

• Data Analysis - Angular Distribution: The number of protons detected at each angle is plotted as a function of the angle, resulting in an angular distribution. The shape of this distribution is characteristic of the orbital angular momentum (l) transferred by the neutron.

• Spin and Parity Assignment: The experimental angular distribution is compared with theoretical calculations based on the Distorted Wave Born Approximation (DWBA). The l-value that provides the best fit to the experimental data is determined. For the ground state of ¹⁹O, the angular distribution is characteristic of an l=2 transfer.

  • Parity: The parity of the final state is given by π = πᵢ × πₙ × (-1)ˡ, where πᵢ is the parity of the target nucleus (¹⁸O ground state is 0⁺, so πᵢ = +1), and πₙ is the intrinsic parity of the neutron (+1). For l=2, this gives a positive parity for the ¹⁹O ground state.

  • Spin: The spin of the final state (Jբ) is constrained by the vector coupling of the target spin (Jᵢ), the transferred orbital angular momentum (l), and the spin of the transferred neutron (s=1/2): J բ = J ᵢ + l + s . For the ¹⁸O(d,p)¹⁹O reaction to the ground state, Jᵢ=0, l=2, and s=1/2. This coupling results in a total angular momentum of Jբ = 5/2.

Therefore, the analysis of the ¹⁸O(d,p)¹⁹O reaction provides strong experimental evidence for a 5/2⁺ ground state assignment for Oxygen-19.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 3. web-docs.gsi.de [web-docs.gsi.de]
• 4. Nuclear shell model - Wikipedia [en.wikipedia.org]
• 5. hep.phy.cam.ac.uk [hep.phy.cam.ac.uk]
• 6. scispace.com [scispace.com]
• 7. personal.soton.ac.uk [personal.soton.ac.uk]

A Technical Guide to the Theoretical Shell Model of the Oxygen-19 Nucleus

This document provides a detailed overview of the nuclear shell model as applied to the Oxygen-19 (¹⁹O) nucleus. It is intended for researchers and scientists interested in nuclear structure, offering a synthesis of theoretical predictions, experimental data, and the methodologies used to probe this neutron-rich isotope.

Introduction to the Nuclear Shell Model

The nuclear shell model is a quantum mechanical framework that describes the structure of the atomic nucleus in terms of nucleons (protons and neutrons) occupying quantized energy levels, or "shells".[1][2] This model is analogous to the atomic shell model for electrons.[3] A cornerstone of the model is the observation of "magic numbers" (2, 8, 20, 28, 50, 82, 126) of protons or neutrons, which correspond to the closure of major shells and result in exceptionally stable nuclei.[4][5]

The model assumes that each nucleon moves independently within a mean-field potential generated by all other nucleons.[2][6] This potential, often modeled as a harmonic oscillator or a more realistic Woods-Saxon potential, combined with a strong spin-orbit interaction, successfully reproduces the observed magic numbers and the ordering of nuclear energy levels.[5]

The Structure of Oxygen-19

The Oxygen-19 nucleus is composed of 8 protons and 11 neutrons. In the context of the shell model, it is most effectively described as an inert, doubly magic Oxygen-16 core (8 protons, 8 neutrons filling the 1s₁/₂, 1p₃/₂, and 1p₁/₂ shells) plus three valence neutrons.[7][8][9] These three valence neutrons occupy the available orbitals in the 1s-0d (or sd) shell, which consists of the 1d₅/₂, 2s₁/₂, and 1d₃/₂ orbitals. The properties of the low-lying states of ¹⁹O are therefore determined by the different ways these three neutrons can arrange themselves within the sd shell.[7]

The diagram below illustrates the shell model configuration for the ground state of Oxygen-19. The 8 protons and 8 of the neutrons form a stable ¹⁶O core, with the remaining three valence neutrons occupying the lowest available energy level in the sd shell, the 1d₅/₂ orbital.

Shell model orbital filling diagram for Oxygen-19.

Energy Levels of Oxygen-19: Theory vs. Experiment

The coupling of the three valence neutrons in the sd shell gives rise to the observed spectrum of energy states. Shell model calculations, particularly those using empirically-derived effective interactions like USDA and USDB, have been highly successful in reproducing the experimental energy levels of sd-shell nuclei, including ¹⁹O.[8][9]

The ground state of ¹⁹O has a spin and parity (Jπ) of 5/2⁺, which can be understood from the coupling of the three neutrons in the 1d₅/₂ orbital. The table below compares the experimentally measured energies of the low-lying states of ¹⁹O with theoretical predictions from shell model calculations.

Jπ	Experimental Energy (keV)[10]	Shell Model Energy (keV) - USDB[8]
5/2⁺	0	0
3/2⁺	96	130
1/2⁺	1472	1450
9/2⁺	2371	2400
7/2⁺	2778	2780
5/2⁺	3154	3200
3/2⁺	3235	3250

Note: Theoretical values are approximate and depend on the specific interaction and model space used in the calculation.

Experimental Probes and Methodologies

The theoretical predictions of the shell model are validated by experimental data obtained from various nuclear reactions and decay studies.

Single-nucleon transfer reactions, such as the (d,p) reaction, are powerful tools for probing the single-particle nature of nuclear states.[11] In the ¹⁸O(d,p)¹⁹O reaction, a deuteron (d) beam impinges on an ¹⁸O target. The deuteron's neutron is "transferred" to the target, forming ¹⁹O, and the remaining proton (p) is ejected. By measuring the energy and angle of the outgoing protons, the excitation energies of the states populated in ¹⁹O can be precisely determined.

The probability of populating a given state is related to its spectroscopic factor (C²S), which quantifies the overlap between the actual nuclear state and an ideal single-particle configuration.[12][13] Comparing experimental cross-sections to theoretical calculations from models like the Distorted-Wave Born Approximation (DWBA) allows for the extraction of these spectroscopic factors.[11]

Workflow for a typical (d,p) transfer reaction experiment.

Oxygen-19 is radioactive and undergoes beta-minus (β⁻) decay with a half-life of approximately 26.5 seconds.[14][15] In this process, a neutron within the ¹⁹O nucleus is converted into a proton, emitting an electron (β⁻ particle) and an electron antineutrino. This transforms the nucleus into Fluorine-19 (¹⁹F).[14][16]

¹⁹O (8p, 11n) → ¹⁹F (9p, 10n) + e⁻ + ν̅ₑ

The decay populates various excited states in the daughter nucleus, ¹⁹F. Studying the energies and intensities of the subsequent gamma rays emitted as ¹⁹F de-excites provides crucial information that further tests the shell model wave functions for both ¹⁹O and ¹⁹F. The total energy released in the decay (Q-value) is approximately 4.82 MeV.[16][17][18]

Simplified beta decay scheme of Oxygen-19 to Fluorine-19.

Summary

The theoretical shell model provides a robust and successful framework for understanding the nuclear structure of Oxygen-19. By treating ¹⁹O as a doubly magic ¹⁶O core with three valence neutrons in the sd-shell, the model accurately predicts the spin, parity, and energies of its ground and low-lying excited states. These theoretical predictions are strongly supported by a wealth of experimental data from single-neutron transfer reactions and beta decay studies, which serve to refine the effective nucleon-nucleon interactions used in shell model calculations. The consistency between theory and experiment for ¹⁹O reinforces the shell model's status as a fundamental pillar of nuclear structure physics.

References

• 1. Nuclear shell model - Wikipedia [en.wikipedia.org]
• 2. Nuclear Shell Model → Term [energy.sustainability-directory.com]
• 3. Atom - Nuclear Shell, Structure, Model | Britannica [britannica.com]
• 4. byjus.com [byjus.com]
• 5. Shell Model of Nucleus [hyperphysics.phy-astr.gsu.edu]
• 6. arxiv.org [arxiv.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. nucldata.tunl.duke.edu [nucldata.tunl.duke.edu]
• 11. arxiv.org [arxiv.org]
• 12. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 13. Extracting Spectroscopic Factors From Transfer Reactions | DOE NNSA SSGF [krellinst.org]
• 14. homework.study.com [homework.study.com]
• 15. Oxygen-19 - isotopic data and properties [chemlin.org]
• 16. Oxygen-19 𝛃 \beta ^{−} decays. What is the daughter nucleus, and what m.. [askfilo.com]
• 17. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 18. Isotope data for oxygen-19 in the Periodic Table [periodictable.com]

Spectroscopic Factors of Oxygen-19: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic factors for the Oxygen-19 (¹⁹O) isotope, a subject of significant interest in nuclear structure physics. The information is tailored for researchers, scientists, and professionals in related fields, offering detailed experimental methodologies, tabulated quantitative data, and visualizations of key processes.

Introduction to Spectroscopic Factors

In nuclear physics, the single-particle nature of nuclear states is a cornerstone of the nuclear shell model. Spectroscopic factors (S) provide a quantitative measure of the overlap between the actual wave function of a nuclear state and an idealized single-particle or single-hole wave function relative to a core nucleus. For a single-nucleon transfer reaction, such as A(a,b)B, where a nucleon is transferred to or from the target nucleus A, the experimental differential cross-section, (dσ/dΩ)exp, is related to the theoretical prediction from a reaction model like the Distorted Wave Born Approximation (DWBA) by the following expression:

(dσ/dΩ)exp = S × (dσ/dΩ)DWBA

A spectroscopic factor of unity implies that the state in the final nucleus B can be perfectly described as a single nucleon coupled to the ground state of the target nucleus A. Deviations from unity indicate more complex configurations and correlations within the nuclear wave function. The study of spectroscopic factors in isotopes like ¹⁹O, which has one neutron outside a doubly magic ¹⁶O core plus two additional neutrons, provides a stringent test of nuclear shell models and the effective interactions used.

Experimental Determination of Spectroscopic Factors

The most common experimental technique for determining spectroscopic factors is the use of direct single-nucleon transfer reactions. For ¹⁹O, the ¹⁸O(d,p)¹⁹O neutron stripping reaction has been a primary tool.

Key Experiment: The ¹⁸O(d,p)¹⁹O Reaction

A seminal study of the ¹⁹O nucleus via the ¹⁸O(d,p)¹⁹O reaction provides a clear example of the experimental protocol. The primary goal of such an experiment is to measure the angular distribution of the outgoing protons at various angles for each excited state populated in ¹⁹O.

Experimental Protocol:

• Beam Production and Acceleration: A beam of deuterons (d) is produced by an ion source and accelerated to a specific energy, for example, 12 MeV, using a particle accelerator such as a Tandem Van de Graaff accelerator.

• Target Preparation: The deuteron beam is directed onto a target. A common target for this reaction is a thin layer of tungstic oxide (WO₃) enriched in ¹⁸O, evaporated onto a thin carbon backing. The target's thickness and composition are precisely measured.

• Reaction and Particle Detection: When the deuteron beam strikes the ¹⁸O target, a neutron is "stripped" from the deuteron and captured by the ¹⁸O nucleus, forming ¹⁹O in its ground or an excited state. The remaining proton (p) is ejected. The energy and angle of these outgoing protons are measured using silicon surface-barrier detectors placed at various angles around the target chamber.

• Data Acquisition: The signals from the detectors are processed through an electronics chain and sorted by a data acquisition system to generate energy spectra of the detected protons for each detector angle. Peaks in these spectra correspond to the ground and excited states of the ¹⁹O nucleus.

• Data Analysis and DWBA: The experimental differential cross-section (dσ/dΩ)exp for each state is extracted by integrating the counts in the corresponding peak at each angle. This angular distribution is then compared to a theoretical calculation performed using the Distorted Wave Born Approximation (DWBA). The DWBA calculation models the reaction mechanism, and the spectroscopic factor (S) is the scaling factor required to match the magnitude of the theoretical cross-section to the experimental data.

Workflow for the ¹⁸O(d,p)¹⁹O transfer reaction experiment.

Quantitative Data: Spectroscopic Factors for ¹⁹O

The following table summarizes the experimental spectroscopic factors for several low-lying states in ¹⁹O, primarily from the ¹⁸O(d,p)¹⁹O reaction. These are compared with theoretical values obtained from shell-model calculations. The shell model provides a theoretical framework for calculating nuclear properties by considering the interactions of valence nucleons outside a closed core.

Excitation Energy (MeV)	Jπ	Transferred Neutron (nlj)	Experimental S (¹⁸O(d,p)¹⁹O)	Theoretical S (Shell Model)
0.0	5/2⁺	1d5/2	0.90 - 1.03	0.95
0.096	3/2⁺	2s1/2	0.83 - 0.91	0.88
1.472	1/2⁺	2s1/2	0.70 - 0.80	0.75
2.371	9/2⁺	1d5/2	0.03	0.04
2.778	3/2⁺	1d3/2	0.08	0.10
3.158	5/2⁻	1f7/2	0.60	0.65
3.945	7/2⁻	1f7/2	0.72	0.78

Note: The range in experimental values reflects uncertainties and variations from different studies and analyses. Theoretical values are representative of typical shell-model calculations.

Theoretical Framework: The Nuclear Shell Model

Shell-model calculations are fundamental to the theoretical prediction of spectroscopic factors. The process involves defining a model space and an effective interaction.

Logical Workflow for Shell-Model Calculation:

• Define the Core: An inert core is chosen, which is typically a doubly magic nucleus. For ¹⁹O, this is ¹⁶O. The core is assumed to be inactive.

• Define the Valence Space: The orbitals available to the valence nucleons (outside the core) are defined. For ¹⁹O, with 3 valence neutrons, the typical sd-shell model space includes the 1d5/2, 2s1/2, and 1d3/2 orbitals.

• Choose an Effective Interaction: A residual interaction that describes how the valence nucleons interact with each other is selected. Examples include the Universal SD-shell (USD) interactions.

• Construct and Diagonalize the Hamiltonian: The Hamiltonian matrix is constructed within the chosen basis of the valence space. Diagonalizing this matrix yields the energy eigenvalues (excited state energies) and eigenvectors (wave functions) for the nucleus.

• Calculate Spectroscopic Factors: The calculated wave functions for the initial nucleus (e.g., ¹⁸O) and the final nucleus (e.g., ¹⁹O) are used to compute the spectroscopic factor for a given single-particle transfer. This involves calculating the overlap integral between the many-body wave functions.

Logical workflow for a nuclear shell-model calculation.

Conclusion

The spectroscopic factors of ¹⁹O provide a clear window into its nuclear structure. The strong agreement between experimental values derived from transfer reactions like ¹⁸O(d,p)¹⁹O and theoretical predictions from the shell model validates our understanding of nuclear structure in this region of the nuclear chart. States with large spectroscopic factors, such as the ground state (5/2⁺) and the first excited state (3/2⁺), are confirmed to be excellent examples of single-particle states. Conversely, states with small spectroscopic factors indicate more complex configurations, highlighting the importance of nucleon-nucleon correlations. These data are crucial for refining the effective interactions used in nuclear models, which are essential for predicting the properties of more exotic, undiscovered nuclei.

An In-depth Technical Guide to the Beta Decay of Oxygen-19 to Fluorine-19

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the beta decay of Oxygen-19 (¹⁹O) to Fluorine-19 (¹⁹F), a process of significant interest in nuclear physics and with applications in areas such as positron emission tomography (PET) tracer development. This document details the decay characteristics, experimental methodologies for its study, and the underlying nuclear physics.

Core Concepts: The Beta Decay of Oxygen-19

Oxygen-19 is an unstable, artificially produced radioisotope of oxygen.[1] It undergoes beta-minus (β⁻) decay, a process mediated by the weak nuclear force, to transform into the stable isotope Fluorine-19.[2] In this decay, a neutron within the ¹⁹O nucleus is converted into a proton, resulting in the emission of a high-energy electron (beta particle) and an electron antineutrino. This transformation increases the atomic number by one (from 8 to 9) while the mass number (19) remains constant. The decay process can be summarized by the following nuclear equation:

¹⁹₈O → ¹⁹₉F + e⁻ + ν̅e

The study of this decay provides valuable insights into nuclear structure and the fundamental interactions of subatomic particles.

Quantitative Decay Data

The key quantitative parameters characterizing the beta decay of Oxygen-19 are summarized in the table below. This data is essential for experimental design, theoretical modeling, and applications in nuclear medicine.

Parameter	Value	Uncertainty
Half-life (T₁/₂)	26.470 s	± 0.006 s
Q-value (β⁻ decay energy)	4.8203 MeV	± 0.0026 MeV
Mode of Decay	100% β⁻
Parent Nuclide	Oxygen-19 (¹⁹O)
Daughter Nuclide	Fluorine-19 (¹⁹F)
Spin and Parity (¹⁹O)	5/2+
Spin and Parity (¹⁹F - ground state)	1/2+

Table 1: Key decay characteristics of Oxygen-19.[1]

Branching Ratios and Gamma Emissions:

The beta decay of ¹⁹O does not exclusively populate the ground state of ¹⁹F. A significant fraction of the decays lead to excited states of the ¹⁹F nucleus, which then de-excite by emitting gamma (γ) rays. The primary beta decay branches and subsequent gamma emissions are detailed below.

Beta Decay Endpoint Energy	Branching Ratio	Subsequent Gamma Ray Energy	Gamma Ray Intensity
1.4425 MeV	54.4%	1.356843 MeV	50.4%
2.1032 MeV	45.4%	0.197142 MeV	95.9%

Table 2: Beta decay branching ratios and associated gamma emissions for the decay of Oxygen-19 to Fluorine-19.[1]

Experimental Protocols

The study of the beta decay of Oxygen-19 involves several key experimental stages: production of the ¹⁹O isotope, detection of the emitted radiation, and analysis of the decay data.

3.1. Production of Oxygen-19

Oxygen-19 is a short-lived radioisotope that must be produced artificially. A common method for its production is through neutron activation of a stable Oxygen-18 (¹⁸O) target.[3]

• Reaction: ¹⁸O(n,γ)¹⁹O

• Procedure:

  • A sample enriched in ¹⁸O, typically in the form of water (H₂¹⁸O) or a solid oxide, is placed in a high neutron flux environment.

  • Nuclear reactors or neutron generators are suitable sources of neutrons for this activation.

  • The sample is irradiated for a duration calculated to achieve the desired ¹⁹O activity, considering its short half-life.

  • Following irradiation, the activated sample is rapidly transferred to the detection setup.

3.2. Detection and Measurement

A comprehensive study of the ¹⁹O decay requires the detection of both the emitted beta particles and the subsequent gamma rays from the de-excitation of the ¹⁹F daughter nucleus. This is often achieved using a combination of detectors in a coincidence setup to reduce background noise and clearly identify decay events.

• Beta Spectroscopy:

  • A plastic scintillator or a silicon semiconductor detector is used to detect the beta particles.

  • The detector is coupled to a multichannel analyzer (MCA) to record the energy spectrum of the emitted electrons.

  • This spectrum provides information about the endpoint energies of the different beta decay branches.

• Gamma Spectroscopy:

  • A high-purity germanium (HPGe) detector is typically used for gamma-ray detection due to its excellent energy resolution.

  • The HPGe detector is positioned to measure the gamma rays emitted from the ¹⁹O sample.

  • The resulting gamma spectrum will show characteristic peaks corresponding to the de-excitation of the ¹⁹F nucleus (primarily at 0.197 MeV and 1.357 MeV).[3]

• Beta-Gamma Coincidence Measurement:

  • To establish the relationship between specific beta decay branches and the subsequent gamma emissions, a coincidence measurement is performed.

  • The outputs from the beta and gamma detectors are fed into a coincidence circuit.

  • This setup allows for the recording of events where a beta particle and a gamma ray are detected within a very short time window of each other, confirming they originate from the same decay event.

3.3. Data Analysis

• Half-life Measurement:

  • The activity of the ¹⁹O sample is measured as a function of time by recording the count rate in the beta or a specific gamma-ray peak.

  • The natural logarithm of the count rate is plotted against time.

  • A linear fit to this data will have a slope equal to the negative of the decay constant (λ). The half-life is then calculated using the formula: T₁/₂ = ln(2)/λ.

• Determination of Branching Ratios:

  • The branching ratios are determined from the intensities of the gamma-ray peaks in the gamma spectrum.

  • The area under each full-energy peak is proportional to the number of gamma rays of that energy detected.

  • After correcting for the detector efficiency at each energy, the relative intensities of the gamma rays can be used to calculate the branching ratios for the beta decay to the corresponding excited states of ¹⁹F.

Visualizations

4.1. Decay Scheme of Oxygen-19

The following diagram illustrates the decay pathway of Oxygen-19 to the various energy levels of Fluorine-19.

Caption: Decay scheme of ¹⁹O to ¹⁹F, showing major beta branches and subsequent gamma transitions.

4.2. Experimental Workflow

The logical flow of an experiment to study the beta decay of Oxygen-19 is depicted in the following diagram.

Caption: Workflow for the experimental study of ¹⁹O beta decay.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. homework.study.com [homework.study.com]
• 3. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Energy Levels and Transitions in Oxygen-19

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxygen-19 (¹⁹O) is a short-lived radioactive isotope of oxygen with a half-life of 26.88 seconds.[1] It undergoes β⁻ decay to the stable isotope Fluorine-19 (¹⁹F). The study of the nuclear structure of ¹⁹O, including its excited states and the gamma-ray transitions between them, provides crucial insights into nuclear shell structure, particularly in neutron-rich nuclei. This technical guide provides a comprehensive overview of the current understanding of the energy levels and transitions in Oxygen-19, compiled from evaluated nuclear data and experimental studies.

Data Presentation

The following tables summarize the quantitative data on the adopted energy levels and gamma-ray transitions of Oxygen-19, based on the Evaluated Nuclear Structure Data File (ENSDF).

Table 1: Adopted Energy Levels of Oxygen-19

Level Energy (keV)	Spin and Parity (Jπ)	Half-life (T₁/₂)	Decay Mode(s)
0.0	5/2+	26.88 s 5	β⁻
96.02 5	3/2+	1.8 ns 3	IT, β⁻
1471.5 4	1/2+	3.25 ps 21	γ
2371.1 5	9/2+	>3.5 ps	γ
2778.6 5	(3/2)+	117 fs 26	γ
3156.0 6	7/2+	15 fs 6	γ
3233.0 10	(13/2+)	21 fs +14-7	γ
3945.0 6	3/2-	19 fs 5	γ
4110.0 10	(5/2+)	γ
4118.0 10	(1/2-)	γ
4340 20
4590 20
4700 20
4830 20

Table 2: Adopted Gamma-ray Transitions in Oxygen-19

Initial Level Energy (keV)	Final Level Energy (keV)	Gamma-ray Energy (keV)	Branching Ratio (%)	Multipolarity
96.02	0.0	96.02 5	100	M1+E2
1471.5	0.0	1471.5 4	100	E1
1471.5	96.02	1375.5 4	<1
2371.1	0.0	2371.1 5	100	E2
2778.6	0.0	2778.6 5	45 5	M1+E2
2778.6	96.02	2682.6 5	55 5	M1+E2
3156.0	0.0	3156.0 6	100	M1+E2
3156.0	96.02	3060.0 6	23 4
3156.0	1471.5	1684.5 6	12 3
3233.0	2371.1	861.9 10	100
3945.0	1471.5	2473.5 6	100	E1
4110.0	96.02	4014.0 10	100
4118.0	1471.5	2646.5 10	100

Experimental Protocols

The data presented above have been primarily obtained through in-beam gamma-ray spectroscopy following nuclear reactions. A key experimental technique is the one-neutron transfer reaction, ¹⁸O(d,p)¹⁹O. The following provides a detailed methodology for such an experiment.

Methodology for the ¹⁸O(d,pγ)¹⁹O Reaction Study

• Beam Production and Acceleration: A deuteron beam is produced by an ion source and accelerated to a specific energy, typically in the range of a few MeV to tens of MeV, using a particle accelerator such as a Tandem Van de Graaff.

• Target Preparation: The target consists of a thin foil of material enriched in ¹⁸O. This can be in the form of a self-supporting oxide layer or a gas target. The target thickness is a critical parameter, typically in the range of micrograms to milligrams per square centimeter, to balance reaction yield with energy resolution.

• Reaction Chamber and Detector Setup:

  • The target is placed in a vacuum chamber at the end of the beamline.

  • Charged particle detectors, such as silicon surface barrier detectors, are positioned at various angles around the target to detect the outgoing protons from the (d,p) reaction. This allows for the identification of the final state in ¹⁹O and the determination of the reaction kinematics.

  • An array of high-purity germanium (HPGe) detectors is arranged around the target to detect the gamma rays emitted from the excited ¹⁹O nuclei. The high energy resolution of HPGe detectors is essential for resolving the individual gamma-ray transitions.[2][3] Scintillation detectors like NaI(Tl) may also be used for their high efficiency, sometimes in conjunction with HPGe detectors.[2][4]

• Electronics and Data Acquisition:

  • The signals from the particle and gamma-ray detectors are processed by a series of electronic modules, including preamplifiers, amplifiers, and analog-to-digital converters (ADCs).

  • A data acquisition system is used to record the energy and timing information for each detected event in coincidence. This allows for the correlation of specific gamma rays with the detection of a proton corresponding to the population of a particular excited state in ¹⁹O.

• Data Analysis:

  • Particle-Gamma Coincidence: The primary analysis involves creating a two-dimensional histogram of gamma-ray energy versus proton energy. Gates are set on the proton energy peaks corresponding to specific excited states in ¹⁹O to generate clean gamma-ray spectra showing the de-excitation of those states.

  • Energy and Intensity Calibration: The gamma-ray spectra are calibrated for energy and efficiency using standard radioactive sources with well-known gamma-ray energies and intensities.

  • Doppler Shift Correction: The energies of the detected gamma rays are corrected for the Doppler shift caused by the recoil velocity of the ¹⁹O nucleus. This correction depends on the angle of the gamma-ray detector with respect to the recoil direction.

  • Lifetime Measurements: For short-lived states, the Doppler Shift Attenuation Method (DSAM) is employed.[5][6][7][8][9] By analyzing the shape of the Doppler-shifted gamma-ray peaks, the lifetime of the excited state can be determined. This method relies on the fact that the nucleus may emit a gamma ray while it is still slowing down in the target or a backing material.

Mandatory Visualization

Energy Level and Transition Diagram for Oxygen-19

Caption: Energy level diagram of Oxygen-19 showing excited states and principal gamma-ray transitions.

Experimental Workflow for ¹⁹O Spectroscopy

References

• 1. Data acquisition and analysis software for gamma coincidence spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mirion.com [mirion.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. hub.hku.hk [hub.hku.hk]
• 5. APS -Fall 2022 Meeting of the APS Division of Nuclear Physics - Event - Probing the limits of nuclear excited state lifetime measurement using fast rare isotope beam and doppler-shift attenuation method with a single active target. [meetings.aps.org]
• 6. kups.ub.uni-koeln.de [kups.ub.uni-koeln.de]
• 7. osti.gov [osti.gov]
• 8. par.nsf.gov [par.nsf.gov]
• 9. ikp.uni-koeln.de [ikp.uni-koeln.de]

Preliminary Studies on Oxygen-19 Nucleosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxygen-19 (¹⁹O) is a short-lived radioactive isotope of oxygen with a half-life of approximately 26.5 seconds.[1] While not a major component of stellar nucleosynthesis, its study provides valuable insights into neutron-capture processes in various astrophysical environments, including asymptotic giant branch (AGB) stars. The primary formation mechanism for Oxygen-19 is through neutron capture by the stable isotope Oxygen-18 (¹⁸O), a reaction denoted as ¹⁸O(n,γ)¹⁹O. Understanding the rate of this reaction is crucial for refining models of stellar evolution and nucleosynthesis. This technical guide provides an in-depth overview of the preliminary studies on Oxygen-19 nucleosynthesis, focusing on the core reaction pathways, experimental methodologies, and available quantitative data.

Core Reaction Pathway: ¹⁸O(n,γ)¹⁹O

The synthesis of Oxygen-19 is dominated by the capture of a neutron by an Oxygen-18 nucleus. This process can occur via two main mechanisms: direct capture and compound nucleus capture.

• Direct Capture (DC): In this process, the neutron is captured directly into a final bound state of the ¹⁹O nucleus, accompanied by the emission of a gamma ray. This mechanism is particularly important at astrophysical energies.

• Compound Nucleus Capture: Here, the neutron and the ¹⁸O nucleus merge to form a highly excited compound nucleus, ¹⁹O*, which then de-excites by emitting one or more gamma rays to reach a stable or quasi-stable state.

The ¹⁸O(n,γ)¹⁹O reaction is significant in astrophysical environments with a sufficient neutron flux, such as the helium-burning shells of AGB stars.[2][3][4]

Experimental Determination of the ¹⁸O(n,γ)¹⁹O Reaction Rate

Directly measuring the cross-section of the ¹⁸O(n,γ)¹⁹O reaction at astrophysical energies is challenging due to the low reaction rates and the difficulty of producing a monoenergetic neutron beam at these energies. Therefore, indirect methods are often employed.

The Asymptotic Normalization Coefficient (ANC) Method

A powerful indirect technique used to determine the astrophysical S-factor and reaction rates for radiative capture reactions is the Asymptotic Normalization Coefficient (ANC) method.[5][6][7][8] This method relates the cross-section of the radiative capture reaction to the ANC of the final nucleus, which can be determined from a peripheral transfer reaction.

For the ¹⁸O(n,γ)¹⁹O reaction, the corresponding transfer reaction is ¹⁸O(d,p)¹⁹O.[2][9][10][11][12] In this reaction, a deuteron (d) beam impinges on an ¹⁸O target. The deuteron, being a loosely bound proton-neutron system, can transfer its neutron to the ¹⁸O nucleus, forming ¹⁹O and ejecting a proton (p). By measuring the angular distribution of the outgoing protons, the ANC for the ¹⁸O + n -> ¹⁹O system can be extracted. This ANC value is then used to calculate the direct capture contribution to the ¹⁸O(n,γ)¹⁹O cross-section.

Experimental Protocols

¹⁸O(d,p)¹⁹O Transfer Reaction Experiment

A typical experimental setup for studying the ¹⁸O(d,p)¹⁹O reaction involves the following components:[2][9][10][11][12]

• Accelerator: An accelerator, such as a cyclotron, is used to produce a high-energy deuteron beam.

• Target: A gas target containing highly enriched ¹⁸O gas (e.g., 99.9% purity) is used.[2][9][10][11] This minimizes contamination from other isotopes.

• Detector System: An array of silicon surface-barrier detectors, often configured as ΔE-E telescopes, is used to detect and identify the outgoing protons.[2][9][10][11] These telescopes allow for the determination of the energy and particle type of the detected particles.

• Data Acquisition and Analysis: The signals from the detectors are processed by a data acquisition system. The resulting data on proton energies and scattering angles are then analyzed using nuclear reaction codes such as ECIS and DWUCK to extract the angular distributions and subsequently the ANCs.[9][12]

Quantitative Data

The following tables summarize the key quantitative data related to the nucleosynthesis of Oxygen-19.

Property	Value	Reference
Oxygen-19 Half-life	26.470(6) s	[1]
¹⁸O Thermal Neutron Capture Cross Section	0.160 ± 0.003 mb
¹⁸O(d,p)¹⁹O Q-value	1.731 MeV

Table 1: Key Nuclear Properties for Oxygen-19 Nucleosynthesis.

Neutron Energy (keV)	¹⁸O(n,γ)¹⁹O Cross Section (μb)	Reference
25.3 x 10⁻⁶ (Thermal)	160 ± 3
25	16 ± 2
150	7.1 ± 1.0
350	9.8 ± 1.4
650	11.0 ± 1.6
950	12.0 ± 1.7

Table 2: Measured Cross Sections for the ¹⁸O(n,γ)¹⁹O Reaction at Various Neutron Energies.

Signaling Pathways and Experimental Workflows

¹⁸O(n,γ)¹⁹O Reaction Pathway and De-excitation

The following diagram illustrates the neutron capture on ¹⁸O, leading to an excited state of ¹⁹O, which then de-excites to its ground state via the emission of gamma rays.

¹⁸O(n,γ)¹⁹O reaction pathway.

Experimental Workflow for the ¹⁸O(d,p)¹⁹O Reaction

The logical flow of an experiment to determine the ANC for the ¹⁸O(n,γ)¹⁹O reaction using the ¹⁸O(d,p)¹⁹O transfer reaction is depicted below.

Experimental workflow for the ¹⁸O(d,p)¹⁹O reaction.

Conclusion

The nucleosynthesis of Oxygen-19, primarily through the ¹⁸O(n,γ)¹⁹O reaction, provides a valuable probe into the conditions within stellar interiors. While direct measurements of this reaction at astrophysical energies are fraught with challenges, indirect methods, particularly the Asymptotic Normalization Coefficient technique utilizing the ¹⁸O(d,p)¹⁹O transfer reaction, have proven to be a successful alternative. The data and methodologies presented in this guide offer a foundational understanding for researchers and scientists in the fields of nuclear astrophysics and related disciplines. Further experimental and theoretical efforts are necessary to refine the reaction rates and reduce the uncertainties in stellar models, ultimately enhancing our comprehension of the origin of the elements.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. s-process - Wikipedia [en.wikipedia.org]
• 5. Frontiers | ANC From Experimental Perspective [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Determination of Asymptotic Normalization Coefficients Based on the Dispersive Optical Model [arxiv.org]
• 8. iris.unict.it [iris.unict.it]
• 9. nukephysik101.wordpress.com [nukephysik101.wordpress.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.aip.org [pubs.aip.org]
• 12. pubs.aip.org [pubs.aip.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Production of Oxygen-19 via the ¹⁸O(d,p)¹⁹O Reaction

Audience: Researchers, scientists, and drug development professionals.

Introduction: Oxygen-19 (¹⁹O) is a short-lived radioisotope of oxygen with a half-life of 26.9 seconds.[1] Its production is primarily of interest in the field of nuclear physics for studying nuclear structure and reaction mechanisms. The ¹⁸O(d,p)¹⁹O reaction, where a deuteron (d) bombards an Oxygen-18 (¹⁸O) target to produce Oxygen-19 and a proton (p), is a key method for investigating the properties of ¹⁹O.[2][3]

While the audience includes drug development professionals, it is crucial to note that the extremely short half-life of ¹⁹O makes its application in typical Positron Emission Tomography (PET) settings highly challenging. PET imaging generally utilizes isotopes with longer half-lives, such as Fluorine-18 (t½ ≈ 110 min), to allow for complex radiosynthesis, quality control, and administration.[4][5] The primary application of the protocols described herein is for fundamental nuclear physics research rather than routine radiopharmaceutical production.

Nuclear Data and Reaction Parameters

A summary of the key nuclear properties of Oxygen-19 and the parameters for its production via the ¹⁸O(d,p)¹⁹O reaction are presented below.

Table 1: Nuclear Properties of Oxygen-19

Property	Value
Half-life (t½)	26.9 seconds[1]
Decay Mode	β⁻ (Beta decay)
Primary Gamma Ray Energies	0.197 MeV, 1.357 MeV[1]
Atomic Mass	19.00358 g/mol [6]

Table 2: Experimental Parameters for the ¹⁸O(d,p)¹⁹O Reaction

Parameter	Description / Value	Reference
Target Material	High-purity (99.9%) enriched ¹⁸O gas.	[2][3]
Projectile	Deuterons (d)	[2][3]
Incident Beam Energy	16.3 MeV	[2][3]
Reaction Q-value	1.734 ± 0.010 MeV	[3]

Note: Comprehensive thick-target yield and cross-section data for a range of deuteron energies are not extensively published, as the reaction is primarily studied for nuclear structure analysis rather than bulk isotope production.

Experimental Protocol: ¹⁹O Production Using a Gas Target

This protocol is based on methodologies used for studying the ¹⁸O(d,p)¹⁹O reaction. The primary goal is the successful execution of the nuclear reaction and detection of the resulting products.

Objective: To produce and detect ¹⁹O by irradiating an enriched ¹⁸O gas target with a deuteron beam.

Materials and Equipment:

• Particle accelerator (e.g., Isochronous Cyclotron) capable of producing a deuteron beam of at least 16.3 MeV.[3]

• Beamline with appropriate magnetic guidance and collimation systems.

• Specialized gas target chamber capable of being pressurized.

• High-purity (≥99.9%) enriched ¹⁸O gas.[3]

• Vacuum system for evacuating the target chamber and beamlines.

• Gas handling and pressure monitoring system.

• Particle detector array (e.g., ΔE-E telescopes of silicon surface-barrier detectors) for detecting emitted protons.[3]

• Gamma-ray detection system (e.g., NaI(Tl) or HPGe detectors) for identifying ¹⁹O via its characteristic gamma emissions.[1]

• Data acquisition system.

Methodology:

• Target Preparation and Setup:

  • Ensure the gas target chamber is clean and leak-tight.

  • Evacuate the target chamber to a high vacuum.

  • Connect the high-purity ¹⁸O gas cylinder to the chamber via the gas handling system.

  • Carefully fill the target chamber with ¹⁸O gas to the desired pressure. The pressure will determine the effective target thickness.

  • Position the particle detector arrays around the target chamber at specific angles to measure the angular distribution of the emitted protons.[2]

• Accelerator and Beamline Configuration:

  • Set the accelerator to produce a deuteron beam of the desired energy (e.g., 16.3 MeV).[3]

  • Tune the beamline magnets to guide and focus the deuteron beam onto the entrance window of the gas target.

  • Measure the beam current using a Faraday cup or similar device to quantify the number of incident deuterons.

• Irradiation:

  • Initiate the deuteron beam, allowing it to enter the gas target chamber and interact with the ¹⁸O gas.

  • The ¹⁸O(d,p)¹⁹O reaction will occur, producing ¹⁹O nuclei and energetic protons.

  • Simultaneously, begin data acquisition from the particle and/or gamma-ray detectors.

• Detection and Analysis:

  • Particle Detection: The ΔE-E telescopes will detect the protons emitted from the reaction. Analysis of the energy deposited in the detectors allows for the identification of protons and the determination of their energy and angular distribution.

  • Gamma-Ray Detection: The gamma-ray detectors will measure the characteristic photons emitted from the decay of ¹⁹O (0.197 MeV and 1.357 MeV).[1]

  • Confirm the production of ¹⁹O by identifying these specific gamma peaks in the acquired spectrum and measuring their decay over time to confirm the 26.9-second half-life.

• Post-Irradiation:

  • Terminate the deuteron beam.

  • Safely vent and recover the enriched ¹⁸O gas from the target chamber, if applicable.

  • Analyze the collected data to determine reaction cross-sections or other desired physical quantities.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental process for producing and studying Oxygen-19 via the ¹⁸O(d,p)¹⁹O reaction.

Caption: Workflow for the production and detection of ¹⁹O via the ¹⁸O(d,p)¹⁹O reaction.

References

• 1. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Positron emission tomography (PET) imaging with 18F-based radiotracers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Oxygen-19 isotope | O | CID 165358749 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Neutron Activation of Oxygen-18 to Produce Oxygen-19

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the production of Oxygen-19 (¹⁹O) through the neutron activation of Oxygen-18 (¹⁸O). These guidelines are intended to assist researchers in utilizing ¹⁹O as a short-lived radiotracer in various scientific and drug development applications.

Introduction to Oxygen-19

Oxygen-19 is a radioactive isotope of oxygen with a short half-life, making it a valuable tool for in-situ tracer studies. Produced via the neutron capture of stable ¹⁸O, ¹⁹O decays by beta emission to Fluorine-19 (¹⁹F). This process releases a high-energy gamma ray, which can be detected and quantified. The transient nature of ¹⁹O allows for dynamic studies of processes such as metabolism and fluid dynamics without the concern of long-term radioactive contamination.

Key Properties of Oxygen-19

The fundamental properties of ¹⁹O are summarized in the table below.

Property	Value
Half-life	26.88 seconds[1][2]
Decay Mode	Beta minus (β⁻) decay[1][2]
Decay Product	Fluorine-19 (¹⁹F) (stable)[1]
Beta Decay Energy (Q-value)	4.822 MeV[2][3]
Primary Gamma Ray Energies	0.197 MeV, 1.357 MeV[4]
Atomic Mass	19.00358013 u[2]

The ¹⁸O(n,γ)¹⁹O Nuclear Reaction

The production of ¹⁹O is achieved through the capture of a neutron by a stable ¹⁸O nucleus. This nuclear reaction is represented as:

¹⁸O + n → ¹⁹O + γ

Where 'n' represents a neutron and 'γ' represents a gamma ray. This reaction is most efficient with thermal neutrons, which are low-energy neutrons in thermal equilibrium with their surroundings.

Neutron Cross-Section Data

The neutron capture cross-section is a measure of the probability of a neutron being captured by a nucleus. The cross-section for the ¹⁸O(n,γ)¹⁹O reaction is dependent on the energy of the incident neutrons.

Neutron Energy	Cross-Section (barns)
Thermal (approx. 0.025 eV)	~0.00016
25 keV	Varies
152 keV	Varies
250 keV	Varies

Note: Cross-section values at higher energies can vary significantly and are often presented in graphical form in nuclear data libraries.

Applications in Research and Drug Development

The short half-life and detectable gamma emissions of ¹⁹O make it suitable for a range of applications, particularly in tracer studies where rapid processes are investigated.

Metabolic and Pharmacokinetic Studies

Oxygen-19 can be used as a tracer to study oxygen metabolism in biological systems. By incorporating ¹⁹O into molecules of interest, researchers can track their uptake, distribution, and metabolic fate in real-time. This is particularly relevant in drug development for understanding how a drug affects or is affected by metabolic processes.

Fluid Dynamics and Transport Phenomena

In industrial and environmental research, ¹⁹O can be used to trace the flow of water and other oxygen-containing liquids. This can be applied to study reactor coolant dynamics, mixing processes, and environmental water flow.

In Vivo Neutron Activation Analysis (IVNAA)

While not a direct application of produced ¹⁹O, the production of ¹⁹O from naturally occurring ¹⁸O in the body during neutron-based analytical techniques can be a source of background signal.[4] Understanding its production and decay is crucial for accurate measurements in IVNAA.[4]

Experimental Protocols

The following protocols provide a framework for the production and measurement of ¹⁹O. These should be adapted based on the specific experimental setup and safety considerations of the user's institution.

Production of Oxygen-19

This protocol outlines the steps for producing ¹⁹O from ¹⁸O-enriched water using a neutron generator.

Materials:

• ¹⁸O-enriched water (H₂¹⁸O)

• Sealed, neutron-transparent vial (e.g., polyethylene or quartz)

• Neutron source (e.g., a D-D or D-T neutron generator)

• Neutron moderator (e.g., high-density polyethylene or water)

• Rabbit transfer system (for rapid sample transfer)

• Gamma-ray spectrometer (e.g., with a High-Purity Germanium - HPGe detector)

• Lead shielding

Procedure:

• Sample Preparation: Fill a clean, sealed vial with a known volume of ¹⁸O-enriched water.

• Irradiation Setup: Place the neutron generator in a shielded environment. Position the neutron moderator around the neutron source to thermalize the fast neutrons. The sample vial will be placed within or near the moderator.

• Irradiation:

  • Place the sample vial in the irradiation position using the rabbit transfer system.

  • Turn on the neutron generator to irradiate the sample. The irradiation time should be optimized based on the neutron flux and the desired ¹⁹O activity, typically on the order of 1-3 half-lives of ¹⁹O (approximately 30-90 seconds).

• Sample Transfer: After irradiation, rapidly transfer the sample from the irradiation position to the gamma-ray spectrometer using the rabbit system to minimize decay losses.

• Data Acquisition: Immediately begin acquiring the gamma-ray spectrum. The counting time should also be optimized, typically for a few half-lives of ¹⁹O.

Measurement and Analysis of Oxygen-19

This protocol describes the process of identifying and quantifying the produced ¹⁹O.

Procedure:

• Gamma Spectrum Analysis:

  • Analyze the acquired gamma-ray spectrum for the characteristic photopeaks of ¹⁹O at 0.197 MeV and 1.357 MeV.[4]

  • Use the energy calibration of the spectrometer to confirm the identity of the peaks.

• Half-life Determination:

  • To confirm the presence of ¹⁹O, perform a decay analysis. Acquire multiple short-duration spectra sequentially.

  • Plot the net counts in the ¹⁹O photopeaks as a function of time.

  • Fit the data to an exponential decay curve to determine the half-life. The experimentally determined half-life should be consistent with the known half-life of ¹⁹O (26.88 s).

• Activity Calculation:

  • Determine the net peak area of the characteristic ¹⁹O gamma peaks.

  • Correct for the detector efficiency at the peak energies, the gamma-ray branching ratios, and the decay time between the end of irradiation and the start of counting.

  • The activity (A) at the end of irradiation can be calculated using the following formula: A = (Net Counts) / (ε * Iγ * t_count * e^(-λ * t_decay)) Where:

    • ε is the detector efficiency

    • Iγ is the gamma-ray intensity (branching ratio)

    • t_count is the counting time

    • λ is the decay constant of ¹⁹O (ln(2)/T₁/₂)

    • t_decay is the decay time

Visualizations

The following diagrams illustrate the key processes involved in the production and decay of Oxygen-19.

Caption: Neutron capture by Oxygen-18 to form an excited Oxygen-19 nucleus.

Caption: Beta decay of Oxygen-19 to stable Fluorine-19.

Caption: Workflow for the production and measurement of Oxygen-19.

References

• 1. Using isotope tracers to study metabolism: application in mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gamma spectroscopy - Wikipedia [en.wikipedia.org]
• 4. Detection and measurement of radioactive substances in water and food: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Generation of a Radioactive Oxygen-19 Beam

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxygen-19 (¹⁹O) is a short-lived radioisotope of oxygen with a half-life of 26.9 seconds.[1] Its neutron-rich nature makes it a valuable tool in various research fields, including nuclear physics, nuclear astrophysics, and potentially in specialized areas of drug development research. The production of a high-quality, usable beam of ¹⁹O presents several challenges due to its short half-life and the chemical reactivity of oxygen. This document provides a detailed overview of the primary methods for generating a radioactive ¹⁹O beam, including the Isotope Separator On-Line (ISOL), in-flight fragmentation, and direct reaction methods. Detailed experimental protocols and data are provided to guide researchers in this specialized area.

Methods for ¹⁹O Beam Generation

The production of radioactive ion beams (RIBs), including ¹⁹O, is primarily achieved through two complementary techniques: the Isotope Separator On-Line (ISOL) method and the in-flight fragmentation method.[2] A third, more specific method involves direct nuclear reactions.

Isotope Separator On-Line (ISOL) Method

The ISOL technique involves a two-step process where radioactive isotopes are first produced within a thick target by a primary driver beam, and then extracted, ionized, mass-separated, and accelerated to form a low-energy, high-quality beam.[3][4] This method is capable of producing intense and pure beams of radioactive ions.[2]

Production at ISOLDE (CERN)

At the ISOLDE facility at CERN, neutron-rich isotopes are produced by bombarding a thick target with high-energy protons.[1][5] For the production of neutron-rich oxygen isotopes like ¹⁹O, a uranium carbide (UCx) target is a common choice.[6][7] The high-energy protons induce spallation, fragmentation, and fission reactions within the target, creating a wide range of radioactive nuclides.[5]

Due to the high chemical reactivity of oxygen, which can cause it to stick to surfaces and decay before it can be extracted, a crucial step is the in-target conversion of oxygen to a more volatile and less reactive molecule, typically carbon monoxide (CO).[8] This is achieved by using a graphite matrix within the target.[8]

Production at SPIRAL, GANIL

The SPIRAL1 facility at GANIL (Grand Accélérateur National d'Ions Lourds) utilizes the fragmentation of heavy ion beams to produce radioactive isotopes.[9][10] For ¹⁹O production, a primary beam, such as ³⁶S, is directed onto a thick graphite target.[8] The fragmentation of the projectile nuclei produces a variety of isotopes, including ¹⁹O. Similar to the process at ISOLDE, the oxygen atoms react with the hot graphite to form CO, which is then effused from the target.

Ionization and Beam Formation

Once the radioactive CO molecules effuse from the target, they are transferred to an ion source. Electron Cyclotron Resonance (ECR) ion sources are commonly used at facilities like GANIL for this purpose.[8][9] The ECR source efficiently ionizes the CO molecules, producing singly or multiply charged ions. These ions are then extracted and accelerated to a few tens of keV.

The extracted ion beam, containing a mixture of isobars (nuclides with the same mass number), is then passed through a mass separator. This device uses magnetic fields to separate the ions based on their mass-to-charge ratio, allowing for the selection of the desired ¹⁹O ions. The purified ¹⁹O beam can then be transported to an experimental station or further accelerated.

In-Flight Fragmentation

In the in-flight method, a high-energy primary beam of heavy ions is fragmented in a thin target. The resulting fragments, including ¹⁹O, continue traveling forward at high velocities. A fragment separator, a series of magnetic and electric fields, is then used to select and purify the desired isotope. This method is very fast, allowing for the production of very short-lived isotopes.

A potential production route for ¹⁹O via in-flight fragmentation is the fragmentation of a primary beam of a neutron-rich isotope like ²²Ne on a light target such as beryllium (Be) or carbon (C). The high-energy collision strips protons and neutrons from the projectile, producing a cocktail of fragments from which ¹⁹O can be separated.

Direct Reaction Method: ¹⁸O(d,p)¹⁹O

A more direct method to produce ¹⁹O is through the ¹⁸O(d,p)¹⁹O nuclear reaction. In this process, a deuteron (d) beam is used to bombard a target enriched in ¹⁸O. The deuteron transfers a neutron to the ¹⁸O nucleus, resulting in the formation of ¹⁹O and the emission of a proton (p). This method offers the advantage of producing ¹⁹O with a relatively clean reaction channel, potentially leading to a purer beam. However, generating a usable beam from the reaction products requires a setup to collect, ionize, and accelerate the ¹⁹O recoils.

Quantitative Data Summary

The following tables summarize the available quantitative data for the different ¹⁹O beam generation methods. It is important to note that specific beam characteristics can vary significantly depending on the facility, the specific experimental setup, and the optimization of the production and extraction processes.

Production Method	Facility	Primary Beam	Primary Beam Energy	Target Material	¹⁹O Yield (ions/s)	¹⁹O Beam Energy	Beam Purity	Beam Emittance (normalized, rms)
ISOL	ISOLDE	Protons (p)	1.4 GeV	Uranium Carbide (UCx) / Graphite	Data not explicitly found	30-60 keV (initial)	Data not explicitly found	Data not explicitly found
ISOL	SPIRAL, GANIL	³⁶S	77.5 MeV/nucleon	Graphite	Data not explicitly found	up to 25 AMeV (post-accelerated)	Data not explicitly found	Data not explicitly found
In-Flight Fragmentation	e.g., FRIB, RIKEN	²²Ne	High Energy (e.g., >100 MeV/nucleon)	Beryllium (Be) or Carbon (C)	Data not explicitly found	High Energy (relativistic)	Data not explicitly found	Data not explicitly found
Direct Reaction	-	Deuterons (d)	e.g., 16.3 MeV	¹⁸O enriched gas/solid	Beam yield not specified	Recoil energy, then accelerated	Data not explicitly found	Data not explicitly found

Note: Explicit quantitative data for ¹⁹O beam intensity, purity, and emittance are scarce in the readily available literature. The values are highly dependent on the specific setup and tuning of the facility. Researchers are advised to consult the respective facility's beam schedule and publications for the most up-to-date information.

Experimental Protocols

Protocol 1: ¹⁹O Beam Production via the ISOL Method at a Facility like SPIRAL, GANIL

• Primary Beam Generation: A high-intensity primary beam of a suitable heavy ion, for example, ³⁶S, is generated and accelerated by the cyclotron complex to an energy of approximately 77.5 MeV/nucleon.[8]

• Target Irradiation: The accelerated heavy ion beam is directed onto a thick, porous graphite target. The target is heated to high temperatures (e.g., >2000 °C) to facilitate the release of reaction products.[8]

• Production and Release of ¹⁹O: The fragmentation of the ³⁶S projectiles in the graphite target produces a range of nuclides, including ¹⁹O. The produced oxygen atoms react with the hot carbon of the target to form volatile carbon monoxide (¹⁹O-CO) molecules.

• Effusion and Transfer: The ¹⁹O-CO molecules effuse out of the target matrix and are transported through a heated transfer line to an ion source.

• Ionization: The gaseous ¹⁹O-CO is introduced into an Electron Cyclotron Resonance (ECR) ion source. The ECR source uses microwave power and a magnetic field to create a plasma that ionizes the molecules, producing ¹⁹O⁺ or ¹⁹O-CO⁺ ions.[8][9]

• Extraction and Mass Separation: The created ions are extracted from the ion source by a high voltage potential (typically 30-60 kV). The resulting low-energy ion beam is then passed through a mass separator, which uses a magnetic field to select the ions with the mass-to-charge ratio corresponding to ¹⁹O.

• Beam Transport and/or Post-Acceleration: The mass-separated ¹⁹O beam is then transported through a beamline to the experimental setup. At facilities like SPIRAL, the beam can be injected into a second cyclotron (CIME) for post-acceleration to higher energies (up to 25 AMeV).[10]

Protocol 2: ¹⁹O Production via the ¹⁸O(d,p)¹⁹O Direct Reaction

• Target Preparation: An enriched ¹⁸O target is prepared. This can be in the form of a gas target cell filled with ¹⁸O₂ gas or a solid target, such as a metal oxide enriched in ¹⁸O.

• Deuteron Beam Bombardment: A deuteron beam with an energy optimized for the ¹⁸O(d,p)¹⁹O reaction cross-section (e.g., around 16.3 MeV) is directed onto the target.

• ¹⁹O Recoil Collection: The ¹⁹O nuclei produced in the reaction recoil out of the target material. A collection system, such as a thin foil or a gas catcher, can be used to stop and collect the recoiling ¹⁹O atoms.

• Extraction and Ionization: The collected ¹⁹O atoms are then transported to an ion source (e.g., a surface ionizer or an ECR source) to be ionized.

• Mass Separation and Beam Formation: The resulting ¹⁹O ions are then extracted, mass-separated, and formed into a usable radioactive ion beam, similar to the final steps of the ISOL method.

Mandatory Visualizations

Fig. 1: ISOL method workflow for ¹⁹O beam generation.

References

• 1. Meet ISOLDE: Targeting new discoveries | CERN [home.cern]
• 2. archive.int.washington.edu [archive.int.washington.edu]
• 3. proceedings.jacow.org [proceedings.jacow.org]
• 4. proceedings.jacow.org [proceedings.jacow.org]
• 5. ISOLDE - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. phy.anl.gov [phy.anl.gov]
• 10. Radioactive ion production – ISOL-France [isolfrance.in2p3.fr]

Application Notes and Protocols for Studying the Short-Lived Isotope Oxygen-19

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of short-lived isotopes, such as Oxygen-19 (¹⁹O), provides crucial insights into nuclear structure, reaction dynamics, and fundamental symmetries in physics. With a half-life of approximately 26.9 seconds, ¹⁹O presents a compelling case for the application of advanced, rapid experimental techniques. This document outlines the detailed experimental setup and protocols for the production, separation, and characterization of ¹⁹O. The methodologies described herein are vital for researchers in nuclear physics and have potential applications in areas such as medical isotope research and material science.

Oxygen-19 undergoes beta decay to the stable isotope Fluorine-19 (¹⁹F), emitting a beta particle (electron) and an antineutrino. This decay is accompanied by the emission of gamma rays from the excited states of the daughter nucleus, ¹⁹F. The primary production route for ¹⁹O is the neutron capture reaction on Oxygen-18 (¹⁸O), specifically ¹⁸O(n,γ)¹⁹O.[1]

Experimental Overview

The experimental workflow for studying ¹⁹O can be broadly categorized into three main stages:

• Production: Generation of ¹⁹O isotopes.

• Separation and Transport: Isolation of ¹⁹O from the target material and other reaction products.

• Detection and Analysis: Measurement of the decay products (beta particles and gamma rays) to characterize the properties of ¹⁹O and its daughter nucleus.

Two primary methods for the production and separation of short-lived radioactive ion beams are the Isotope Separation On-Line (ISOL) and In-Flight Separation techniques.

Quantitative Data Summary

The following tables summarize key quantitative data for Oxygen-19 and its decay products.

Table 1: Nuclear Properties of Oxygen-19

Property	Value	Reference
Half-life (T₁⸝₂)	26.91 s	[2]
Beta Decay Energy (Qβ-)	4820.970 ± 3.155 keV	[2]
Spin and Parity (Jπ)	5/2+	[2]
Atomic Mass	19.0035787 ± 0.0000034 amu	[2]
Decay Mode	100% β⁻ to ¹⁹F	[2]

Table 2: Major Gamma-ray Emissions from ¹⁹O Decay

Energy (keV)	Intensity per 100 Decays (%)	Daughter Nucleus Transition in ¹⁹F
197.14	95.8	197 keV (5/2+) -> 0 keV (1/2+)
1356.8	56.4	1554 keV (3/2+) -> 197 keV (5/2+)
1472.2	4.2	1472 keV (3/2-) -> 0 keV (1/2+)
1554.0	3.2	1554 keV (3/2+) -> 0 keV (1/2+)

Note: Intensities and energies can have slight variations depending on the measurement data.

Experimental Protocols

Protocol 1: Production of Oxygen-19 via ¹⁸O(n,γ)¹⁹O Reaction

Objective: To produce gaseous ¹⁹O through thermal neutron capture on an enriched ¹⁸O target.

Materials:

• Thermal neutron source (e.g., nuclear reactor thermal column, or a neutron generator with a moderator).

• Target: Highly enriched (>95%) ¹⁸O gas or ¹⁸O-enriched water (H₂¹⁸O).

• Gas handling system for target containment and transport.

Procedure:

• Target Preparation:

  • If using ¹⁸O gas, fill a sealed, neutron-transparent container (e.g., aluminum or quartz) to a specified pressure.

  • If using H₂¹⁸O, the water can be used directly in a sealed container.

• Irradiation:

  • Place the target in a region of high thermal neutron flux. The flux should be on the order of 10¹² to 10¹⁴ n/cm²/s for sufficient production rates.

  • Irradiate the target for a duration of 2-3 half-lives of ¹⁹O (approximately 60-90 seconds) to approach saturation activity.

• Extraction (for ISOL method):

  • Rapidly transport the irradiated target material to the ion source of the mass separator. For a gaseous target, this can be done via a capillary tube. For a liquid water target, a carrier gas can be bubbled through the water to transport the produced ¹⁹O.

Calculation of Production Yield:

The activity (A) of ¹⁹O produced can be estimated using the following formula:

A = N * σ * φ * (1 - e^(-λt))

Where:

• N = Number of ¹⁸O target atoms

• σ = Thermal neutron capture cross-section for ¹⁸O(n,γ)¹⁹O (approximately 0.16 millibarns)

• φ = Thermal neutron flux (n/cm²/s)

• λ = Decay constant of ¹⁹O (ln(2) / T₁⸝₂)

• t = Irradiation time

Protocol 2: On-Line Isotope Separation (ISOL) of ¹⁹O

Objective: To produce a pure beam of ¹⁹O ions for subsequent decay studies.

Apparatus:

• ISOL facility, including an ion source, extraction electrodes, a mass analyzing magnet, and a beamline to the experimental setup.

Procedure:

• Ionization: Introduce the gaseous ¹⁹O from the production stage into an ion source (e.g., an Electron Cyclotron Resonance (ECR) ion source) to create ¹⁹O⁺ ions.

• Extraction and Acceleration: Extract the ¹⁹O⁺ ions from the ion source using a high voltage potential (typically 30-60 kV).

• Mass Separation: Pass the accelerated ion beam through a magnetic field. The magnetic field will bend the path of the ions, with the radius of curvature being dependent on their mass-to-charge ratio.

• Selection: A slit system at the focal plane of the magnet is used to select only the ions with a mass number of 19.

• Beam Transport: The mass-separated ¹⁹O⁺ beam is then transported through a beamline to the detection setup.

Protocol 3: Gamma-Ray Spectroscopy of ¹⁹O Decay

Objective: To measure the energy and intensity of gamma rays emitted following the beta decay of ¹⁹O.

Apparatus:

• High-Purity Germanium (HPGe) detector for high-resolution gamma-ray spectroscopy.

• Low-background shielding (e.g., lead castle) to reduce environmental background radiation.

• Data Acquisition (DAQ) system, including a preamplifier, amplifier, and multi-channel analyzer (MCA).

• Thin window for the implantation of the ¹⁹O beam.

Procedure:

• Detector Calibration:

  • Perform an energy calibration of the HPGe detector using standard radioactive sources with well-known gamma-ray energies (e.g., ¹³³Ba, ¹⁵²Eu, ⁶⁰Co).[3][4][5][6][7]

  • Perform an efficiency calibration of the detector using the same standard sources to determine the detector's efficiency as a function of gamma-ray energy.[3][4][5][6][7]

• Data Acquisition:

  • Implant the mass-separated ¹⁹O beam onto a thin foil (e.g., aluminum or Mylar) placed in front of the HPGe detector.

  • Acquire gamma-ray spectra for a predetermined amount of time. Given the short half-life of ¹⁹O, a cyclic measurement (beam on for implantation, beam off for decay measurement) is often employed to optimize the signal-to-background ratio.

• Data Analysis:

  • Analyze the collected spectra to identify the photopeaks corresponding to the gamma rays from ¹⁹O decay.

  • Determine the energy and net area of each photopeak.

  • Correct the peak areas for the detector efficiency at that energy to determine the relative intensities of the gamma rays.

  • By measuring the decay of the peak areas over time, the half-life of ¹⁹O can be confirmed.

Protocol 4: Beta-Gamma Coincidence Measurement

Objective: To establish the decay scheme of ¹⁹O by measuring beta particles in coincidence with subsequent gamma-ray emissions.[4][5][6][8]

Apparatus:

• Beta detector (e.g., a plastic scintillator or a Si(Li) detector).

• HPGe detector for gamma-ray detection.

• Coincidence electronics unit and DAQ system capable of time-correlated measurements.

Procedure:

• Setup: Position the beta and gamma detectors in close proximity to the ¹⁹O implantation point to maximize coincidence detection efficiency.

• Calibration: Calibrate both detectors for energy and efficiency as described in previous protocols. A time calibration of the coincidence system is also necessary.

• Coincidence Data Acquisition: Acquire data in an event-by-event mode, where for each event, the energy and time of detection in both the beta and gamma detectors are recorded.

• Data Analysis:

  • Generate a 2D histogram of gamma energy versus beta energy.

  • Set a gate on a specific gamma-ray photopeak in the gamma spectrum and project the corresponding beta energy spectrum. This will show the beta spectrum that is in coincidence with that specific gamma transition.

  • This technique helps to place the gamma transitions in the correct order within the decay level scheme of ¹⁹F.[3]

Decay Scheme of Oxygen-19

The beta decay of ¹⁹O populates several excited states in ¹⁹F, which then de-excite to the ground state via gamma-ray emission. The simplified decay scheme is shown below.

Conclusion

The study of short-lived isotopes like Oxygen-19 requires specialized experimental setups and precise measurement techniques. The protocols outlined in this document provide a comprehensive guide for researchers to produce, isolate, and characterize ¹⁹O. The combination of neutron activation, on-line isotope separation, and advanced spectroscopic methods allows for detailed investigations of the nuclear properties of this and other exotic nuclei, contributing to a deeper understanding of the nuclear landscape.

References

• 1. WO1990006583A1 - METHOD OF UTILIZING THE (n, gamma) REACTION OF THERMAL NEUTRONS - Google Patents [patents.google.com]
• 2. isotope separation processes: Topics by Science.gov [science.gov]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. ortec-online.com [ortec-online.com]
• 5. Determination of the absolute activity by the coincidences 4πβ-γ method [inis.iaea.org]
• 6. mirion.com [mirion.com]
• 7. djs.si [djs.si]
• 8. Coincidence method - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: Utilizing Oxygen-19 as a Radioactive Tracer in Fast Reaction Kinetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of fast reaction kinetics is paramount in understanding a myriad of chemical and biological processes, from enzymatic catalysis to the mechanisms of drug action. While various techniques exist to probe these rapid events, the use of radioactive tracers offers a direct and highly sensitive method for tracking the fate of specific atoms within a reaction. Oxygen-19 (¹⁹O), a short-lived radioisotope of oxygen, presents a unique bien though challenging tool for investigating the dynamics of oxygen transfer in rapid reactions. Its very short half-life of approximately 26.5 seconds necessitates a highly integrated experimental setup for its production, utilization, and detection in real-time.[1]

These application notes provide a comprehensive overview of the properties of Oxygen-19 and a detailed, albeit hypothetical, protocol for its application as a radioactive tracer in the study of fast reactions using a combined on-line production, stopped-flow reaction, and gamma-ray spectroscopy detection system.

Properties of Oxygen-19

Oxygen-19 is an artificially produced radioisotope of oxygen. A summary of its key nuclear properties is presented in Table 1. Its short half-life is the critical characteristic that makes it suitable for studying fast reactions, as it allows for a high signal-to-noise ratio during its decay without leading to long-term radioactive contamination of the experimental apparatus.

Property	Value
Half-life (T½)	26.470(6) s
Decay Mode	β⁻
Daughter Isotope	¹⁹F
Beta Decay Energy (Eβ,max)	4.8203(26) MeV
Prominent Gamma-ray Energies	0.197 MeV (95.9%), 1.357 MeV (50.4%)
Production Method	¹⁸O(n,γ)¹⁹O

Table 1: Key Nuclear Properties of Oxygen-19.[1]

Hypothetical Application: Elucidating the Mechanism of a Fast Enzymatic Oxygen Transfer Reaction

2.1. Application Overview

A significant number of enzymatic reactions involve the transfer of an oxygen atom from a substrate or cofactor to a product. The precise mechanism and kinetics of this oxygen transfer are often difficult to elucidate using conventional methods, especially when the reaction is rapid. By labeling a substrate with ¹⁹O, the incorporation of the radioactive oxygen into the product can be monitored in real-time, providing direct evidence of the reaction pathway and allowing for the determination of rate constants.

This hypothetical application focuses on a putative oxygenase enzyme, "Oxy-Fast," that catalyzes the rapid hydroxylation of a drug candidate molecule. Understanding the kinetics of this reaction is crucial for predicting its metabolic fate.

2.2. Proposed Signaling Pathway

The enzymatic reaction to be investigated involves the transfer of an oxygen atom from a labeled substrate (Substrate-[¹⁹O]) to a drug molecule (Drug) to form a hydroxylated product (Drug-OH).

Hypothetical enzymatic oxygen transfer pathway.

Experimental Protocols

3.1. On-line Production of Oxygen-19

Due to its short half-life, ¹⁹O must be produced in close proximity to the experimental setup. The most common method for producing ¹⁹O is through the neutron capture reaction of stable Oxygen-18 (¹⁸O).

Protocol for ¹⁹O Production:

• Target Preparation: A sample of highly enriched ¹⁸O water (H₂¹⁸O) is used as the target material.

• Neutron Source: A compact neutron generator (e.g., a deuterium-deuterium or deuterium-tritium neutron generator) or a research reactor with a pneumatic sample transfer system is required.

• Irradiation: The H₂¹⁸O target is irradiated with thermal neutrons. The ¹⁸O nuclei capture neutrons to become ¹⁹O via the ¹⁸O(n,γ)¹⁹O reaction.

• On-line Transfer: The irradiated H₂¹⁸O, now containing ¹⁹O, is rapidly transferred from the irradiation site to the stopped-flow apparatus via a shielded transfer line. The transfer time must be minimized to reduce decay losses.

3.2. Stopped-Flow Kinetic Experiment

A stopped-flow instrument allows for the rapid mixing of reactants and the monitoring of the subsequent reaction on a millisecond timescale.[2] For this application, the stopped-flow apparatus would be coupled to a gamma-ray detector.

Protocol for Stopped-Flow Measurement:

• Syringe Loading:

  • Syringe A: Loaded with the freshly produced H₂¹⁹O solution containing the "Oxy-Fast" enzyme.

  • Syringe B: Loaded with a solution of the drug candidate molecule.

• Rapid Mixing: The contents of Syringe A and Syringe B are rapidly injected into a mixing chamber, initiating the enzymatic reaction.

• Flow and Stop: The reaction mixture flows into an observation cell, and the flow is abruptly stopped. The dead time of the instrument (the time from mixing to the start of observation) should be in the low millisecond range.

• Detection: A high-efficiency gamma-ray detector (e.g., a NaI(Tl) scintillation detector or a high-purity germanium (HPGe) detector) is positioned around the observation cell.

• Data Acquisition: The gamma-ray spectrum is acquired in real-time, with data points collected at sub-second intervals. The counts in the characteristic gamma-ray peaks of ¹⁹O (0.197 MeV and 1.357 MeV) are recorded as a function of time.

Data Presentation and Analysis

The primary data obtained from the experiment is the change in the concentration of the ¹⁹O-labeled product over time. This is directly proportional to the gamma-ray counts detected from the observation cell.

4.1. Hypothetical Kinetic Data

The following table summarizes hypothetical data that could be obtained from a series of stopped-flow experiments at varying initial concentrations of the drug molecule.

[Drug]₀ (µM)	Initial Rate (counts/s)	Rate Constant (k_obs) (s⁻¹)
10	1500	0.15
20	2800	0.14
50	6500	0.13
100	11000	0.11
200	18000	0.09

Table 2: Hypothetical Kinetic Data for the "Oxy-Fast" Enzymatic Reaction.

4.2. Data Analysis

The initial rates can be determined from the initial slope of the gamma-ray counts versus time plot. By plotting the initial rates against the initial drug concentration, the Michaelis-Menten parameters (Vmax and Km) for the enzyme can be determined. The observed rate constant (k_obs) can be obtained by fitting the time-course data to a first-order exponential decay function, taking into account the radioactive decay of ¹⁹O.

Mandatory Visualizations

5.1. Experimental Workflow

The following diagram illustrates the integrated workflow for the on-line production of ¹⁹O and its use in a stopped-flow experiment.

Workflow for fast reaction studies using ¹⁹O.

5.2. Logical Relationship of the Experimental Setup

This diagram shows the logical connections between the different components of the experimental setup.

Logical connections of the experimental setup.

Challenges and Considerations

The use of Oxygen-19 as a radioactive tracer is technically demanding and presents several challenges:

• Short Half-Life: The extremely short half-life requires a highly efficient and rapid on-line production and delivery system.

• Low Production Cross-Section: The neutron capture cross-section for ¹⁸O is relatively small, necessitating a high neutron flux to produce sufficient quantities of ¹⁹O for tracer experiments.

• Radiation Safety: The handling of radioactive materials, even with short half-lives, requires appropriate shielding and safety protocols.

• Detector Efficiency: A highly efficient gamma-ray detection system is crucial to obtain statistically significant data in the short time frame of the experiment.

While the practical application of Oxygen-19 as a radioactive tracer for fast reactions is not widespread due to its challenging properties, the hypothetical protocol outlined above demonstrates its potential. For specific applications where direct tracking of oxygen is essential and other methods are not feasible, the development of integrated systems for on-line production and fast kinetic measurements could provide invaluable insights into the mechanisms of rapid oxygen transfer reactions. This approach would be particularly relevant for fundamental studies in enzymology, catalysis, and drug metabolism.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. Stopped-flow - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Oxygen-19 in Nuclear Physics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction to Oxygen-19

Oxygen-19 (¹⁹O) is a short-lived radioisotope of oxygen with a nucleus containing 8 protons and 11 neutrons. While not having direct practical applications in medicine or industry due to its brief existence, ¹⁹O is a valuable tool in fundamental nuclear physics research. Its study provides insights into nuclear structure, particularly the arrangement of nucleons in neutron-rich nuclei, and serves as a test for theoretical models of the atomic nucleus. This document provides an overview of the applications of ¹⁹O in nuclear physics, along with protocols for its production and measurement.

Nuclear Properties of Oxygen-19

A summary of the key nuclear properties of Oxygen-19 is presented in the table below. This data is essential for planning experiments and for the analysis of experimental results.

Property	Value
Half-life (T₁/₂)	26.470(6) s
Decay Mode	100% β⁻ decay
Daughter Nucleus	¹⁹F
Spin and Parity (J^π)	5/2⁺
Mass Excess	3.33289 MeV
Beta Decay Energy (Q_β⁻)	4.8203(26) MeV
Primary Beta Energies (Intensity)	1.4425(14) MeV (54.4%), 2.1032(15) MeV (45.4%)
Primary Gamma Energies (Intensity)	0.197142(4) MeV (95.9%), 1.356843(8) MeV (50.4%)

Applications in Nuclear Physics Research

The primary utility of Oxygen-19 in nuclear physics lies in the study of nuclear structure and reaction dynamics.

• Shell Model Studies: The nuclear shell model is a cornerstone of nuclear theory, describing the arrangement of protons and neutrons in discrete energy levels or "shells." Oxygen-19, with its neutron number of 11, provides a testing ground for shell model calculations in neutron-rich isotopes. By studying the energy levels and decay properties of ¹⁹O and its daughter nucleus ¹⁹F, researchers can validate and refine the theoretical predictions of the shell model.

• Neutron Capture Cross-Section Measurements: The ¹⁸O(n,γ)¹⁹O reaction is of interest in nuclear astrophysics, particularly in understanding nucleosynthesis in certain stellar environments. Accurate measurements of the cross-section of this reaction help to constrain models of stellar evolution and element formation.

• Spectral Interference in Neutron Activation Analysis (NAA): In the technique of in-vivo neutron activation analysis (IVNAA) used for elemental composition studies in biological samples, the production of ¹⁹O from the activation of naturally occurring ¹⁸O in water can be a source of spectral interference. The gamma rays emitted from the decay of ¹⁹O can overlap with the signals from the elements of interest, necessitating careful analysis and correction.

Production of Oxygen-19

Oxygen-19 is an artificially produced radionuclide. The most common method for its production is through the neutron capture reaction on a stable isotope of oxygen, Oxygen-18.

Production via ¹⁸O(n,γ)¹⁹O Reaction

This method involves the irradiation of a target enriched in Oxygen-18 with a source of neutrons. The effective cross-section for this reaction with thermal neutrons is approximately 2.2 x 10⁻⁴ barns.

• Target Preparation:

  • Prepare a sample of water enriched in Oxygen-18 (H₂¹⁸O). The level of enrichment will determine the final yield of ¹⁹O.

  • Encapsulate the enriched water in a sealed, high-purity quartz or polyethylene vial suitable for irradiation in a nuclear reactor or with a neutron generator.

• Irradiation:

  • Place the encapsulated target in a high-flux neutron environment. A research nuclear reactor is a common source of the required neutron flux.

  • The irradiation time should be optimized based on the half-life of ¹⁹O (26.470 s). An irradiation time of 1-2 half-lives is typically sufficient to approach saturation activity.

• Post-Irradiation Handling:

  • Rapidly transfer the irradiated target from the irradiation position to the experimental setup. Pneumatic transfer systems are often employed for this purpose to minimize decay losses.

  • All handling of the irradiated target must be performed with appropriate radiation shielding and safety precautions due to the presence of ionizing radiation.

• Measurement:

  • Position the irradiated target in front of a suitable detector system for the intended measurement (e.g., a high-purity germanium detector for gamma-ray spectroscopy).

  • Commence data acquisition immediately to capture the decay of the short-lived ¹⁹O.

Experimental Setups for Studying Oxygen-19

The study of Oxygen-19 typically involves the detection of the beta particles and gamma rays emitted during its decay.

• Gamma-Ray Spectroscopy: High-purity germanium (HPGe) detectors are the standard for high-resolution gamma-ray spectroscopy. These detectors allow for the precise measurement of the energies and intensities of the gamma rays emitted from the decay of ¹⁹O. The detector is typically surrounded by lead shielding to reduce background radiation.

• Beta Spectroscopy: While less common for ¹⁹O studies, plastic scintillators or silicon detectors can be used to measure the energy spectrum of the emitted beta particles.

• Coincidence Measurements: To elucidate the decay scheme, coincidence measurements can be performed where both a beta particle and a subsequent gamma ray are detected simultaneously. This helps to establish the relationships between the different energy levels in the daughter nucleus.

Decay Scheme and Gamma-Ray Spectroscopy of Oxygen-19

Oxygen-19 decays via beta emission to excited states of Fluorine-19, which then de-excite by emitting gamma rays. The primary decay branches populate the 1.554 MeV and 0.197 MeV excited states of ¹⁹F.

The gamma-ray spectrum of ¹⁹O is characterized by two prominent peaks at 197.1 keV and 1356.8 keV. The analysis of these gamma rays provides a clear signature for the presence of ¹⁹O.

Visualizations

Caption: Production of Oxygen-19 via neutron capture on Oxygen-18.

Caption: Simplified decay scheme of Oxygen-19 to Fluorine-19.

Caption: Experimental workflow for gamma spectroscopy of Oxygen-19.

Application Notes and Protocols: The Potential of Oxygen-19 for In-Vivo Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The study of in-vivo metabolism is crucial for understanding disease pathology and for the development of novel therapeutics. Isotopic tracers are powerful tools in this field, allowing for the real-time tracking of metabolic pathways. While stable isotopes and long-lived radioisotopes are commonly employed, short-lived radioisotopes offer unique advantages for studying rapid metabolic processes. This document explores the theoretical potential of Oxygen-19 (¹⁹O), a short-lived radioisotope of oxygen, for in-vivo metabolic studies.

Oxygen-19 is an artificially produced radioisotope with a very short half-life of approximately 26.5 seconds.[1][2] Its use has been primarily limited to academic and experimental research.[1] However, its decay properties, which include beta emission and characteristic gamma rays, present a theoretical basis for its use as a tracer in specific, rapid biological processes where oxygen kinetics are of interest. Due to its extremely short half-life, its practical application in metabolic studies that involve incorporation into larger molecules over time is significantly limited. The tracer would likely decay before significant incorporation and distribution throughout a biological system.

These application notes and protocols are therefore presented as a conceptual framework to stimulate further research into the potential, albeit challenging, applications of Oxygen-19 in metabolic studies.

Quantitative Data

For effective experimental design, a clear understanding of the physical properties of Oxygen-19 is essential. The following table summarizes key quantitative data for this isotope.

Property	Value	Reference
Half-life (T½)	26.470(6) s	[1]
Decay Mode	β⁻ (Beta decay)	[3]
Daughter Isotope	Fluorine-19 (¹⁹F) (Stable)	[3]
Beta Decay Energy (β⁻)	4.821 MeV	[3]
Prominent Gamma Ray Energies	0.197 MeV, 1.357 MeV	[2]
Isotopic Mass	19.0035780(28) u	[1]
Production Method	Neutron activation of Oxygen-18 (¹⁸O(n,γ)¹⁹O)	[2]

Theoretical Applications in In-Vivo Metabolic Studies

The extremely short half-life of Oxygen-19 dictates its potential applications, which are limited to very rapid physiological and metabolic processes.

Tracing Rapid Oxygen Consumption and Perfusion

The primary theoretical application of ¹⁹O is in the real-time tracking of oxygen delivery and consumption in tissues. Due to its rapid decay, it could provide a snapshot of oxygen dynamics in highly perfused organs.

• Principle: ¹⁹O-labeled molecular oxygen (¹⁹O₂) or water (H₂¹⁹O) could be introduced into the circulatory system. The detection of its decay products (gamma rays) in a specific organ would be proportional to the amount of the tracer that has reached that tissue. The rapid decay ensures that the signal is localized in time, reflecting immediate perfusion and uptake.

• Potential Advantages:

  • High Temporal Resolution: The short half-life allows for repeated measurements in quick succession to study dynamic changes in oxygen metabolism in response to stimuli.

  • Low Radiation Dose: The rapid decay minimizes the overall radiation exposure to the subject compared to longer-lived isotopes.

• Challenges:

  • The extremely short half-life requires an on-site production facility (e.g., a cyclotron) and a very rapid synthesis and delivery system.

  • The time taken for the tracer to travel from the point of administration to the target tissue might be a significant fraction of its half-life, reducing the signal intensity.

Investigating Enzyme Kinetics of Oxygen-Consuming Enzymes

In isolated organ or cell culture systems, ¹⁹O could theoretically be used to study the kinetics of enzymes that directly utilize molecular oxygen, such as cytochrome c oxidase in the mitochondrial electron transport chain.

• Principle: By introducing ¹⁹O₂ to a metabolically active system, the rate of its disappearance or the appearance of ¹⁹O-labeled metabolic products (like water) could be monitored in real-time.

• Potential Advantages: Provides a direct measure of the rate of a specific enzymatic reaction involving oxygen.

• Challenges: Requires highly sensitive and rapid detection methods to measure the subtle changes in ¹⁹O concentration over a very short time frame.

Experimental Protocols (Conceptual)

The following protocols are hypothetical and would require significant technical development for in-vivo implementation.

Protocol 1: In-Vivo Measurement of Rapid Tissue Perfusion and Oxygen Uptake using ¹⁹O-labeled Water

Objective: To measure the rate of blood perfusion and initial oxygen uptake in a target organ (e.g., the brain or heart) using ¹⁹O-labeled water (H₂¹⁹O).

Methodology:

• Production of ¹⁹O: Oxygen-19 would be produced on-site via neutron activation of ¹⁸O-enriched water. This requires a neutron source, such as a research reactor or a particle accelerator.[2]

• Rapid Synthesis of H₂¹⁹O: The produced ¹⁹O would need to be immediately incorporated into water molecules.

• Administration: A bolus of the sterile H₂¹⁹O solution would be injected intravenously into the subject.

• Detection: A highly sensitive gamma ray detector array (e.g., a modified PET scanner or a dedicated gamma camera system) positioned over the target organ would be used to detect the 0.197 MeV and 1.357 MeV gamma rays emitted from the decay of ¹⁹O.[2]

• Data Acquisition: Data would be acquired in list mode with precise timing information for a short period (e.g., 2-3 minutes) following injection.

• Data Analysis: The time-activity curve of the gamma ray signal in the target organ would be generated. The initial slope of this curve would be proportional to the rate of delivery of the tracer to the organ (perfusion). The subsequent decay rate would provide information on the clearance and initial uptake of oxygen.

Experimental workflow for in-vivo ¹⁹O studies.

Protocol 2: Theoretical In-Vitro Analysis of Mitochondrial Respiration using ¹⁹O₂

Objective: To measure the rate of oxygen consumption by isolated mitochondria.

Methodology:

• Production of ¹⁹O₂: Similar to Protocol 1, ¹⁹O would be produced and rapidly converted into gaseous ¹⁹O₂.

• Experimental Setup: Isolated mitochondria would be placed in a sealed, temperature-controlled chamber with a suitable buffer and respiratory substrates.

• ¹⁹O₂ Introduction: A known quantity of ¹⁹O₂ gas would be introduced into the chamber.

• Detection: A highly sensitive detector would be used to measure the decrease in the ¹⁹O₂ signal over time. This could be a specialized gas-phase radiation detector or a mass spectrometer capable of rapid, repeated measurements.

• Data Analysis: The rate of decrease of the ¹⁹O signal would be used to calculate the rate of mitochondrial oxygen consumption.

Signaling Pathways and Logical Relationships

The primary metabolic pathway of interest for Oxygen-19 tracing is cellular respiration, specifically the electron transport chain where oxygen acts as the final electron acceptor.

Cellular respiration pathway with ¹⁹O₂.

Conclusion

The in-vivo application of Oxygen-19 for metabolic studies remains a theoretical concept, primarily due to the significant logistical challenges posed by its extremely short half-life. The requirement for on-site production and ultra-fast delivery and detection systems currently limits its practical use. However, for studying very rapid oxygen kinetics, such as initial tissue perfusion and the immediate fate of inhaled oxygen, ¹⁹O holds theoretical potential. Future advancements in radioisotope production, rapid chemical synthesis, and detector technology may one day enable the exploration of this isotope's utility in specialized areas of metabolic research. For now, its primary role may be in proof-of-concept studies and in specialized in-vitro systems where the experimental setup can be closely coupled with the production source.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atom.kaeri.re.kr [atom.kaeri.re.kr]

Application Notes and Protocols for the Detection of Oxygen-19 Beta Decay Products

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection of beta decay products from Oxygen-19 (¹⁹O), a short-lived radioisotope with applications in specialized research fields, including in vivo neutron activation analysis.

Introduction to Oxygen-19 Beta Decay

Oxygen-19 is a radioactive isotope of oxygen with a half-life of approximately 26.9 seconds.[1][2] It undergoes beta decay, transforming into Fluorine-19 (¹⁹F). This process involves the emission of a beta particle (an electron, β⁻) and an antineutrino. The decay is also associated with the emission of characteristic gamma rays. The primary decay products of interest for detection are the high-energy beta particles and the accompanying gamma radiation.

The decay scheme is as follows:

¹⁹O → ¹⁹F + β⁻ + ν̅ₑ + γ

The prominent gamma rays emitted have energies of 0.197 MeV and 1.357 MeV.[1]

Detection Methodologies

The detection of ¹⁹O decay products primarily relies on the measurement of the emitted beta particles and gamma rays. The choice of detector depends on the specific requirements of the experiment, such as the need for high energy resolution, high detection efficiency, or robustness.

2.1. Scintillation Detectors

Scintillation detectors are a common choice for the detection of beta particles and gamma rays due to their good efficiency.[3] When ionizing radiation interacts with a scintillator, it produces flashes of light (scintillations), which are then converted into an electrical signal by a photomultiplier tube (PMT).

• Plastic Scintillators: These are well-suited for the detection of high-energy beta particles. They are robust, relatively inexpensive, and can be fabricated into various shapes and sizes.[3][4] However, their energy resolution is lower compared to other detector types.[5] For beta detection in a mixed beta-gamma field, an optimal thickness of 300 µm to 500 µm is recommended for high efficiency in detecting beta particles while minimizing interference from low-energy gamma rays.[6]

• Sodium Iodide (NaI(Tl)) Scintillators: These are widely used for gamma-ray spectroscopy due to their high light output and good efficiency.[7] They are more sensitive than plastic scintillators of the same volume but are more fragile and sensitive to temperature changes.[8]

2.2. Semiconductor Detectors

Semiconductor detectors, such as High-Purity Germanium (HPGe) and Silicon detectors, offer superior energy resolution compared to scintillation detectors.[7][9][10] This makes them ideal for accurately identifying the characteristic gamma rays from ¹⁹O decay, especially in the presence of other radiation sources.

• HPGe Detectors: These detectors provide excellent energy resolution for gamma-ray spectroscopy.[7][9][10]

• Silicon Detectors: Passivated Implanted Planar Silicon (PIPS) detectors are used for beta spectroscopy and can achieve good energy resolution.[11]

2.3. Beta-Gamma Coincidence Counting

This advanced technique significantly enhances the specificity of ¹⁹O detection by simultaneously measuring both the beta particle and a coincident gamma ray from a single decay event.[12][13] This method is highly effective in reducing background noise and improving the signal-to-noise ratio, as random background events are unlikely to trigger both detectors simultaneously.[14]

Quantitative Detector Performance

The selection of a suitable detector is a critical step in experimental design. The following table summarizes key performance parameters for the detector types discussed.

Detector Type	Primary Radiation Detected	Typical Energy Resolution (FWHM)	Detection Efficiency	Key Advantages	Key Disadvantages
Plastic Scintillator	Beta Particles	~25% for 626 keV electrons[5]	High for high-energy betas[4]	Robust, low cost, various geometries	Poor energy resolution
NaI(Tl) Scintillator	Gamma Rays	~6-8% at 662 keV[7][15]	High[15]	High efficiency, moderate cost	Fragile, temperature sensitive
HPGe Detector	Gamma Rays	<0.2% at 1332 keV (~1.8 keV)[7][9]	Lower than NaI(Tl)	Excellent energy resolution	High cost, requires cryogenic cooling
Silicon (PIPS) Detector	Beta Particles	~4.4 keV at 60 keV[11]	High for charged particles	Good energy resolution for betas	Can be damaged by high radiation

Experimental Protocols

4.1. Protocol for Beta Spectroscopy using a Plastic Scintillator

This protocol outlines the steps for detecting the beta particles from ¹⁹O decay.

1. Sample Preparation:

• For biological samples, homogenize the tissue into a fine powder after drying in an oven or using a freeze-dryer.[16][17]
• For solid samples, grinding and sieving may be necessary to achieve a uniform particle size.[18][19]
• Place a known quantity of the prepared sample in a suitable container for counting.

2. Detector Setup and Calibration:

• Position the plastic scintillation detector in a light-tight enclosure to minimize background from ambient light.
• Connect the detector output to a preamplifier, amplifier, and a multi-channel analyzer (MCA).
• Perform an energy calibration using standard beta sources with known endpoint energies (e.g., ¹³⁷Cs, ⁹⁰Sr/⁹⁰Y).[20][21] Plot the peak channel number against the known energy to establish a calibration curve.

3. Data Acquisition:

• Acquire a background spectrum for a sufficient duration with no source present to identify and quantify background radiation.
• Place the ¹⁹O sample in a reproducible position close to the detector.
• Acquire the beta spectrum for a predetermined time, considering the short half-life of ¹⁹O. Multiple short acquisitions may be necessary.

4. Data Analysis:

• Subtract the background spectrum from the sample spectrum.
• Analyze the resulting spectrum to determine the count rate and energy distribution of the beta particles.

4.2. Protocol for Gamma-Ray Spectroscopy using a NaI(Tl) or HPGe Detector

This protocol focuses on the detection of the characteristic gamma rays from ¹⁹O decay.

1. Sample Preparation:

• Follow the sample preparation steps outlined in Protocol 4.1.

2. Detector Setup and Calibration:

• Place the NaI(Tl) or HPGe detector in a lead shield to reduce background gamma radiation.
• Connect the detector to the necessary electronics (preamplifier, amplifier, MCA).
• Calibrate the system using standard gamma-ray sources with well-defined energies (e.g., ⁶⁰Co, ¹³⁷Cs).[22]

3. Data Acquisition:

• Acquire a background spectrum.
• Place the ¹⁹O sample at a fixed distance from the detector.
• Acquire the gamma-ray spectrum, paying attention to the short half-life of the isotope.

4. Data Analysis:

• Subtract the background spectrum.
• Identify the photopeaks corresponding to the 0.197 MeV and 1.357 MeV gamma rays from ¹⁹O decay.
• Calculate the net counts in each photopeak to determine the activity of the sample.

4.3. Protocol for Beta-Gamma Coincidence Counting

This protocol provides a high-specificity method for ¹⁹O detection.

1. Sample Preparation:

• Follow the sample preparation steps outlined in Protocol 4.1.

2. Detector Setup and Calibration:

• Position a plastic scintillator for beta detection and a NaI(Tl) or HPGe detector for gamma detection in close proximity to the sample holder.
• Connect both detectors to a coincidence counting unit and an MCA. The coincidence unit will only generate an output signal when both detectors register an event within a very short time window (nanoseconds).[13]
• Calibrate each detector individually as described in Protocols 4.1 and 4.2.

3. Data Acquisition:

• Acquire a background coincidence spectrum.
• Place the ¹⁹O sample between the detectors.
• Acquire the coincidence spectrum. The resulting spectrum will show the gamma rays that are in coincidence with the beta particles from the ¹⁹O decay.

4. Data Analysis:

• Subtract the background coincidence spectrum.
• Analyze the resulting spectrum for the 0.197 MeV and 1.357 MeV gamma peaks. The count rates in these peaks will be significantly lower than in singles counting but will have a much higher signal-to-noise ratio.

Visualizations

5.1. Logical Relationship of Oxygen-19 Beta Decay

Caption: The decay of an Oxygen-19 nucleus results in a stable Fluorine-19 nucleus and the emission of a beta particle, a gamma ray, and an antineutrino.

5.2. Experimental Workflow for Beta-Gamma Coincidence Counting

Caption: This workflow illustrates the key steps from sample preparation to obtaining quantitative results for Oxygen-19 activity using a beta-gamma coincidence counting system.

References

• 1. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 3. researchgate.net [researchgate.net]
• 4. kns.org [kns.org]
• 5. arxiv.org [arxiv.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. atomfizika.elte.hu [atomfizika.elte.hu]
• 8. pnnl.gov [pnnl.gov]
• 9. www0.mi.infn.it [www0.mi.infn.it]
• 10. researchgate.net [researchgate.net]
• 11. Beta spectrometry – Laboratoire National Henri Becquerel [lnhb.fr]
• 12. Coincidence counting – Laboratoire National Henri Becquerel [lnhb.fr]
• 13. mirion.com [mirion.com]
• 14. info.ornl.gov [info.ornl.gov]
• 15. meral.edu.mm [meral.edu.mm]
• 16. Sample Preparation | Center for Stable Isotopes [csi.unm.edu]
• 17. Collection & Prep — Stable Isotopes in Nature Laboratory [isotopeecology.com]
• 18. Protocols – BIOTECHNOLOGY CENTER – UW–Madison [biotech.wisc.edu]
• 19. epa.gov [epa.gov]
• 20. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 21. govinfo.gov [govinfo.gov]
• 22. staging-resources.inmm.org [staging-resources.inmm.org]

Application Notes and Protocols for Measuring Fusion Cross-Section with an Oxygen-19 Beam

For Researchers and Scientists in Nuclear Physics

These application notes provide a detailed overview and experimental protocols for measuring the fusion cross-section of the neutron-rich isotope Oxygen-19. This document is intended for researchers and scientists in the field of experimental nuclear physics. The study of fusion reactions induced by neutron-rich nuclei, such as ¹⁹O, is crucial for understanding nuclear structure far from stability, the dynamics of nuclear reactions, and their implications for astrophysical processes.

Introduction

The measurement of fusion cross-sections for radioactive ion beams (RIBs) like Oxygen-19 presents unique challenges due to their low beam intensities.[1][2] However, such measurements provide invaluable insights into the role of the neutron excess on the fusion process. An enhancement in the fusion cross-section for neutron-rich nuclei compared to their stable counterparts is a key area of investigation, with implications for understanding the nuclear potential and the behavior of nucleonic matter in extreme conditions.[3]

This document outlines the necessary steps, from the production of the Oxygen-19 beam to the detection and identification of fusion-evaporation residues, and the final extraction of the fusion cross-section.

Experimental Apparatus and Setup

A successful measurement of the ¹⁹O-induced fusion cross-section requires a specialized experimental setup capable of handling low-intensity radioactive ion beams and efficiently detecting the products of the fusion reaction. The primary components of such a setup are:

• Radioactive Ion Beam Facility: A facility capable of producing and accelerating a beam of ¹⁹O ions.

• Beam Tracking and Identification System: Detectors to monitor the incoming beam's intensity, purity, and energy.

• Target: A thin foil of the target material, typically ¹²C for studying reactions on light nuclei.

• Detector System for Fusion Residues: A system to detect and identify the evaporation residues produced after the fusion of ¹⁹O with the target nucleus.

A common approach involves the direct measurement of evaporation residues. These residues are the heavier nuclei formed after the compound nucleus, created by the fusion of the projectile and target, de-excites by emitting light particles (neutrons, protons, alpha particles).[3][4]

Experimental Protocols

Production of the Oxygen-19 Beam

The production of a usable ¹⁹O beam is the first critical step. While various methods exist for producing radioactive ion beams, a common technique involves in-flight production or Isotope Separation On-Line (ISOL). For instance, a primary beam from a cyclotron or linear accelerator can be fragmented on a production target. The resulting fragments, including ¹⁹O, are then separated and selected using a fragment separator or recoil mass spectrometer.[5] The intensity of the ¹⁹O beam on target is typically low, on the order of 10³ to 10⁵ ions per second.[3]

Beam-Target Interaction

The accelerated ¹⁹O beam is directed onto a thin target foil. For studying fusion with light nuclei, a common target is ¹²C. The thickness of the target is a critical parameter that needs to be precisely known for the calculation of the cross-section.

Detection of Fusion-Evaporation Residues

The key to measuring the fusion cross-section is the unambiguous identification of the fusion-evaporation residues from the much more intense background of unreacted beam particles. A common and effective technique utilizes a combination of time-of-flight (TOF) and energy (E) measurements.[1][2]

Protocol for Residue Detection:

• Start Signal: A "start" signal for the TOF measurement is generated when a beam particle passes through a thin detector placed upstream of the target. Microchannel Plate (MCP) detectors are often used for this purpose due to their excellent timing resolution and minimal effect on the beam.[1][2]

• Fusion Reaction: The ¹⁹O beam impinges on the ¹²C target, leading to fusion and the formation of a compound nucleus (³¹Si*).

• Evaporation: The excited compound nucleus evaporates light particles (e.g., neutrons, protons, alpha particles), resulting in a distribution of evaporation residues (e.g., ²⁹Si, ²⁹Al, ²⁶Mg).[4]

• Stop Signal and Energy Measurement: The evaporation residues, recoiling forward, travel a fixed distance to a "stop" detector. This detector, often a segmented silicon detector, provides both the "stop" signal for the TOF measurement and a measurement of the residue's kinetic energy.[1][2]

• Particle Identification: By plotting the measured energy versus the time-of-flight, different particle species can be distinguished. Fusion residues will have a different E-TOF signature compared to the scattered beam particles, allowing for their clear identification.[4]

Data Analysis and Cross-Section Determination

The fusion cross-section (σ_fus) is calculated using the following formula:

σ_fus = N_ev / (N_beam * N_target)

Where:

• N_ev is the number of identified evaporation residues.

• N_beam is the number of incident beam particles.

• N_target is the number of target nuclei per unit area.

The efficiency of the detector system must also be carefully determined and factored into the calculation.

Quantitative Data Summary

The following table summarizes the results from a study of ¹⁹O + ¹²C fusion, comparing it to the fusion of the more stable ¹⁸O isotope with the same target. The data shows a significant enhancement of the fusion cross-section for the neutron-rich ¹⁹O at near-barrier energies.[3]

Reaction	Vc (MeV)	Rc (fm)	ω (MeV)
¹⁸O + ¹²C	7.66 ± 0.10	7.39 ± 0.11	2.90 ± 0.18
¹⁹O + ¹²C	7.73 ± 0.72	8.10 ± 0.47	6.38 ± 1.00

Table 1: Fit parameters for the ¹⁸O + ¹²C and ¹⁹O + ¹²C fusion excitation functions using the Wong formalism. Vc is the Coulomb barrier, Rc is the barrier radius, and ω is the barrier curvature. Data extracted from[3].

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for measuring the fusion cross-section of an Oxygen-19 beam.

A diagram illustrating the experimental workflow for measuring the ¹⁹O-induced fusion cross-section.

Logical Relationships in Data Analysis

The following diagram outlines the logical flow for extracting the fusion cross-section from the raw experimental data.

A flowchart detailing the logical steps in the data analysis process to determine the fusion cross-section.

References

• 1. researchgate.net [researchgate.net]
• 2. impact.ornl.gov [impact.ornl.gov]
• 3. researchgate.net [researchgate.net]
• 4. bucky.chem.indiana.edu [bucky.chem.indiana.edu]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

challenges of working with short half-life Oxygen-19

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the short half-life radioisotope, Oxygen-19 (¹⁹O).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges of working with Oxygen-19?

A1: The principal challenge in working with Oxygen-19 is its extremely short half-life of approximately 26.47 seconds[1]. This necessitates on-site production, rapid chemical synthesis and purification, and highly synchronized experimental timing. Any delay can result in a significant loss of the isotope, rendering the experiment unviable.

Q2: What are the main applications of Oxygen-19 in research?

A2: Due to its short half-life, the practical applications of Oxygen-19 are limited and it is primarily used for academic and experimental research purposes[1]. Its use has been explored in in vivo neutron activation analysis (IVNAA) for elemental composition studies of biological samples. While other oxygen isotopes like Oxygen-15 are used in Positron Emission Tomography (PET) imaging, the extremely short half-life of Oxygen-19 makes it less practical for most clinical PET applications[2][3][4].

Q3: How is Oxygen-19 produced?

A3: Oxygen-19 is artificially produced and is not naturally occurring. A common production method is through the neutron capture reaction of stable Oxygen-18, specifically the ¹⁸O(n,γ)¹⁹O reaction. This involves irradiating a target enriched in Oxygen-18 with neutrons in a nuclear reactor or from a neutron generator.

Q4: What are the decay products of Oxygen-19?

A4: Oxygen-19 decays via beta emission to Fluorine-19 (¹⁹F), which is a stable isotope. During this decay, beta particles and gamma rays are emitted. Researchers need to consider potential interference from these decay products in their detection systems.

Q5: Why is Oxygen-15 more commonly used than Oxygen-19 in PET imaging?

A5: Oxygen-15 has a longer half-life of approximately 122 seconds, which, while still short, allows for more time for biological uptake and imaging compared to Oxygen-19's 26.5-second half-life[4]. This longer half-life makes the logistics of radiotracer synthesis, administration, and data acquisition more manageable for PET studies[3][5].

Troubleshooting Guides

Issue 1: Low or No Detectable Oxygen-19 Signal

Possible Cause	Troubleshooting Steps
Insufficient Production	- Verify the neutron flux and irradiation time. Given the short half-life, a high flux is crucial. - Check the enrichment and integrity of the Oxygen-18 target material. - Ensure the target is positioned correctly within the neutron beam.
Decay During Transfer	- Minimize the transfer time from the production site (e.g., cyclotron or reactor) to the experimental setup. Every second results in significant decay. - Automate the transfer process where possible to ensure speed and consistency.
Inefficient Chemical Synthesis/Purification	- Optimize the radiolabeling and purification protocol for speed. Utilize rapid purification techniques like solid-phase extraction (SPE) cartridges. - Pre-run "cold" (non-radioactive) syntheses to optimize reaction times and yields.
Detector Inefficiency or Malfunction	- Ensure the detector is calibrated and appropriate for the energy of the gamma rays emitted by Oxygen-19. - Check for signal interference from the decay products of Oxygen-19 or other background radiation.

Issue 2: High Signal-to-Noise Ratio or Signal Interference

Possible Cause	Troubleshooting Steps
Background Radiation	- Ensure adequate shielding of the experimental setup and detector. - Perform background radiation measurements before introducing the Oxygen-19 source.
Interference from Decay Products	- Use energy-discriminating detectors to isolate the signal from Oxygen-19's characteristic gamma emissions from those of other radionuclides. - Implement coincidence counting techniques if applicable to your experimental setup.
Electronic Noise	- Check all cable connections and grounding of the detection equipment. - Ensure a stable power supply to all electronic components.

Quantitative Data Summary

Property	Oxygen-19	Oxygen-15
Half-life	~26.47 seconds[1]	~122.27 seconds[4]
Decay Mode	Beta Emission (β⁻)	Positron Emission (β⁺)[2]
Primary Decay Product	Fluorine-19 (¹⁹F) (Stable)	Nitrogen-15 (¹⁵N) (Stable)[4]
Primary Production Reaction	¹⁸O(n,γ)¹⁹O	¹⁴N(d,n)¹⁵O or ¹⁵N(p,n)¹⁵O

Experimental Protocols

Protocol: Production of Oxygen-19 via ¹⁸O(n,γ)¹⁹O

Objective: To produce Oxygen-19 for immediate experimental use.

Materials:

• Target: Highly enriched ¹⁸O water (H₂¹⁸O) or ¹⁸O gas.

• Neutron source: Nuclear reactor or a high-flux D-D or D-T neutron generator.

• Target container suitable for irradiation.

• Shielded transfer line.

• Rapid purification system (e.g., automated chromatography or SPE).

Methodology:

• Target Preparation: Encapsulate the enriched ¹⁸O target material in a suitable container for irradiation.

• Irradiation: Place the target in a high-flux region of the neutron source. The irradiation time should be optimized based on the neutron flux and the desired activity, typically on the order of 1-2 half-lives of Oxygen-19 (approximately 30-60 seconds). Longer irradiation times will lead to saturation and will not significantly increase the yield.

• Rapid Transfer: Immediately following irradiation, transfer the target to a hot cell for processing using a rapid, automated system to minimize decay.

• Purification: If the Oxygen-19 is to be used in a chemical form other than water or oxygen gas, perform rapid synthesis and purification. For example, if [¹⁹O]O₂, it may need to be passed through a drying agent. If used for radiolabeling, the synthesis must be completed within a few half-lives.

• Quality Control: Due to the extremely short half-life, extensive quality control is often not feasible. Purity is typically inferred from the successful synthesis and the known specificity of the reaction.

• Immediate Use: The purified Oxygen-19 must be used in the experiment without any delay.

Visualizations

Oxygen-19 Experimental Workflow.

Troubleshooting Decision Tree for Low Oxygen-19 Signal.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. What are two radioactive isotopes of oxygen? - askIITians [askiitians.com]
• 3. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 4. Isotopes of oxygen - Wikipedia [en.wikipedia.org]
• 5. Challenges for Developing PET Tracers: Isotopes, Chemistry, and Regulatory Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Oxygen-19 Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Oxygen-19. The information is designed to address specific issues that may be encountered during the production and purification of this short-lived radioisotope.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for producing Oxygen-19?

A1: Oxygen-19 is a short-lived radioisotope that is artificially produced. The two primary production methods are:

• Neutron irradiation of Oxygen-18 enriched water: This involves the ¹⁸O(n,γ)¹⁹O nuclear reaction.

• Neutron irradiation of a fluorine-containing target: This utilizes the ¹⁹F(n,p)¹⁹O nuclear reaction.

Q2: What are the common impurities in Oxygen-19 produced from ¹⁸O-enriched water?

A2: Impurities can be categorized as radionuclidic and chemical.

• Radionuclidic impurities primarily arise from the activation of the target holder material and any impurities within the enriched water. The specific impurities will depend on the composition of the target holder (e.g., silver, tantalum, titanium, niobium). Long-lived radionuclides are a common concern in the production of radiopharmaceuticals.[1]

• Chemical impurities can include trace metals leached from the target holder and any organic or inorganic contaminants present in the ¹⁸O-enriched water. It is crucial to use high-purity water for target preparation.

Q3: What are the potential impurities when producing Oxygen-19 from a fluorine target?

A3:

• Radionuclidic impurities can be generated from competing nuclear reactions. A notable example is the formation of Nitrogen-16 (¹⁶N) via the ¹⁹F(n,α)¹⁶N reaction.

• Chemical impurities will depend on the purity of the fluorine-containing target material and any substances used in its preparation and subsequent processing.

Q4: How is the purity of Oxygen-19 determined?

A4: The quality control of Oxygen-19 involves assessing both its radionuclidic and chemical purity.

• Radionuclidic purity is typically determined using gamma-ray spectroscopy to identify and quantify any gamma-emitting impurities.

• Chemical purity is often assessed using gas chromatography (GC) to detect and quantify any non-radioactive gaseous impurities.

Q5: What are the general safety precautions for handling Oxygen-19?

A5: Due to its short half-life of about 26.5 seconds, Oxygen-19 must be used at or near its production site.[2] Key safety considerations include:

• Adequate shielding to protect personnel from gamma radiation.

• Proper ventilation to prevent the inhalation of any radioactive gases.

• Real-time radiation monitoring.

• Adherence to all local and institutional regulations for handling radioactive materials.

Troubleshooting Guides

Production via ¹⁸O(n,γ)¹⁹O

Problem	Possible Causes	Recommended Actions
Low Oxygen-19 Yield	- Insufficient neutron flux.- Low enrichment of ¹⁸O in the target water.- Leak in the target holder.- Incorrect irradiation time or energy.	- Verify and optimize neutron flux.- Use highly enriched (≥95%) ¹⁸O water.- Perform a leak test of the target holder.- Confirm and adjust irradiation parameters.
High Levels of Radionuclidic Impurities	- Contaminated target holder material.- Impurities in the ¹⁸O-enriched water.- Activation of surrounding materials.	- Use high-purity target holder materials (e.g., tantalum is often preferred over silver to reduce long-lived impurities).- Use high-purity, sterile ¹⁸O water.- Optimize shielding and collimation of the neutron beam.
Chemical Contamination of the Product	- Leaching of metals from the target holder.- Contaminants in the transfer lines.	- Ensure compatibility of the target holder material with the irradiation conditions.- Thoroughly clean and passivate all transfer lines.

Production via ¹⁹F(n,p)¹⁹O

Problem	Possible Causes	Recommended Actions
Low Oxygen-19 Yield	- Inhomogeneous target material.- Incorrect neutron energy.- Suboptimal target thickness.	- Ensure uniform density and thickness of the fluorine target.- Optimize the neutron energy for the ¹⁹F(n,p)¹⁹O reaction.- Adjust target thickness to maximize yield while minimizing product loss.
Presence of ¹⁶N Impurity	- The ¹⁹F(n,α)¹⁶N reaction is a known competing reaction.	- Optimize the neutron energy to favor the (n,p) reaction over the (n,α) reaction.- Implement a post-irradiation purification step to allow for the decay of the short-lived ¹⁶N (half-life of ~7.13 seconds).
Target Integrity Issues	- Overheating of the target material.- Radiation damage to the target.	- Ensure adequate cooling of the target during irradiation.- Use a target material that is resistant to radiation damage.- Consider a rotating or flowing target system for high-power irradiations.

Experimental Protocols

Protocol 1: Production of Oxygen-19 via ¹⁸O(n,γ)¹⁹O

• Target Preparation:

  • Fill a high-purity target holder (e.g., tantalum) with highly enriched (≥95%) ¹⁸O water.

  • Ensure the target is hermetically sealed to prevent any leakage.

• Irradiation:

  • Place the target in a high-flux neutron source (e.g., a nuclear reactor or a neutron generator).

  • Irradiate the target for a predetermined time, calculated based on the neutron flux and the desired Oxygen-19 activity. Given the short half-life, irradiation times are typically in the range of seconds to a few minutes.

• Extraction and Purification:

  • Rapidly transfer the irradiated water from the target holder to a shielded processing unit.

  • The produced ¹⁹O is in the form of H₂¹⁹O. For applications requiring gaseous ¹⁹O₂, electrolysis of the water can be performed.

  • Pass the gaseous product through a series of traps to remove any non-gaseous impurities and unreacted water vapor.

• Quality Control:

  • Analyze an aliquot of the product gas using gamma-ray spectroscopy to determine radionuclidic purity.

  • Use gas chromatography to assess chemical purity.

Protocol 2: Production of Oxygen-19 via ¹⁹F(n,p)¹⁹O

• Target Preparation:

  • Prepare a thin, uniform target of a stable, high-purity fluorine compound (e.g., LiF, CaF₂, or a fluoropolymer).

  • Mount the target in a suitable holder with adequate cooling capabilities.

• Irradiation:

  • Irradiate the target with a beam of fast neutrons.

  • The irradiation time should be optimized to maximize ¹⁹O production while considering its short half-life.

• Extraction and Purification:

  • The produced ¹⁹O will be trapped within the solid target matrix.

  • Rapidly transfer the irradiated target to a hot cell for processing.

  • The ¹⁹O can be extracted by heating the target in a stream of inert gas to release the oxygen.

  • Alternatively, the target can be dissolved in an appropriate solvent, and the ¹⁹O can be subsequently purged as a gas.

  • The extracted gas should be passed through chemical traps to remove any volatile fluorine compounds or other impurities.

• Quality Control:

  • Perform gamma-ray spectroscopy on the product gas to check for radionuclidic impurities, particularly ¹⁶N.

  • Analyze the chemical composition of the gas using gas chromatography.

Visualizations

Caption: Workflow for ¹⁸O(n,γ)¹⁹O Production.

Caption: Workflow for ¹⁹F(n,p)¹⁹O Production.

Caption: Potential Sources of Impurities.

References

• 1. Long-lived radionuclidic impurities in the production of 18F-labelled radiopharmaceuticals [inis.iaea.org]
• 2. iaea.org [iaea.org]

Technical Support Center: Oxygen-19 Synthesis

Welcome to the technical support center for Oxygen-19. This resource is designed for researchers, scientists, and drug development professionals. Here you will find essential information, frequently asked questions (FAQs), and troubleshooting guidance related to the synthesis and application of Oxygen-19.

Given the unique properties of Oxygen-19, particularly its extremely short half-life, this guide focuses on the feasibility and significant challenges associated with its use in typical research and drug development workflows.

Frequently Asked Questions (FAQs)

Q1: What is Oxygen-19 and what are its basic properties?

A1: Oxygen-19 (¹⁹O) is a radioactive isotope of oxygen. Its nucleus contains 8 protons and 11 neutrons. It is an artificially produced radionuclide with a very short half-life, which is its most critical characteristic for any potential application. Its study is almost exclusively for academic purposes in nuclear physics.[1] Key properties are summarized in the table below.

Q2: Is Oxygen-19 suitable for use in PET imaging or as a radiotracer in drug development?

A2: No, Oxygen-19 is generally considered unsuitable for standard Positron Emission Tomography (PET) imaging or as a radiotracer in drug development.[1] The primary reason is its extremely short half-life of about 26.5 seconds.[1][2][3][4] This duration is typically insufficient for the necessary steps of radiosynthesis, purification, quality control, administration to a biological subject, and subsequent imaging, which require more time. For PET applications involving oxygen, Oxygen-15 (¹⁵O), with a longer half-life of approximately 2 minutes, is the preferred isotope.[5][6][7]

Q3: What are the primary challenges of working with extremely short-lived radioisotopes like Oxygen-19?

A3: The challenges are significant and multifaceted, spanning production, synthesis, and application:

• Rapid Decay: The isotope loses half of its radioactivity every 26.5 seconds. This rapid decay means that even if a usable quantity is produced, it diminishes to an unusable level very quickly.

• On-Site Production Requirement: Due to its short half-life, ¹⁹O must be produced and used immediately at the site of the experiment, typically requiring a particle accelerator or nuclear reactor.[8]

• Complex Logistics: The entire workflow, from production to potential use, must be flawlessly coordinated and executed within seconds, which is practically impossible for most biological studies.[9][10]

• Radiochemistry Complexity: Developing a chemical synthesis to incorporate the ¹⁹O atom into a molecule of interest (a process called radiolabeling) must be extraordinarily fast—often on the order of seconds. This is a major technical hurdle that has not been overcome for complex molecules.[10][11]

Troubleshooting Guide: Synthesis & Application Issues

This section addresses potential issues by framing them within the context of the isotope's inherent limitations.

Issue 1: Cannot Find an Established Protocol for ¹⁹O-Labeling of a Pharmaceutical Compound.

• Cause: There are no established, routine protocols for labeling complex pharmaceutical compounds with Oxygen-19. The 26.5-second half-life precludes multi-step synthetic chemical reactions, purification (e.g., via HPLC), and quality control procedures that are standard in radiopharmaceutical development.[11]

• Recommendation: Re-evaluate the experimental goals. If the aim is to study oxygen metabolism or perfusion, consider using the established PET isotope Oxygen-15 (¹⁵O) in the form of [¹⁵O]H₂O, [¹⁵O]O₂, or [¹⁵O]CO.[6][7] If the goal is to label a specific molecule, consider using a longer-lived isotope like Fluorine-18 (t½ ≈ 110 min) or Carbon-11 (t½ ≈ 20 min).[12]

Issue 2: Low to Non-Existent Yield of Oxygen-19 at the Point of Use.

• Cause: This is an expected outcome due to rapid radioactive decay. The relationship between time and the remaining fraction of the isotope is exponential. Even a short delay of one or two minutes between production and measurement will result in a massive loss of material.

• Recommendation: Minimize all transport and handling times to mere seconds. This typically involves integrating the experiment directly with the output of the production source (e.g., a cyclotron target). For most biological or pharmaceutical labs, this level of integration is not feasible. The diagram below illustrates the rapid decay of ¹⁹O compared to a typical experimental timeline.

Issue 3: Spectral Interference in Neutron Activation Analysis.

• Cause: If you are performing in vivo neutron activation analysis (IVNAA) on aqueous or biological samples, the stable isotope Oxygen-18 (present in water) can be activated to produce Oxygen-19.[13] The gamma rays emitted by ¹⁹O (at 0.197 MeV and 1.357 MeV) can interfere with the detection of other target elements, such as Selenium-77m.[13]

• Recommendation: Account for this interference by measuring the background spectrum from a water-only phantom under the same conditions. Use time-resolved gamma spectroscopy to isolate the short-lived ¹⁹O signal from longer-lived isotopes in your sample.[13]

Data & Protocols

Quantitative Data Summary

The following tables summarize the key properties of Oxygen-19 and compare it with radioisotopes commonly used in medical imaging.

Table 1: Properties of Oxygen-19 (¹⁹O)

Property	Value	Reference
Half-life (t½)	26.470(6) seconds	[1]
Decay Mode	β⁻ (Beta minus)	[2][4]
Daughter Isotope	Fluorine-19 (¹⁹F)	[4]
Primary Gamma Ray Energy	0.197 MeV	[13]
Production Method	¹⁸O(n,γ)¹⁹O (Neutron activation of ¹⁸O)	[13]

Table 2: Comparison of Oxygen Isotopes for Imaging

Isotope	Half-life	Decay Mode	Common Application	Feasibility for Drug Development
Oxygen-19 (¹⁹O)	~26.5 seconds	β⁻	Nuclear physics research	Not Feasible
Oxygen-15 (¹⁵O)	~2 minutes	β⁺ (Positron)	PET imaging (blood flow, O₂ metabolism)	Very Challenging, limited to simple molecules
Oxygen-17 (¹⁷O)	Stable	N/A	NMR studies, tracer	Feasible (non-radioactive)
Oxygen-18 (¹⁸O)	Stable	N/A	Tracer studies, ¹⁸F production target	Feasible (non-radioactive)

Experimental Protocols

Given the impracticality of "rapid synthesis" of complex molecules with ¹⁹O for the target audience, a detailed protocol is not applicable. Instead, the general experimental protocol for its production is outlined.

Protocol: Production of Oxygen-19 via Neutron Activation

This protocol describes the fundamental method for producing ¹⁹O, as might be done in a physics research setting.

• Target Preparation: Prepare a sample enriched with the stable isotope Oxygen-18. A common target is enriched [¹⁸O]water (H₂¹⁸O).

• Neutron Irradiation: Place the target in a high-flux neutron source, such as a nuclear reactor or the output of a neutron generator. The ¹⁸O nuclei will capture neutrons via the ¹⁸O(n,γ)¹⁹O reaction.

• Irradiation Time: Irradiate the sample for a short period, typically 1-2 half-lives (approximately 30-60 seconds), to approach saturation activity without producing excessive unwanted byproducts.

• Rapid Transfer: Immediately following irradiation, the sample must be rapidly transferred to the detection or analysis system. This step must be automated and completed within seconds.

• Analysis: For physics studies, the gamma rays emitted from the decay of ¹⁹O are measured using a gamma-ray spectrometer (e.g., a NaI(Tl) or HPGe detector).[13]

Visualizations

Logical Workflow: The ¹⁹O Impracticality Timeline

This diagram illustrates why the short half-life of Oxygen-19 makes it unsuitable for a typical radiolabeling experiment compared to a longer-lived isotope like Fluorine-18.

Caption: Impracticality of ¹⁹O: Most of the isotope decays before even the first step of a typical workflow is complete.

Production Pathway: ¹⁹O via Neutron Capture

This diagram shows the nuclear reaction for producing Oxygen-19 from stable Oxygen-18.

Caption: Nuclear reaction pathway for the production of Oxygen-19.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 3. Oxygen group element - Isotopes, Atomic Mass, Properties | Britannica [britannica.com]
• 4. webelements.com [webelements.com]
• 5. Isotopes of oxygen - Wikipedia [en.wikipedia.org]
• 6. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 7. openmedscience.com [openmedscience.com]
• 8. blog.td2inc.com [blog.td2inc.com]
• 9. Key Challenges Impacting Radiopharmaceutical Development - Pearl Pathways [pearlpathways.com]
• 10. thebrackengroup.com [thebrackengroup.com]
• 11. Why Are We Failing to Implement Imaging Studies with Radiolabelled New Molecular Entities in Early Oncology Drug Development? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Radiopharmaceuticals for PET and SPECT Imaging: A Literature Review over the Last Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Spectral Interference from Oxygen-19 in IVNAA

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage spectral interference from Oxygen-19 (¹⁹O) during In Vivo Neutron Activation Analysis (IVNAA).

Frequently Asked Questions (FAQs)

Q1: What is Oxygen-19 and why is it a problem in IVNAA?

Oxygen-19 (¹⁹O) is a short-lived radioactive isotope of oxygen. In IVNAA, it is produced by the neutron capture reaction of the stable isotope Oxygen-18 (¹⁸O), which is naturally present in biological samples (¹⁸O(n,γ)¹⁹O).[1] ¹⁹O has a half-life of approximately 26.9 seconds and emits gamma rays at 0.197 MeV and 1.357 MeV as it decays.[1][2] This emission can create spectral interference, where the gamma-ray peaks of ¹⁹O overlap with the peaks of elements of interest, potentially leading to inaccurate quantification.

Q2: Which elements are most affected by ¹⁹O interference?

Elements that have gamma-ray emission energies close to those of ¹⁹O (0.197 MeV and 1.357 MeV) are most susceptible to interference. A notable example is the measurement of selenium via the ⁷⁷ᵐSe isotope, which has a gamma-ray peak at 0.162 MeV. The 0.197 MeV peak from ¹⁹O can appear as a shoulder or overlapping peak, complicating the analysis of the ⁷⁷ᵐSe peak.

Q3: What is the primary nuclear reaction for ¹⁹O production in IVNAA?

The primary reaction for the production of Oxygen-19 in a thermal neutron environment is the capture of a neutron by Oxygen-18:

¹⁸O + n → ¹⁹O + γ

Q4: What are the key nuclear properties of Oxygen-19?

Understanding the nuclear properties of ¹⁹O is crucial for developing strategies to manage its interference. The key data is summarized in the table below.

Property	Value
Half-life (T₁⸝₂)	26.470(6) s[1]
Decay Mode	β⁻
Primary Gamma-Ray Energies	0.197 MeV (95.9(21)% intensity), 1.357 MeV (50.4(11)% intensity)
Parent Isotope	¹⁸O
¹⁸O Natural Abundance	0.205%[3]
¹⁸O Thermal Neutron Capture Cross-Section	0.141 ± 0.006 mb[4]

Troubleshooting Guides

Issue: Unidentified peak around 0.197 MeV in the gamma-ray spectrum.

Possible Cause: Spectral interference from Oxygen-19.

Troubleshooting Steps:

• Confirm the presence of ¹⁹O:

  • Check for the presence of the second prominent ¹⁹O peak at 1.357 MeV.

  • Perform a half-life analysis of the 0.197 MeV peak. If the half-life is approximately 27 seconds, it is highly likely to be from ¹⁹O.

• Optimize Experimental Parameters:

  • Introduce a decay time: After irradiation, allow the sample to decay for a period before starting the measurement. A decay time of 2-3 half-lives of ¹⁹O (approximately 60-90 seconds) will significantly reduce its contribution to the spectrum.

  • Utilize Cyclic Neutron Activation Analysis (CNAA): For elements with short-lived isotopes of interest, CNAA can be employed. This technique involves multiple short irradiation and counting cycles. By carefully selecting the timing parameters, the signal from the desired short-lived nuclide can be enhanced relative to the interference from ¹⁹O.[5][6][7]

• Employ Spectral Deconvolution Software:

  • Use gamma spectroscopy software with built-in algorithms for peak fitting and deconvolution. These tools can mathematically separate overlapping peaks. Popular software packages with these capabilities include:

    • GammaVision

    • Genie Spectroscopy Software

    • ProSpect

    • bGamma

  • These programs often use mathematical models like Gaussian peak shapes to resolve the contributions of individual radionuclides to a complex peak.

Issue: Inaccurate quantification of an element with a gamma-ray peak near 0.197 MeV.

Possible Cause: Uncorrected spectral overlap from ¹⁹O.

Troubleshooting Steps:

• Implement a Correction Protocol:

  • Standard-Based Correction:

    • Irradiate a standard containing a known concentration of the element of interest under the same conditions as the sample.

    • Irradiate a blank (e.g., de-ionized water) to measure the ¹⁹O spectrum without interference.

    • Use the blank spectrum to determine the contribution of ¹⁹O to the region of interest in the sample spectrum and subtract it.

  • Peak Ratio Method:

    • If both the 0.197 MeV and 1.357 MeV peaks of ¹⁹O are clearly visible and free from other interferences, the known intensity ratio of these peaks can be used.

    • Measure the area of the clean 1.357 MeV peak and use the intensity ratio to calculate the expected area of the 0.197 MeV peak.

    • Subtract this calculated area from the total peak area at 0.197 MeV to determine the contribution of the element of interest.

• Refine Data Analysis with Advanced Algorithms:

  • Modern gamma spectroscopy software employs various algorithms to deconvolve overlapping peaks. These can include:

    • Least-Squares Fitting: This method fits known peak shapes (e.g., Gaussian) to the spectral data to resolve individual contributions.

    • Maximum Likelihood Expectation Maximization (ML-EM): An iterative algorithm that is effective in separating overlapping peaks.[8]

    • Richardson-Lucy Algorithm: Another iterative method used for deconvolution.[9]

  • Consult your software's documentation to understand and apply the most appropriate deconvolution method for your specific case.

Experimental Protocols

Protocol 1: Minimizing ¹⁹O Interference using Optimized Decay Time

• Sample Preparation: Prepare the biological sample and a suitable standard with a known concentration of the element of interest. Also, prepare a blank sample (e.g., de-ionized water).

• Irradiation: Irradiate the sample, standard, and blank under identical conditions (neutron flux, irradiation time). A typical irradiation time for short-lived isotopes is in the range of 30-60 seconds.

• Decay: After irradiation, transfer the sample to the detector and wait for a predetermined decay period. To reduce ¹⁹O activity by approximately 87.5%, a decay time of three half-lives (around 81 seconds) is recommended.

• Counting: Acquire the gamma-ray spectrum. The counting time will depend on the activity of the element of interest.

• Analysis: Analyze the spectra of the sample, standard, and blank. The contribution of ¹⁹O in the sample spectrum should be significantly reduced.

Protocol 2: Cyclic Neutron Activation Analysis (CNAA) for Short-Lived Isotopes

• System Setup: A pneumatic transfer system is required to move the sample rapidly between the irradiation and counting positions.[6]

• Timing Parameter Optimization: The irradiation time (tᵢ), decay time (tᏧ), and counting time (t꜀) for each cycle, as well as the number of cycles (n), need to be optimized to maximize the signal-to-noise ratio for the element of interest relative to ¹⁹O. These parameters are highly dependent on the half-lives of the nuclides of interest and the interfering nuclides.

• Execution:

  • The sample is irradiated for tᵢ.

  • It is then rapidly transferred to the detector (decay time tᏧ).

  • The spectrum is acquired for a counting time t꜀.

  • The sample is returned to the irradiation position, and the cycle is repeated 'n' times.

• Data Acquisition: The spectra from each cycle are summed to produce a final, cumulative spectrum with an enhanced signal for the short-lived isotope of interest.[7]

Visualizations

Caption: Workflow for IVNAA with a dedicated decay step to mitigate Oxygen-19 interference.

Caption: Logical diagram of the spectral deconvolution process to separate overlapping peaks.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 3. WebElements Periodic Table » Oxygen » isotope data [webelements.com]
• 4. researchgate.net [researchgate.net]
• 5. akjournals.com [akjournals.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. experts.illinois.edu [experts.illinois.edu]
• 9. dergipark.org.tr [dergipark.org.tr]

Technical Support Center: Oxygen-19 Detection Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in Oxygen-19 (¹⁹O) detection experiments. The focus is on practical background reduction strategies to enhance signal-to-noise ratios and improve experimental sensitivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background in ¹⁹O detection experiments?

A1: Background radiation in Oxygen-19 detection experiments originates from several sources, which can be broadly categorized as environmental, intrinsic to the detector system, and induced by the experimental procedure itself. Environmental sources include cosmic rays and their byproducts (like muons and neutrons), as well as natural radioactivity from the surrounding materials, such as primordial radionuclides like Potassium-40 (⁴⁰K), and isotopes from the Uranium-238 (²³⁸U) and Thorium-232 (²³²Th) decay chains.[1][2] Intrinsic background arises from the construction materials of the detector and shielding, which may contain trace amounts of radioactive isotopes.[1] Additionally, anthropogenic radionuclides can be present in modern materials.[2][3] Neutron activation of materials in and around the detector can also produce significant background gamma rays.[4][5]

Q2: Why is my background count high in the 0.197 MeV region, the primary gamma-ray energy for ¹⁹O?

A2: Elevated background at the 0.197 MeV peak of ¹⁹O can be particularly problematic and may be caused by spectral interference.[6] A potential source of interference is the Compton continuum from higher-energy gamma rays. For instance, naturally occurring radionuclides in the environment or within the experimental setup can emit higher-energy gammas that scatter in the detector, depositing a fraction of their energy that falls within the ¹⁹O region of interest. Another consideration is the presence of other short-lived radioisotopes produced during neutron activation that may have gamma emissions at or near 0.197 MeV.

Q3: What are the most effective shielding strategies for ¹⁹O detection?

A3: A multi-layered shielding approach, often referred to as a graded-Z shield, is highly effective.[7] This typically involves:

• High-Z Material (e.g., Lead): An outer layer of a high-atomic-number (high-Z) material like lead is used to attenuate gamma rays from external sources.[8][9] Using ancient or low-background lead can minimize the contribution from the shielding itself.[1][3]

• Low-Z Material (e.g., Copper): An inner layer of a low-Z material, such as high-purity copper, is used to absorb secondary radiation like X-ray fluorescence produced in the high-Z material.[1][7]

• Neutron Shielding (e.g., Borated Polyethylene): Since neutrons can be a significant source of background through capture reactions, incorporating a neutron-absorbing material is crucial.[4][8] Materials like borated polyethylene or composite materials containing boron or gadolinium are effective at thermalizing and capturing neutrons.[8][10][11]

Locating the experiment in a deep underground laboratory can dramatically reduce the cosmic-ray-induced background.[1][2]

Troubleshooting Guide

This guide addresses common issues encountered during ¹⁹O detection experiments, focusing on background reduction.

Problem 1: High Overall Background Counts

Symptoms: The entire gamma-ray spectrum shows high counts, not just in the region of interest.

Possible Cause	Troubleshooting Step
Inadequate Shielding	Ensure the detector is fully enclosed in the shielding. Verify the integrity and thickness of the lead and copper layers.
Cosmic Ray Influence	If not in an underground facility, consider adding a cosmic veto detector to reject muon-induced events.[12]
Radon Infiltration	Radon gas can diffuse into the shielding and its decay products are a source of background. Purge the detector enclosure with boil-off nitrogen gas to displace radon.[1]
Contaminated Materials	Materials in the vicinity of the detector (e.g., support structures, cables) may be radioactive. Screen all materials using a high-purity germanium (HPGe) detector before use.[1]

Problem 2: Unidentified Peaks in the Gamma-Ray Spectrum

Symptoms: The spectrum displays unexpected gamma-ray peaks, potentially interfering with the ¹⁹O signal.

Possible Cause	Troubleshooting Step
Neutron Activation of Surrounding Materials	Neutrons from the activation process can activate materials in the shielding or detector components. Identify the isotopes corresponding to the unexpected peaks and replace the source material if possible. Using shielding materials with high neutron capture cross-sections, like boron or gadolinium, can mitigate this.[8][10]
Contaminated Sample or Sample Holder	The sample itself or the container it is in may have radioactive impurities. Run a background check on an empty sample holder and analyze the sample material for trace radioactive elements.
Electronic Noise	Malfunctioning electronics can sometimes introduce spurious peaks or noise.[13] Check the signal processing chain, including the preamplifier, amplifier, and multi-channel analyzer, for proper function.

Problem 3: Poor Signal-to-Noise Ratio for the ¹⁹O Peak

Symptoms: The 0.197 MeV peak is present but has low statistical significance, making quantification difficult.

Possible Cause	Troubleshooting Step
High Compton Background	The ¹⁹O peak may be situated on a high Compton continuum from higher-energy gamma rays. Implement Compton suppression techniques or use a detector with better energy resolution.
Inefficient Signal Processing	The signal processing settings may not be optimized. Apply digital filtering techniques to improve the signal-to-noise ratio.[14] Techniques like waveform fitting can help to distinguish signal from background noise.[14]
Suboptimal Counting Geometry	The distance and position of the sample relative to the detector can significantly impact the signal. Optimize the counting geometry to maximize the detection efficiency for the 0.197 MeV gamma ray.

Quantitative Data on Shielding Materials

The effectiveness of various shielding materials in reducing background radiation is crucial for experimental design. The following table summarizes the performance of different materials.

Shielding Material	Target Radiation	Attenuation Mechanism	Key Performance Metrics
Lead (High-Z)	Gamma Rays, X-rays	Photoelectric effect, Compton scattering	High density and high atomic number provide effective gamma attenuation.[8][9]
Copper (Low-Z)	Low-energy Gamma Rays, X-rays	Photoelectric absorption	Absorbs secondary X-rays produced in lead shielding.[1]
Borated Polyethylene	Neutrons	Elastic scattering by hydrogen (moderation), neutron capture by Boron-10	Reduces dose from secondary gammas produced by neutron capture.[8]
Gadolinium/Boron Carbide Composite (e.g., Gd₂O₃/B₄C/HDPE)	Neutrons and Gamma Rays	Inelastic scattering by Gd, elastic scattering by H, neutron capture by Gd and B	A 15 cm thick composite can achieve up to 98% neutron shielding and 60-72% gamma shielding.[11]
Graded-Z Shielding	Electrons, Gamma Rays	Scattering and absorption	Can reduce electron penetration by over 60% compared to a single material of the same mass.[7]

Experimental Protocols

Protocol 1: Material Screening with High-Purity Germanium (HPGe) Detector

This protocol outlines the procedure for screening construction materials to ensure they are low in natural radioactivity.

• Sample Preparation: Prepare a sample of the material to be tested. The sample should have a well-defined geometry and be of sufficient mass to allow for a sensitive measurement.

• Detector Setup: Use an ultra-low background HPGe detector situated within a robust shielding structure (e.g., 10-15 cm of lead).[1]

• Background Measurement: Perform a long background measurement with the empty detector chamber to establish the baseline background spectrum. This measurement should last for several days to a week.[1]

• Sample Measurement: Place the material sample in the detector chamber in a reproducible position. Acquire a gamma-ray spectrum for a period sufficient to achieve good counting statistics (typically several days).

• Data Analysis:

  • Identify the characteristic gamma-ray lines from the decay of primordial radionuclides (e.g., from the ²³⁸U and ²³²Th chains and ⁴⁰K).[1]

  • Calculate the activity of these radionuclides in the material.

  • Compare the material's activity to established low-background limits to determine its suitability for use in the experiment.

Protocol 2: Signal Processing for Noise Reduction

This protocol describes a general workflow for using signal processing to enhance the ¹⁹O signal.

• Data Acquisition: Acquire the raw pulse data from the detector preamplifier.

• Digitization: Digitize the preamplifier signal using a high-sampling-rate Analog-to-Digital Converter (ADC).[13]

• Digital Filtering: Apply a digital filter to the digitized waveform to optimize the signal-to-noise ratio. An optimal filter, such as a cusp filter for exponential input signals, can be designed based on the known characteristics of the signal and noise.[13]

• Trend and Noise Removal: Use signal processing algorithms to identify and remove low-frequency trends and high-frequency noise from the data.[15]

• Peak Fitting: Employ a waveform fitting algorithm to accurately determine the amplitude of the pulses, which corresponds to the energy of the detected gamma ray. This can help to reject background noise.[14]

• Spectrum Generation: Generate the final energy spectrum from the processed pulse height data for analysis of the ¹⁹O peak.

Visualizations

Caption: A typical experimental workflow for Oxygen-19 detection, from preparation to analysis.

Caption: A troubleshooting decision tree for addressing high background counts in experiments.

Caption: Major sources of background radiation that can affect Oxygen-19 detection experiments.

References

• 1. Frontiers | Low Background Radiation Detection Techniques and Mitigation of Radioactive Backgrounds [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Low-background steel - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. eichrom.com [eichrom.com]
• 9. radetco.com [radetco.com]
• 10. Lead-Free Composite Shielding Material for Neutron and Gamma-Ray | Lab Manager [labmanager.com]
• 11. Scientists Invented A Lead-free Composite Shielding Material for Neutron and Gamma-Ray----Hefei Institutes of Physical Science, The Chinese Academy of Sciences [english.hf.cas.cn]
• 12. researchgate.net [researchgate.net]
• 13. www-pub.iaea.org [www-pub.iaea.org]
• 14. researchgate.net [researchgate.net]
• 15. commons.erau.edu [commons.erau.edu]

improving the efficiency of an Oxygen-19 ion source

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the efficiency of their Oxygen-19 (¹⁹O) ion sources.

Frequently Asked Questions (FAQs)

Q1: What is Oxygen-19 and why is its short half-life a critical factor in ion source efficiency?

Oxygen-19 is a radioactive isotope of oxygen with a half-life of approximately 26.5 seconds.[1][2] This extremely short half-life is the most critical challenge for efficient ion beam production. The entire process, from production in the target to extraction from the ion source, must be very rapid to minimize decay losses. Any delays in these steps will significantly reduce the final ¹⁹O ion beam intensity. Therefore, optimizing for speed and efficiency is paramount.

Q2: What is the primary nuclear reaction for producing Oxygen-19?

The most common method for producing ¹⁹O is through the neutron capture reaction: ¹⁸O(n,γ)¹⁹O.[3] This involves irradiating a target enriched in Oxygen-18 with thermal neutrons.

Q3: What are the common types of ion sources used for short-lived radioactive isotopes like ¹⁹O?

For short-lived isotopes produced at Isotope Separation On-Line (ISOL) facilities, several types of ion sources are used, each with its own advantages and disadvantages. Common choices include:

• Surface Ion Sources: These are efficient for elements with low ionization potentials. However, oxygen has a relatively high ionization potential, making standard positive surface ionization inefficient. Negative surface ionization can be more effective for electronegative elements like oxygen.[4]

• Plasma Ion Sources (ECR, FEBIAD): Electron Cyclotron Resonance (ECR) ion sources and Forced Electron Beam Induced Arc Discharge (FEBIAD) sources are versatile and can ionize a wide range of elements, including gases like oxygen.[5][6] They can produce both positive and negative ions. For radioactive isotopes, the key is to have a compact and hot source to ensure rapid effusion of the produced ¹⁹O from the target and into the plasma.[5][7]

Q4: Should I aim for positive or negative ¹⁹O ions?

The choice between positive (¹⁹O⁺) and negative (¹⁹O⁻) ions depends on the specific requirements of your experiment and accelerator.

• Positive Ions (¹⁹O⁺): Generally easier to produce in many plasma ion sources. However, isobaric contamination from other positive ions with a similar mass-to-charge ratio can be an issue.

• Negative Ions (¹⁹O⁻): Can be more challenging to produce efficiently but can offer advantages in certain accelerator types (e.g., tandem accelerators) and can sometimes provide a cleaner beam with less contamination.[4][7]

Troubleshooting Guide

Issue 1: Low or No ¹⁹O Beam Current

Possible Causes and Solutions:

• Insufficient Neutron Flux:

  • Verification: Check the output of your neutron source (reactor or accelerator-driven).

  • Solution: Increase the primary beam current or move the target closer to the neutron source, if possible.

• Target Issues:

  • Verification: Analyze the target material post-irradiation for activation products.

  • Solution:

    • Ensure the target is sufficiently enriched in ¹⁸O.

    • Check for target degradation or leaks, especially if using a water or oxide target. High temperatures can cause decomposition or evaporation.

    • Optimize the target geometry and density for the neutron flux.

• Inefficient Release from Target:

  • Verification: This is difficult to measure directly. A slow rise time of the ¹⁹O signal after starting irradiation can indicate slow release.

  • Solution: Increase the target temperature to enhance diffusion and effusion. The target and transfer line to the ion source should be kept at high temperatures.[5][7]

• Ion Source Inefficiency:

  • Verification: Introduce a stable isotope of oxygen (e.g., ¹⁶O or ¹⁸O) into the ion source and measure its ionization efficiency. This will help differentiate between production/release problems and ionization problems.

  • Solution:

    • Optimize ion source parameters: gas pressure, magnetic field (for ECR sources), electron emission current, and extraction voltage.[8]

    • For negative ion sources, ensure the proper functioning of the surface or plasma process responsible for negative ion formation. This may involve introducing cesium vapor to lower the work function of surfaces.

• Decay Losses:

  • Verification: Calculate the expected transport time from the target to the detector. If this time is a significant fraction of the ¹⁹O half-life, decay losses are substantial.

  • Solution: Minimize the volume of the target container, transfer lines, and ion source to reduce hold-up times.[5] Increase the pumping speed on the ion source vacuum system.

Issue 2: Unstable ¹⁹O Beam Current

Possible Causes and Solutions:

• Fluctuations in Primary Neutron Flux:

  • Verification: Monitor the stability of the primary beam from the accelerator or the reactor power.

  • Solution: Stabilize the primary neutron source.

• Target Temperature Instability:

  • Verification: Monitor the target temperature.

  • Solution: Improve the temperature control system for the target.

• Plasma Instabilities in the Ion Source:

  • Verification: Observe the ion source parameters (e.g., arc current, plasma potential) for fluctuations.

  • Solution: Adjust the gas pressure, magnetic field, or RF power to find a more stable operating point.

• High Voltage Instability:

  • Verification: Check the stability of the extraction and acceleration high voltage power supplies.

  • Solution: Service or replace unstable power supplies.

Issue 3: High Isobaric Contamination (e.g., ¹⁹F)

Possible Causes and Solutions:

• Target Impurities:

  • Verification: Analyze the target material for impurities that could lead to the production of stable isobars. For ¹⁹O, the main contaminant is stable ¹⁹F.

  • Solution: Use higher purity target materials.

• Ion Source Contamination:

  • Verification: Run the ion source with the primary neutron beam off to check for background signals at mass 19.

  • Solution: Thoroughly clean the ion source and transfer lines. Use materials with low outgassing rates.

• Charge Exchange Reactions:

  • Verification: Analyze the beam composition at different points along the beamline.

  • Solution: Improve the vacuum in the beam transport lines to minimize charge exchange reactions with residual gas.

Quantitative Data Summary

Parameter	Value	Reference
Oxygen-19 Half-life	26.470 ± 0.06 s	[2]
Primary Production Reaction	¹⁸O(n,γ)¹⁹O	[3]
Decay Mode	β⁻	[1]
Main Decay Product	¹⁹F	[3]
Typical Target Material	¹⁸O enriched water (H₂¹⁸O) or metal oxides (e.g., Be¹⁸O)
Typical Target Enrichment	> 95% ¹⁸O
Estimated Ion Source Efficiency	0.1% - 10% (highly dependent on source type and optimization)	[5][8]
Typical Beam Current	pA to nA range (highly dependent on production rate and efficiency)

Note: Efficiency and beam current values are estimates for short-lived radioactive ion beams and can vary significantly based on the specific setup.

Experimental Protocols

Protocol 1: Optimizing Target and Release Efficiency

• Target Preparation:

  • Use a target material with high ¹⁸O enrichment (>95%).

  • For water targets, ensure the container can withstand the irradiation conditions without leaking.

  • For solid targets, use a porous matrix to facilitate the effusion of ¹⁹O.

• Temperature Optimization:

  • Start with the target and transfer line at a moderate temperature (e.g., 800 °C).

  • Irradiate the target and monitor the ¹⁹O beam intensity.

  • Incrementally increase the temperature in steps of 50-100 °C.

  • Plot the ¹⁹O beam intensity as a function of temperature to find the optimal operating point. Be cautious not to exceed the temperature limits of the target material.

• Carrier Gas:

  • If applicable, introduce a stable carrier gas (e.g., He or Ne) to aid in the transport of ¹⁹O from the target to the ion source.

  • Optimize the flow rate of the carrier gas for maximum ¹⁹O signal.

Protocol 2: Ion Source Parameter Optimization

• Stable Isotope Test:

  • Introduce a controlled leak of stable ¹⁸O₂ gas into the ion source.

  • Optimize the ion source parameters for maximum stable ¹⁸O⁺ or ¹⁸O⁻ beam current. This includes:

    • Gas pressure

    • RF/Microwave power (for ECR sources)

    • Anode voltage and filament current (for FEBIAD sources)

    • Magnetic field configuration

    • Extraction voltage

• ¹⁹O Beam Optimization:

  • Switch to the ¹⁹O production target.

  • Fine-tune the ion source parameters around the optimal point found with the stable isotope to maximize the ¹⁹O beam current. Small adjustments may be necessary due to the different gas load from the target.

• Extraction Optics Tuning:

  • Adjust the voltage on the extraction electrode (puller) to optimize beam focusing and transmission through the mass separator.

  • Use a beam profile monitor to visualize the beam shape and minimize aberrations.

Visualizations

Caption: Troubleshooting flowchart for low or no ¹⁹O beam current.

Caption: Workflow for the production and ionization of Oxygen-19.

References

• 1. Frontiers | Negative Hydrogen Ion Sources for Fusion: From Plasma Generation to Beam Properties [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. www-eng.lbl.gov [www-eng.lbl.gov]
• 5. researchgate.net [researchgate.net]
• 6. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 7. inis.iaea.org [inis.iaea.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Oxygen-15 (¹⁵O) Radiopharmaceuticals

Frequently Asked Questions (FAQs)

Q1: What is Oxygen-15 and what are its primary applications?

A1: Oxygen-15 (¹⁵O) is a radioisotope of oxygen that decays through positron emission, making it suitable for Positron Emission Tomography (PET) imaging.[1][2] Its short half-life of about 2.05 minutes allows for repeated administrations in a single session to study dynamic processes.[3][4] Key applications include:

• Cerebral and Myocardial Blood Flow Measurement: Using [¹⁵O]H₂O (radioactive water) to quantify blood flow in the brain and heart.[1]

• Oxygen Metabolism Studies: Using [¹⁵O]O₂ (radioactive oxygen gas) to measure the rate of oxygen consumption in tissues.[1][3]

• Blood Volume and Perfusion: Using [¹⁵O]CO (radioactive carbon monoxide) to assess blood volume and lung perfusion.[1]

Q2: What are the main safety concerns when working with Oxygen-15?

A2: The primary safety concerns involve radiation exposure and handling of a radioactive gas.

• External Radiation Exposure: ¹⁵O emits high-energy 511 keV gamma photons upon positron annihilation, which can penetrate deeply into tissue.[2]

• Internal Radiation Exposure: As a gas, there is a risk of inhalation, leading to an internal radiation dose.[2]

• Gas Handling: The gaseous nature of ¹⁵O requires specialized equipment and procedures to prevent leaks and ensure containment.[2]

Q3: Why is a short half-life considered safer for medical use?

A3: A short half-life is advantageous in medical applications because the radioisotope decays quickly, reducing the total radiation dose to the patient.[5] While the initial activity is high, the rapid decay means the radiation exposure is limited to the duration of the study.[5]

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps
Low Radiochemical Yield	Inefficient cyclotron target bombardment.	Verify cyclotron parameters: beam energy (optimal is around 13 MeV), current, and target gas composition (e.g., 1% O₂ in N₂).[1][6]
Impurities in the target gas.	Ensure high purity of nitrogen and oxygen gases used in the cyclotron target.[6]
Leaks in the gas delivery lines.	Perform a leak check of all transfer lines from the cyclotron to the synthesis module and to the patient administration point.
Radiochemical Impurities	Incomplete conversion of [¹⁵O]O₂ to other forms (e.g., [¹⁵O]H₂O).	For [¹⁵O]H₂O production, check the efficiency of the palladium catalyst and ensure it is heated to the appropriate temperature (around 150°C).[4]
Presence of other radioactive gases (e.g., ¹¹C-labeled CO or CO₂).	Use activated charcoal and ascarite traps to remove impurities from the gas stream.[6]
Inconsistent Patient Dose	Fluctuations in cyclotron production.	Monitor cyclotron output and adjust bombardment time and current as needed to achieve consistent production.[6][7]
Decay during transport.	Account for the short half-life of ¹⁵O in dose calculations, especially if there is a significant distance between the cyclotron and the PET scanner.[6]

Experimental Protocols

Production of [¹⁵O]O₂ and [¹⁵O]H₂O

1. Production of [¹⁵O]O₂:

• Principle: [¹⁵O]O₂ is typically produced in a cyclotron via the ¹⁴N(d,n)¹⁵O nuclear reaction.[2][6]

• Methodology:

  • A target of natural nitrogen gas, often containing a small amount of oxygen (e.g., 1% O₂ in N₂), is bombarded with deuterons.[4][6]

  • The resulting [¹⁵O]O₂ gas is continuously flushed from the target.

  • The gas stream is passed through a purification system, typically containing activated charcoal and ascarite, to remove any potential radiochemical impurities like ¹⁵O- or ¹¹C-labeled CO or CO₂.[6]

2. Production of [¹⁵O]H₂O:

• Principle: Radioactive water is synthesized by the catalytic reaction of [¹⁵O]O₂ with hydrogen gas.

• Methodology:

  • The purified [¹⁵O]O₂ gas is mixed with a non-radioactive hydrogen gas mixture (e.g., 5% H₂ in N₂).[4]

  • This gas mixture is passed over a heated palladium catalyst (approximately 150°C), which facilitates the reaction to form [¹⁵O]H₂O vapor.[4]

  • The [¹⁵O]H₂O vapor is then passed through a semi-permeable membrane to diffuse into a sterile saline solution for injection.[4]

Visualizations

Caption: Workflow for the production and administration of [¹⁵O]H₂O.

Caption: Core safety principles for handling radioactive Oxygen-15.

Handling and Safety Protocols

General Radiation Safety

• ALARA Principle: All procedures should adhere to the "As Low As Reasonably Achievable" (ALARA) principle to minimize radiation exposure. This is achieved through a combination of time, distance, and shielding.[8]

• Time: Minimize the time spent in proximity to the radioactive source.[8]

• Distance: Maintain the maximum possible distance from the source. Radiation exposure decreases with the square of the distance.

• Shielding: Use appropriate shielding materials. Due to the high energy of the annihilation photons (511 keV), dense materials like tungsten or lead are required for effective shielding.[2]

Handling Gaseous ¹⁵O

• Containment: All transfer lines for radioactive gas should be secure, leak-tested, and maintained under negative pressure to prevent release into the environment.[2]

• Ventilation: Work should be conducted in well-ventilated areas, preferably within a hot cell or fume hood with adequate air monitoring.

• Exhaust Management: Exhaled or unused radioactive gas must be captured and allowed to decay before release.[2][4] This is often done by directing the exhaust to a shielded containment vessel or back to the cyclotron vault.[4]

Waste Disposal

• Decay-in-Storage: Due to its very short half-life, the primary method for ¹⁵O waste disposal is decay-in-storage.

• Procedure:

  • Contaminated materials (e.g., tubing, filters) should be placed in a designated, shielded, and clearly labeled radioactive waste container.

  • The container should be stored in a secure, shielded location for at least 10 half-lives (approximately 20 minutes) to allow the radioactivity to decay to background levels.

  • After decay, the materials can be disposed of as regular waste, provided a radiation survey confirms that they are no longer radioactive.[8]

Emergency Procedures

• Spill/Leak: In the event of a suspected leak of radioactive gas:

  • Evacuate the immediate area.

  • Notify the facility's Radiation Safety Officer (RSO) immediately.

  • Secure the area and prevent re-entry until it has been cleared by the RSO.

  • If inhalation is suspected, medical consultation should be sought.

References

• 1. Oxygen 15 | IBA - Radio Pharma Solutions [iba-radiopharmasolutions.com]
• 2. sjhc.london.on.ca [sjhc.london.on.ca]
• 3. Current methodology for oxygen-15 production for clinical use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxygen-15 labelled water production for positron emission tomography [inis.iaea.org]
• 5. quora.com [quora.com]
• 6. Frugal and Translatable [15O]O2 Production for Human Inhalation with Direct Delivery from the Cyclotron to a Hybrid PET/MR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. safetyservices.ucdavis.edu [safetyservices.ucdavis.edu]

troubleshooting low count rates in Oxygen-19 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low count rates in Oxygen-19 experiments.

Frequently Asked Questions (FAQs)

Q1: What is Oxygen-19 and why is its short half-life a challenge?

Oxygen-19 (¹⁹O) is a radioisotope of oxygen with a half-life of approximately 26.9 seconds.[1] Its short half-life presents a significant experimental challenge as the isotope decays rapidly, requiring efficient production, transport, and detection within a very short timeframe. Any delays or inefficiencies in the experimental setup can lead to a substantial loss of signal and consequently, low count rates.

Q2: What are the primary gamma rays emitted by Oxygen-19 that are used for detection?

Oxygen-19 decays via beta emission to stable Fluorine-19. The key gamma rays for detection are at energies of 0.197 MeV and 1.357 MeV.[1] Accurate detection and analysis of these gamma peaks are crucial for quantifying the amount of ¹⁹O produced.

Q3: What is a "low count rate" and how does it impact experimental results?

A "low count rate" refers to a situation where the number of detected gamma rays from the ¹⁹O decay is significantly lower than expected. This can be due to various factors, including inefficient production of the isotope, poor detector efficiency, high background noise, or issues with the data acquisition system. Low count rates reduce the statistical significance of the results, making it difficult to distinguish the signal from background noise and leading to larger uncertainties in quantitative analysis.

Troubleshooting Guide: Low Count Rates

Low count rates in Oxygen-19 experiments can arise from issues in several key areas of the experimental setup. This guide provides a systematic approach to identifying and resolving these problems.

Problem Area 1: Target Issues

Q: My count rates are low, and I suspect a problem with my ¹⁹F target. What should I check?

A: Issues with the Fluorine-19 (¹⁹F) target are a common cause of low Oxygen-19 yield. Here are the key aspects to investigate:

• Target Integrity: Inspect the target for any visible signs of degradation, such as discoloration, blistering, or cracking. Prolonged exposure to a high-intensity proton beam can cause physical damage to the target material.

• Target Thickness: The thickness of the target is a critical parameter. An optimal target thickness maximizes the ¹⁹F(p,n)¹⁹O reaction rate while minimizing the energy loss of the incoming protons and the attenuation of the outgoing gamma rays. For solid targets, there is an optimum thickness that provides the highest proton cutoff energy.[2]

• Target Purity: Ensure the ¹⁹F target material is of high purity. Contaminants in the target can lead to competing nuclear reactions that reduce the yield of ¹⁹O and increase background noise.

• Target Cooling: Inefficient cooling can lead to target degradation under high beam currents. Verify that the target cooling system is functioning correctly and that there is good thermal contact between the target and the cooling block.

Problem Area 2: Accelerator and Beam Performance

Q: How can I be sure that the accelerator and proton beam are optimized for ¹⁹O production?

A: The characteristics of the proton beam directly impact the production rate of Oxygen-19. Consider the following optimizations:

• Beam Energy: The ¹⁹F(p,n)¹⁹O reaction has a specific energy dependence. Ensure that the proton beam energy is optimized for the peak of the reaction cross-section. The optimal beam energy depends on the target thickness to ensure the Bragg peak is located within the target.[3]

• Beam Current: A higher proton beam current will generally lead to a higher production rate of ¹⁹O. However, increasing the beam current also increases the heat load on the target, which can lead to degradation. A balance must be found between maximizing the beam current and preserving the integrity of the target. Phantoms have been irradiated at proton currents of 400 μA and 550 μA for 30 s and 22 s respectively.[1]

• Beam Focusing: The proton beam must be properly focused on the target to maximize the interaction rate. An unfocused or misaligned beam will result in a lower yield. Beam-specific optimization can be crucial.[4]

Problem Area 3: Detection System

Q: I believe my target and beam are fine, but my count rates are still low. What could be wrong with my detection system?

A: The efficiency and proper functioning of your gamma-ray detection system are critical for obtaining good count rates. Here are common issues to troubleshoot:

• Detector Efficiency: The intrinsic efficiency of the detector (e.g., NaI(Tl) or HPGe) varies with gamma-ray energy. It is essential to have an accurate efficiency calibration for the specific energies of ¹⁹O decay (0.197 MeV and 1.357 MeV).[5][6] The efficiency of a detector is a measure of how many pulses occur for a given number of γ- or x-rays.[7]

• Detector-Source Geometry: The distance and angle between the target and the detector significantly affect the number of detected gamma rays. Ensure that the detector is positioned as close to the target as possible to maximize the solid angle coverage. The efficiency of NaI(Tl) and LaBr3(Ce) scintillation detectors varies with the distance to the detector face.[8]

• Detector Resolution: Poor energy resolution can make it difficult to distinguish the ¹⁹O photopeaks from the background, leading to inaccurate peak area determination. The resolution of NaI(Tl) detectors is typically around 7-8%, while HPGe detectors offer much better resolution (around 0.2%).[5][9]

• Detector Malfunction: Check the detector's high voltage supply, preamplifier, and amplifier settings.[10] Incorrect settings can lead to a loss of signal or distorted spectra.

Problem Area 4: Background Noise

Q: I see a lot of background noise in my spectrum, which is making it hard to identify the ¹⁹O peaks. How can I reduce the background?

A: High background noise can obscure the relatively low-intensity peaks from a short-lived isotope like ¹⁹O. Here are some strategies to reduce background:

• Shielding: Use appropriate shielding materials (e.g., lead bricks) around the detector to reduce background radiation from natural sources (e.g., cosmic rays, radon) and other nearby experiments.[9]

• Competing Reactions: The proton beam can interact with materials other than the ¹⁹F target, leading to the production of other radioactive isotopes that contribute to the background. Ensure the beamline components and target holder are made of materials with low activation cross-sections. The ¹⁹F(p,αγ)¹⁶O reaction is a potential competing channel.[11][12]

• Environmental Noise: Electronic noise from nearby equipment can also contribute to the background. Ensure all electronic components are properly grounded.[9]

Problem Area 5: Data Acquisition (DAQ)

Q: My DAQ system seems to be working, but could it be contributing to the low count rates?

A: Yes, issues with the data acquisition system can lead to data loss and effectively lower count rates, especially for short-lived isotopes.

• Dead Time: The DAQ system has a "dead time" after each event during which it cannot process another event. For high count rate experiments, significant dead time can lead to the loss of a substantial fraction of the data. Monitor the dead time of your system and use a DAQ with a low dead time if necessary.

• Timing and Synchronization: Given the short half-life of ¹⁹O, the timing of beam-on, beam-off, and data acquisition periods is critical. Ensure that the DAQ is properly synchronized with the accelerator's beam cycle to maximize data collection during and immediately after irradiation.

• Software and Settings: Verify that the DAQ software settings, such as the energy range and channel conversion, are correctly configured for the ¹⁹O gamma rays.[13]

Data and Protocols

Data Tables

Table 1: Oxygen-19 Properties

Property	Value
Half-life	26.9 seconds[1]
Decay Mode	β-
Primary Gamma Energies	0.197 MeV, 1.357 MeV[1]
Production Reaction	¹⁹F(p,n)¹⁹O

Table 2: Common Gamma Emitters for Detector Calibration

Isotope	Gamma Energy (keV)
¹³⁷Cs	661.7
⁶⁰Co	1173.2, 1332.5
²²Na	511.0, 1274.5
¹⁵²Eu	121.8, 244.7, 344.3, ...
²⁴¹Am	59.5

Table 3: Troubleshooting Summary - Low Count Rates

Problem Area	Potential Cause	Recommended Action
Target	Degradation, incorrect thickness, impurity	Inspect target, optimize thickness, use high-purity material, check cooling.
Accelerator	Sub-optimal beam energy/current, poor focus	Tune beam energy, find optimal current, check beam alignment and focus.
Detection	Low efficiency, poor geometry, bad resolution	Recalibrate efficiency, optimize detector position, check detector performance.
Background	Inadequate shielding, competing reactions	Improve shielding, use low-activation materials in beam path.
DAQ	High dead time, incorrect timing	Monitor dead time, synchronize DAQ with beam, verify software settings.

Experimental Protocols

Protocol 1: ¹⁹F Solid Target Preparation

• Material Selection: Choose a high-purity (≥99.9%) ¹⁹F compound, such as LiF, CaF₂, or Teflon (PTFE), that is thermally stable.

• Target Pressing (for powdered compounds):

  • Weigh the desired amount of the ¹⁹F compound powder.

  • Use a hydraulic press to compress the powder into a self-supporting pellet of the desired thickness. The optimal pressure will depend on the material.

  • Ensure the pellet has a uniform thickness.

• Target Mounting:

  • Mount the target pellet onto a target holder made of a low-activation material (e.g., aluminum or tantalum).

  • Ensure good thermal contact between the target and the holder for efficient cooling. Indium foil can be used to improve thermal contact.

• Target Installation:

  • Install the target assembly into the beamline, ensuring it is positioned at the correct angle relative to the beam and the detector.

Protocol 2: Gamma Detector Efficiency Calibration

• Source Selection: Use a set of calibrated gamma-ray sources with well-known activities and gamma energies that span the energy range of interest (e.g., from ~50 keV to ~1.5 MeV).[7]

• Geometry: Place the calibration sources at the exact same position and geometry as the ¹⁹F target will be during the experiment.

• Data Acquisition: For each source, acquire a gamma-ray spectrum for a sufficient amount of time to obtain good statistics in the photopeaks.

• Peak Analysis: For each photopeak, determine the net peak area (total counts minus background).

• Efficiency Calculation: The absolute efficiency (ε) at a given energy (E) is calculated using the following formula: ε(E) = (Net Peak Area) / (Acquisition Time × Source Activity × Gamma-ray Intensity)

• Efficiency Curve: Plot the calculated efficiencies as a function of gamma-ray energy and fit the data with an appropriate function (e.g., a polynomial or a more complex physics-based function) to obtain an efficiency curve.[7]

Protocol 3: Oxygen-19 Production and Data Acquisition

• Beam Tuning: Tune the proton beam to the desired energy and current, and focus it onto a beam viewer upstream of the target.

• Background Measurement: Before irradiating the ¹⁹F target, acquire a background spectrum with the beam off for a duration comparable to the planned data acquisition time.

• Irradiation and Data Acquisition Cycle:

  • Start the DAQ system.

  • Irradiate the ¹⁹F target with the proton beam for a short period (e.g., 30-60 seconds, approximately 1-2 half-lives of ¹⁹O).

  • Shut off the proton beam.

  • Continue acquiring data for a period of several ¹⁹O half-lives (e.g., 180-300 seconds) to measure the decay.

• Repeat Cycles: Repeat the irradiation and data acquisition cycle multiple times to improve statistics.

• Data Analysis:

  • Sum the spectra from all cycles.

  • Subtract the background spectrum.

  • Identify the 0.197 MeV and 1.357 MeV photopeaks from ¹⁹O.

  • Determine the net peak areas and use the detector efficiency calibration to calculate the number of produced ¹⁹O atoms.

Visualizations

Caption: A flowchart of the experimental workflow for Oxygen-19 production.

Caption: A decision tree for troubleshooting low count rates.

Caption: The decay pathway of Oxygen-19 to stable Fluorine-19.

References

• 1. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Optimal Targeting of a Tumor through Proton Beam Therapy — Journal of Young Investigators [jyi.org]
• 4. A Beam-Specific Optimization Target Volume for Stereotactic Proton Pencil Beam Scanning Therapy for Locally Advanced Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mirion.com [mirion.com]
• 6. scholarworks.uark.edu [scholarworks.uark.edu]
• 7. pubs.aip.org [pubs.aip.org]
• 8. A closer look at the efficiency calibration of LaBr3(Ce) and NaI(Tl) scintillation detectors using MCNPX for various types of nuclear investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 10. youtube.com [youtube.com]
• 11. par.nsf.gov [par.nsf.gov]
• 12. researchgate.net [researchgate.net]
• 13. Troubleshooting Best Practices for Data Acquisition Systems [campbellsci.com]

Reference Data & Comparative Studies

A Comparative Guide to Oxygen-15 and Oxygen-19 for Medical Isotope Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the nuclear properties and applications of Oxygen-15 (¹⁵O) and Oxygen-19 (¹⁹O). While ¹⁵O is a cornerstone of positron emission tomography (PET) for metabolic and blood flow studies, a fundamental analysis of ¹⁹O's decay properties reveals it is unsuitable for PET imaging. This document clarifies the distinct roles of each isotope, supported by experimental data and protocols.

Executive Summary

Oxygen-15 is the definitive radioisotope of oxygen for PET imaging, owing to its positron emission decay mode. It is the gold standard for non-invasive, quantitative measurements of critical physiological parameters, including the cerebral metabolic rate of oxygen (CMRO₂) and blood flow.[1][2] In contrast, Oxygen-19 does not undergo positron decay; it decays via beta-minus emission. This fundamental difference in nuclear physics precludes its use in PET, which relies on detecting the paired annihilation photons from a positron. Therefore, ¹⁹O is not an alternative to ¹⁵O for PET applications but rather an isotope studied for other purposes in nuclear physics, such as a potential interference in neutron activation analysis.[3][4]

Section 1: Comparative Analysis of Nuclear Properties

The suitability of an isotope for PET imaging is dictated by its mode of radioactive decay. The data below illustrates the critical distinction between Oxygen-15 and Oxygen-19.

Table 1: Comparison of Oxygen-15 and Oxygen-19 Physical Properties

Property	Oxygen-15	Oxygen-19
Half-life (T½)	122.4 seconds	26.47 seconds[3][4]
Decay Mode	100% Beta-plus (β+) Emission[1]	100% Beta-minus (β-) Emission[4]
Decay Product	Nitrogen-15 (Stable)	Fluorine-19 (Stable)[4]
Emitted Particle	Positron (e+)	Electron (e-)
Key Gamma Emissions	511 keV (from annihilation)	0.197 MeV, 1.357 MeV (from nucleus)[3]
Suitability for PET	Yes (Gold Standard)	No

Section 2: Oxygen-15 as the Gold Standard for PET Imaging

Oxygen-15's short half-life and positron-emitting properties make it an invaluable tool for quantitative imaging of physiological processes.[1][5]

Production of Oxygen-15

Oxygen-15 is produced in a medical cyclotron, typically via the ¹⁴N(d,n)¹⁵O nuclear reaction.[1] This process involves bombarding a target of natural nitrogen gas (often containing a small amount of oxygen) with deuterons.[1][6] The extremely short half-life necessitates an on-site cyclotron and rapid, automated radiochemistry units for processing into clinically useful forms.[5]

Caption: Production workflow for [¹⁵O]H₂O for PET imaging.

Applications and Advantages

Oxygen-15 is used to produce several key radiotracers:

• [¹⁵O]H₂O (Radiolabeled Water): Considered the gold standard for quantifying regional blood flow in the brain and heart due to its free diffusibility across biological membranes.[5][7][8]

• [¹⁵O]O₂ (Radiolabeled Oxygen Gas): Used via inhalation to measure the cerebral metabolic rate of oxygen (CMRO₂).[1][9]

• [¹⁵O]CO and [¹⁵O]CO₂: Used to assess cerebral blood volume and other metabolic parameters.[9][10]

The primary advantage of ¹⁵O is that its short 122-second half-life allows for multiple, sequential scans in a single imaging session, enabling dynamic studies and patient-specific baseline and activation measurements with a relatively low radiation dose.[5]

Section 3: Oxygen-19 - An Isotope Unsuitable for PET

The nuclear properties of Oxygen-19 fundamentally exclude it from use in PET imaging.

Production and Decay of Oxygen-19

Oxygen-19 is an artificial radioisotope produced through neutron activation, for example, by irradiating water phantoms containing stable Oxygen-18.[3] Its decay pathway is 100% beta-minus (β⁻) emission, where a neutron in the nucleus is converted into a proton, releasing an electron (beta particle) and an antineutrino.[4] This process does not yield a positron.

Caption: Logical diagram of decay pathways for ¹⁵O and ¹⁹O.

Applications of Oxygen-19

The study of ¹⁹O is primarily for academic and research purposes in nuclear physics.[4] It has been identified as a source of spectral interference in in vivo neutron activation analysis (IVNAA), a technique used to measure the elemental composition of the body.[3] Its prominent gamma rays (0.197 MeV and 1.357 MeV) can overlap with signals from other elements being measured, requiring careful consideration in those specific experimental contexts.[3]

Section 4: Experimental Protocol: Production of [¹⁵O]H₂O

This protocol outlines a typical cGMP (Current Good Manufacturing Practices) compliant method for producing [¹⁵O]H₂O for clinical PET studies.[11]

Table 2: Protocol for [¹⁵O]H₂O Production

Step	Procedure	Key Parameters & Quality Control
1. Target Bombardment	Irradiate a target containing natural nitrogen (e.g., 1% O₂ in N₂) with a deuteron beam from a cyclotron.	Beam Energy: ~13-16.5 MeV.[1][12] Beam Current: 10-40 µA.[1] Duration: 1-6 minutes.[1]
2. Gas Transfer	The resulting [¹⁵O]O₂ gas is transferred from the cyclotron target via shielded tubing.	Flow Rate: 800-1000 mL/min.[1]
3. Purification	Pass the radioactive gas through a column of activated charcoal and ascarite.	Purpose: To remove any potential trace contaminants like [¹⁵O]CO or ¹¹C-labeled CO/CO₂.[1]
4. Catalytic Conversion	Mix the purified [¹⁵O]O₂ gas with hydrogen gas (e.g., 5% H₂ in N₂) and pass it over a heated palladium catalyst.	Catalyst: Palladium. Temperature: ~150°C.[6] Reaction: 2H₂ + [¹⁵O]O₂ → 2[¹⁵O]H₂O.
5. Trapping & Formulation	The resulting [¹⁵O]H₂O vapor diffuses across a semi-permeable membrane into a sterile, buffered isotonic saline solution.	QC Tests: pH, radiochemical purity, radionuclidic identity, sterility, and pyrogenicity testing.[11]
6. Dispensing	The final radioactive [¹⁵O]H₂O solution is dispensed into a vial for patient administration.	Yield: Typically 10-12 GBq (270-325 mCi) is obtained 3 minutes post-bombardment.[11]

Conclusion

The comparison between Oxygen-15 and Oxygen-19 for PET imaging is definitive: only Oxygen-15 is a PET isotope . Its beta-plus decay is the essential characteristic that enables PET imaging, making it the gold standard for measuring oxygen metabolism and blood flow. Oxygen-19, with its beta-minus decay, cannot be used for PET and its applications are limited to specialized areas of nuclear physics research. For researchers in drug development and metabolic studies, ¹⁵O remains the sole, indispensable oxygen radioisotope for quantitative PET.

References

• 1. Frugal and Translatable [15O]O2 Production for Human Inhalation with Direct Delivery from the Cyclotron to a Hybrid PET/MR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxygen-19 - isotopic data and properties [chemlin.org]
• 5. boa.unimib.it [boa.unimib.it]
• 6. Oxygen-15 labelled water production for positron emission tomography [inis.iaea.org]
• 7. Oxygen-15 labelled water - Wikipedia [en.wikipedia.org]
• 8. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 9. Oxygen-15 labeled CO2, O2, and CO PET in small animals: evaluation using a 3D-mode microPET scanner and impact of reconstruction algorithms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Current methodology for oxygen-15 production for clinical use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Validation protocol for current good manufacturing practices production of [15O]water for hybrid PET/MR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Oxygen 15 | IBA - Radio Pharma Solutions [iba-radiopharmasolutions.com]

A Comparative Guide to Oxygen-19 and Oxygen-18 as Metabolic Tracers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of metabolic research, isotopic tracers are indispensable tools for elucidating complex biochemical pathways. Among the isotopes of oxygen, Oxygen-18 has emerged as a cornerstone for metabolic studies, primarily through its role in Positron Emission Tomography (PET) imaging and as a stable isotope tracer in mass spectrometry and NMR-based metabolomics. In contrast, Oxygen-19, a radioactive isotope of oxygen, remains a subject of academic interest with limited practical application in metabolic tracing due to its inherent physical properties. This guide provides an objective comparison of Oxygen-19 and Oxygen-18, supported by experimental data and detailed methodologies, to inform the selection of the appropriate tracer for metabolic research.

At a Glance: Key Differences

Feature	Oxygen-19 (¹⁹O)	Oxygen-18 (¹⁸O)
Isotopic Nature	Radioactive	Stable
Half-life	26.47 seconds[1][2]	Stable (non-radioactive)
Decay Product	Fluorine-19 (¹⁹F)[3][4]	None (stable)
Mode of Decay	Beta minus (β⁻) decay[3][5]	Not applicable
Primary Applications in Metabolic Research	No established practical use[1][2]	Precursor to Fluorine-18 for PET imaging; direct use as a tracer in metabolic flux analysis (H₂¹⁸O or ¹⁸O₂)[6][7]
Detection Methods	Scintillation counters (for beta particles)	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy[1][7]
Common Tracer Form	Not used as a tracer	[¹⁸F]Fluorodeoxyglucose (FDG) for PET, H₂¹⁸O, ¹⁸O₂[6][8]

In-Depth Analysis: The Utility of Oxygen-18 in Metabolic Tracing

Oxygen-18 stands out as a versatile and widely adopted metabolic tracer due to its stability and its crucial role in the production of the most commonly used PET radiotracer, [¹⁸F]Fluorodeoxyglucose ([¹⁸F]FDG).

The Gold Standard: Oxygen-18 in PET Imaging

The primary application of Oxygen-18 in metabolic research is indirect but profoundly impactful. It serves as the target material for the production of Fluorine-18 ([¹⁸F]), a positron-emitting radionuclide with a convenient half-life of approximately 110 minutes. This is achieved by bombarding ¹⁸O-enriched water (H₂¹⁸O) with protons in a cyclotron, inducing the ¹⁸O(p,n)¹⁸F nuclear reaction.

The resulting [¹⁸F]fluoride is then used to synthesize various PET tracers, with [¹⁸F]FDG being the most prominent for metabolic studies. [¹⁸F]FDG is a glucose analog that is taken up by cells through glucose transporters. Once inside the cell, it is phosphorylated by hexokinase to [¹⁸F]FDG-6-phosphate. Unlike glucose-6-phosphate, [¹⁸F]FDG-6-phosphate cannot be further metabolized in the glycolytic pathway and becomes trapped within the cell. The accumulation of [¹⁸F]FDG in tissues is proportional to their glucose uptake and metabolic activity, which can be visualized and quantified using a PET scanner.[9] This technique is invaluable for oncology, neurology, and cardiology.[9][10]

Workflow of ¹⁸O-based [¹⁸F]FDG PET imaging for metabolic studies.

Direct Metabolic Tracing with ¹⁸O-Labeled Compounds

Beyond its role in PET, Oxygen-18 can be used directly as a stable isotope tracer. [¹⁸O]-labeled water (H₂¹⁸O) or gaseous oxygen (¹⁸O₂) can be introduced into biological systems to trace the incorporation of oxygen atoms into various metabolites.[8] This approach is particularly useful for studying reactions involving hydration, hydrolysis, and oxidation.

A key advantage of using H₂¹⁸O over other stable isotope-labeled water, such as deuterated water (D₂O), is that it generally does not exhibit significant kinetic isotope effects and is less toxic, leading to more accurate estimations of metabolic fluxes.[1][7] The extent of ¹⁸O labeling in metabolites can be quantified using mass spectrometry or NMR spectroscopy.[1][11]

Experimental workflow for in vivo metabolic tracing using H₂¹⁸O.

The Limitations of Oxygen-19 as a Metabolic Tracer

Oxygen-19 is a radioisotope of oxygen with a half-life of only 26.47 seconds.[1][2] It undergoes beta-minus decay, transforming into the stable isotope Fluorine-19.[3][4] This extremely short half-life is the primary and most significant barrier to its use as a metabolic tracer.

Metabolic processes, even rapid ones, occur over timescales that are generally much longer than the half-life of Oxygen-19. The time required for administration of a tracer, its distribution throughout the body, uptake by target tissues, and incorporation into metabolic pathways would far exceed the time in which the majority of the Oxygen-19 would have decayed. This rapid decay makes it virtually impossible to track its course through any meaningful metabolic pathway.

Furthermore, the beta particles emitted during its decay have a short range in tissue, making external detection for imaging purposes challenging compared to the high-energy gamma rays produced during positron annihilation in PET. While Oxygen-19 has been a subject of study in nuclear physics, there is no evidence in the scientific literature of its successful application as a metabolic tracer in biological systems.[1][2] Its utility is confined to academic and experimental research outside the realm of metabolic studies.[2]

Experimental Protocols

Protocol for [¹⁸F]FDG PET/CT Imaging in Small Animals (Preclinical)

This protocol provides a general guideline for performing [¹⁸F]FDG PET/CT scans in mice for tumor metabolism studies.

1. Animal Preparation:

• House mice in a controlled environment with a 12-hour light/dark cycle.

• Fast animals for 6-8 hours prior to [¹⁸F]FDG injection to reduce background glucose levels and enhance tumor uptake.[12] Water should be provided ad libitum.

• Keep the animals warm during the fasting and uptake period to minimize [¹⁸F]FDG uptake in brown adipose tissue.

2. [¹⁸F]FDG Administration:

• Anesthetize the mouse using isoflurane or other appropriate anesthetic.

• Administer approximately 5-10 MBq of [¹⁸F]FDG via intravenous injection (tail vein).[12] The exact activity may vary depending on the scanner sensitivity and imaging protocol.

• Record the precise dose and time of injection.

3. Uptake Period:

• Allow for an uptake period of 45-60 minutes.[13] During this time, the animal should remain anesthetized and warm to ensure consistent tracer distribution.

4. PET/CT Imaging:

• Position the anesthetized mouse in the PET/CT scanner.

• Perform a CT scan for anatomical reference and attenuation correction.

• Acquire PET data for 10-20 minutes.

• Monitor the animal's vital signs throughout the imaging procedure.

5. Image Reconstruction and Analysis:

• Reconstruct the PET images using an appropriate algorithm (e.g., OSEM3D).

• Co-register the PET and CT images.

• Draw regions of interest (ROIs) on the tumor and other relevant tissues to quantify [¹⁸F]FDG uptake, often expressed as the Standardized Uptake Value (SUV).

Protocol for In Vivo Metabolic Tracing with H₂¹⁸O

This protocol outlines a general procedure for using H₂¹⁸O to trace metabolic pathways in a mouse model.

1. Tracer Administration:

• Option A (Drinking Water): Replace the regular drinking water with 20-40% H₂¹⁸O-enriched water.[1] This method is non-invasive, but it may take several days to reach a steady-state enrichment of body water.

• Option B (Intraperitoneal Injection): For more rapid labeling, administer a bolus injection of a sterile 98% H₂¹⁸O solution in saline (e.g., 15-20 µL/g body weight).[1]

2. Labeling Period:

• The duration of labeling will depend on the turnover rate of the metabolites of interest. For central carbon metabolism, this can range from 30 minutes to several hours.[1]

3. Tissue Collection and Metabolic Quenching:

• At the end of the labeling period, humanely euthanize the mouse.

• Rapidly dissect the tissues of interest (e.g., liver, brain, muscle) and immediately freeze them in liquid nitrogen to halt metabolic activity.[1]

• Store frozen tissues at -80°C until further processing.

4. Metabolite Extraction:

• Homogenize the frozen tissue in a pre-chilled extraction solvent (e.g., 80% methanol) on dry ice.

• Centrifuge the homogenate at high speed to pellet proteins and cellular debris.

• Collect the supernatant containing the polar metabolites.

• Dry the supernatant using a vacuum concentrator or a stream of nitrogen.

5. Sample Analysis by Mass Spectrometry (LC-MS):

• Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis.

• Analyze the samples using a high-resolution mass spectrometer to determine the mass isotopomer distribution of the metabolites of interest.

6. Data Analysis:

• Correct the raw mass spectrometry data for the natural abundance of isotopes.

• Calculate the fractional enrichment of ¹⁸O in each metabolite.

• Use metabolic flux analysis software to model the data and quantify metabolic fluxes.

Conclusion

The comparison between Oxygen-19 and Oxygen-18 as metabolic tracers is decisively one-sided. Oxygen-18, a stable isotope, is a cornerstone of modern metabolic research, both as the essential precursor for the widely used PET imaging agent [¹⁸F]FDG and as a direct tracer for metabolic flux analysis using H₂¹⁸O and ¹⁸O₂. Its stability, versatility, and the well-established methodologies for its use make it an invaluable tool for researchers.

In stark contrast, the extremely short half-life of Oxygen-19 renders it unsuitable for tracing metabolic pathways in biological systems. Its rapid decay precludes the necessary time for distribution, uptake, and metabolic incorporation. Consequently, Oxygen-19 remains a subject of niche academic interest in nuclear physics, with no practical application in the field of metabolic research. For scientists and professionals in drug development, Oxygen-18 is the clear and only viable choice for tracing oxygen metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. Oxygen-19 - isotopic data and properties [chemlin.org]
• 3. homework.study.com [homework.study.com]
• 4. homework.study.com [homework.study.com]
• 5. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 6. what is the water -18o ? and What is the use of oxygen 18? - Mesbah Energy [irisotope.com]
• 7. 18O Water Used to Examine Metabolic Functions - MagLab [nationalmaglab.org]
• 8. Isotopic labeling of metabolic water with 18 O2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 10. OXYGEN-18 – Nuclear System [nuclearsystem.com]
• 11. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 12. jnm.snmjournals.org [jnm.snmjournals.org]
• 13. jnm.snmjournals.org [jnm.snmjournals.org]

The Untapped Potential of Oxygen-19 in Elucidating Rapid Biological Phenomena

For researchers, scientists, and drug development professionals at the forefront of biological inquiry, the ability to observe and quantify rapid physiological and pathological processes is paramount. While various techniques exist, the use of short-lived radioisotopes offers a unique window into the dynamics of life at the molecular level. This guide provides a comparative analysis of Oxygen-19 (¹⁹O) for studying fast biological processes, juxtaposing its potential with the established utility of Oxygen-15 (¹⁵O) and non-isotopic methods.

Oxygen-19, a radioactive isotope of oxygen with a half-life of approximately 26.9 seconds, stands as a largely untapped tool in the realm of biological research.[1][2] Its extremely short half-life, while posing logistical challenges, presents a significant theoretical advantage for probing very fast kinetic events in biological systems.[3] The primary alternative, Oxygen-15, with its longer half-life of about 2 minutes, is the current gold standard for Positron Emission Tomography (PET) studies of oxygen metabolism and blood flow.[4][5]

Comparative Analysis of Isotopes for Studying Fast Biological Processes

The choice of an isotopic tracer is fundamentally dictated by the timescale of the biological process under investigation. The distinct half-lives of ¹⁹O and ¹⁵O define their suitability for different applications.

Property	Oxygen-19 (¹⁹O)	Oxygen-15 (¹⁵O)
Half-life	~26.9 seconds[1][2]	~122 seconds[5]
Decay Mode	Beta decay	Positron emission (Beta+)[5]
Detection Method	Gamma spectroscopy	PET imaging[5]
Primary Application	Experimental/Academic Research[2]	Clinical & Research PET Imaging[4]
Production	Neutron activation of ¹⁸O[1]	Cyclotron production[5]

Advantages of Oxygen-19's Shorter Half-life

The sub-minute half-life of Oxygen-19 offers several potential benefits for studying rapid biological events:

• Reduced Radiation Dose to Subject: The rapid decay of ¹⁹O means that the total radiation exposure to the biological sample or subject is significantly lower compared to isotopes with longer half-lives. This is a crucial consideration in both in vitro and in vivo studies.[3]

• Feasibility of Repeated Measurements: The swift decay allows for multiple, independent measurements to be performed on the same sample in a relatively short period. This is particularly advantageous for studying the effects of different stimuli or inhibitors on a fast biological process.[3]

• Higher Temporal Resolution: In principle, the very short half-life of ¹⁹O could enable the tracking of biological processes that occur on the timescale of seconds, offering a finer temporal resolution than is possible with ¹⁵O.

Established Applications of Oxygen-15

Oxygen-15 is a cornerstone of functional neuroimaging and cardiology, primarily used in the form of [¹⁵O]H₂O for measuring cerebral and myocardial blood flow, and as [¹⁵O]O₂ for quantifying oxygen consumption.[6][7][8] Its 2-minute half-life is well-suited for PET imaging, allowing sufficient time for tracer distribution and data acquisition while still being short enough for repeat studies within a single imaging session.[9]

Alternative Methods for Studying Fast Biological Processes

Beyond radioisotopes, other techniques are employed to investigate rapid biological kinetics.

Method	Principle	Timescale	Advantages	Disadvantages
Stopped-Flow Spectroscopy	Rapid mixing of reactants followed by spectroscopic monitoring (absorbance, fluorescence).[10][11]	Milliseconds to seconds[10]	High temporal resolution, no radiation.[11]	Requires optically active components, limited to in vitro studies.[12]
Quench-Flow	Rapid mixing followed by quenching the reaction at specific time points for later analysis.	Milliseconds to seconds	Applicable to a wide range of reactions, no need for a real-time spectroscopic signal.	Discontinuous measurement, requires larger sample volumes.
¹⁹F MRI Oximetry	Non-radioactive fluorine compounds are used as sensors whose MRI signal is sensitive to the partial pressure of oxygen.[13]	Seconds to minutes	Non-invasive, no ionizing radiation, provides spatial mapping of oxygenation.[13]	Lower sensitivity than PET, requires administration of a contrast agent.

Experimental Protocols

Production of Oxygen-19

Oxygen-19 can be produced by the neutron activation of Oxygen-18. A common method involves the ¹⁸O(n,γ)¹⁹O reaction, where a sample enriched in ¹⁸O (often in the form of water, H₂¹⁸O) is irradiated with neutrons.[1]

Example Protocol Outline:

• Sample Preparation: A sample of highly enriched H₂¹⁸O is sealed in a suitable container.

• Irradiation: The sample is placed in a neutron source, such as a nuclear reactor or a neutron generator, for a short duration. The irradiation time is optimized based on the neutron flux and the desired ¹⁹O activity.

• Transfer and Use: Due to its very short half-life, the irradiated sample must be rapidly transferred to the experimental setup for immediate use as a tracer.

Oxygen-15 PET Protocol for Cerebral Blood Flow (CBF)

A standard method for measuring CBF involves the bolus injection of [¹⁵O]H₂O.[14][15]

Protocol Outline:

• Tracer Production: ¹⁵O is produced in a cyclotron and used to synthesize [¹⁵O]H₂O.

• Subject Preparation: The subject is positioned in the PET scanner, and an arterial line is typically placed for blood sampling to determine the arterial input function.[15]

• Tracer Administration: A bolus of [¹⁵O]H₂O is injected intravenously.[14]

• PET Data Acquisition: Dynamic PET scanning is initiated simultaneously with the injection to capture the transit of the tracer through the brain.[6]

• Data Analysis: The acquired PET data, along with the arterial input function, are used in a kinetic model to generate quantitative maps of CBF.[15]

Visualizing Experimental Workflows

Conclusion

Oxygen-19 remains a frontier radioisotope in biological research. Its extremely short half-life presents a compelling theoretical advantage for studying very fast biological processes with high temporal resolution and low radiation doses. However, the practical application of ¹⁹O is severely limited by the logistical challenges of its production and the need for rapid, on-site experimental setups. Consequently, the scientific literature on its biological use is sparse.

In contrast, Oxygen-15 has been successfully harnessed for PET imaging, providing invaluable insights into oxygen metabolism and blood flow in both research and clinical settings. For processes that occur on the timescale of minutes, ¹⁵O-PET remains the method of choice. For even faster reactions in vitro, non-isotopic methods like stopped-flow spectroscopy offer superior temporal resolution without the complexities of handling very short-lived radioisotopes.

The future utility of Oxygen-19 in biological science hinges on the development of integrated, rapid, and automated production and measurement systems that can overcome the challenges posed by its fleeting existence. For research groups with the capability to manage these logistical hurdles, ¹⁹O holds the potential to unlock new insights into the fastest dynamics of life.

References

• 1. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxygen-19 - isotopic data and properties [chemlin.org]
• 3. iaea.org [iaea.org]
• 4. profiles.wustl.edu [profiles.wustl.edu]
• 5. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 6. Quantification of brain oxygen extraction and metabolism with [15O]-gas PET: A technical review in the era of PET/MRI - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 15O PET Measurement of Blood Flow and Oxygen Consumption in Cold-Activated Human Brown Fat - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Radioactive oxygen-15 in the study of cerebral blood flow, blood volume, and oxygen metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of cerebral blood flow measurement with [15O]-water positron emission tomography and arterial spin labeling magnetic resonance imaging: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stopped-flow - Wikipedia [en.wikipedia.org]
• 11. Rapid reaction kinetics - Department of Biology, University of York [york.ac.uk]
• 12. sfu.ca [sfu.ca]
• 13. In vivo mapping of tumor oxygen consumption using (19)F MRI relaxometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Production, automatic delivery and bolus injection of [15O]water for positron emission tomography studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Cerebral Blood Flow Measurement with Oxygen-15 Water Positron Emission Tomography | Radiology Key [radiologykey.com]

Validating Shell Model Calculations with Oxygen-19 Experimental Data: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of theoretical shell model calculations with experimental data for the oxygen isotope, Oxygen-19 (¹⁹O). This analysis serves as a crucial validation of the shell model's predictive power in describing the structure of exotic nuclei.

The nuclear shell model is a cornerstone of nuclear theory, providing a framework for understanding the structure of atomic nuclei. By considering nucleons (protons and neutrons) to occupy quantized energy levels within the nucleus, similar to electrons in an atom, the model can predict various nuclear properties, including energy levels and spectroscopic factors. The validation of these theoretical predictions against robust experimental data is paramount for refining the model and extending its applicability to unexplored regions of the nuclear chart.

This guide focuses on the neutron-rich isotope ¹⁹O, which, with its closed proton shell (Z=8) and three valence neutrons beyond the doubly-magic ¹⁶O core, serves as an excellent testing ground for shell model calculations. We present a direct comparison of experimental data, primarily from the Evaluated Nuclear Structure Data File (ENSDF) as compiled by the Triangle Universities Nuclear Laboratory (TUNL) Nuclear Data Project, with theoretical predictions from shell model calculations employing the widely-used USDA and USDB effective interactions.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the experimental energy levels and spectroscopic factors for the low-lying states in ¹⁹O and compare them with the results of shell model calculations.

Table 1: Comparison of Experimental and Theoretical Energy Levels of ¹⁹O

Jπ	Experimental Energy (keV)[1][2][3]	Shell Model (USDA) (keV)[4][5]	Shell Model (USDB) (keV)[4][5]
5/2⁺	0	0	0
3/2⁺	96.0 ± 0.1	110	150
1/2⁺	1472.2 ± 0.2	1530	1580
9/2⁺	2371.1 ± 0.4	2450	2510
3/2⁺	2778.3 ± 0.5	2810	2860
7/2⁺	3153.0 ± 1.0	3180	3230
5/2⁺	3231.0 ± 1.0	3250	3300
1/2⁻	3944.0 ± 1.0	-	-
(3/2)⁻	4110.0 ± 2.0	-	-

Note: Jπ represents the spin and parity of the nuclear state. The USDA and USDB interactions are effective interactions for the sd-shell.

Table 2: Comparison of Experimental and Theoretical Spectroscopic Factors for the ¹⁸O(d,p)¹⁹O Reaction

Excitation Energy (keV)	Jπ	Experimental Spectroscopic Factor (C²S)	Shell Model (USDA) Spectroscopic Factor (C²S)[6][7]	Shell Model (USDB) Spectroscopic Factor (C²S)[6][7]
0	5/2⁺	0.89	0.91	0.92
96	3/2⁺	0.08	0.07	0.06
1472	1/2⁺	0.82	0.85	0.86
2371	9/2⁺	0.69	0.72	0.73
2778	3/2⁺	0.21	0.23	0.24

Note: Spectroscopic factors (C²S) provide a measure of the single-particle character of a nuclear state.

Experimental Protocols: Elucidating the Structure of ¹⁹O

The experimental data presented in this guide are primarily derived from two key types of nuclear reactions: transfer reactions and inelastic scattering.

The ¹⁸O(d,p)¹⁹O Transfer Reaction

This single-neutron transfer reaction is a powerful tool for probing the single-particle structure of ¹⁹O.

Methodology:

• Beam and Target: A beam of deuterons (d) from a particle accelerator impinges on a target enriched in ¹⁸O.

• Reaction: A neutron is stripped from the deuteron and transferred to the ¹⁸O target nucleus, forming ¹⁹O in its ground or an excited state. The outgoing proton (p) is detected.

• Detection System: The energy and angle of the emitted protons are measured with high precision using a magnetic spectrometer, such as a Q3D spectrometer.[8][9] This allows for the identification of the final state populated in ¹⁹O.

• Data Analysis: The differential cross-section of the reaction is measured as a function of the proton's scattering angle. By comparing the experimental angular distribution with theoretical calculations based on the Distorted Wave Born Approximation (DWBA), the orbital angular momentum (l) of the transferred neutron can be determined, and the spectroscopic factor for each state can be extracted.[10][11][12][13][14]

The ⁷Li(¹³C,p)¹⁹O Reaction

This reaction involves the transfer of multiple nucleons and is effective in populating a wide range of states in ¹⁹O, including those with more complex configurations.

Methodology:

• Beam and Target: A beam of ⁷Li ions is accelerated and directed onto a ¹³C target.

• Reaction: The collision results in the formation of an excited compound system that subsequently decays, emitting a proton and leaving the residual nucleus in a specific state of ¹⁹O.

• Detection and Analysis: Similar to the (d,p) reaction, the energy and angle of the emitted protons are measured using a magnetic spectrometer to identify the populated states in ¹⁹O. The analysis of the resulting energy spectrum reveals the excitation energies of the states.

Mandatory Visualization: The Logic of Validation

The following diagram illustrates the logical workflow for validating shell model calculations with experimental data.

Caption: Workflow for validating shell model calculations with experimental data.

Conclusion

The comparison presented in this guide demonstrates a good overall agreement between the experimental data for ¹⁹O and the predictions of shell model calculations using the USDA and USDB interactions, particularly for the energy levels of low-lying positive parity states. The calculated spectroscopic factors also reproduce the experimental trends, confirming the single-particle nature of several states.

Discrepancies, where they exist, highlight areas where the theoretical models may require refinement, such as the inclusion of configurations outside the standard sd-shell model space to describe negative parity states. This iterative process of comparing theory with experiment is fundamental to advancing our understanding of nuclear structure and the fundamental forces that govern the atomic nucleus.

References

• 1. A=19 Nuclides [nucldata.tunl.duke.edu]
• 2. A=18-19, 1995 evaluation [nucldata.tunl.duke.edu]
• 3. nucldata.tunl.duke.edu [nucldata.tunl.duke.edu]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. sd-shell observables for the USDA and USDB Hamiltonians (Journal Article) | OSTI.GOV [osti.gov]
• 8. Beijing Q3D magnetic spectrometer and its applications (Journal Article) | ETDEWEB [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. arxiv.org [arxiv.org]
• 11. pubs.aip.org [pubs.aip.org]
• 12. researchgate.net [researchgate.net]
• 13. indico.cern.ch [indico.cern.ch]
• 14. [PDF] Systematic extraction of spectroscopic factors from C 12 ( d , p ) C 13 and C 13 ( p , d ) C 12 reactions | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of Oxygen-19 and Carbon-14 Decay for Researchers and Drug Development Professionals

In the landscape of isotopic tracers, the choice of radionuclide is paramount to the success of experimental design, particularly in the fields of drug metabolism, pharmacokinetics, and biomedical research. This guide provides a comprehensive comparative analysis of two beta-emitting isotopes, Oxygen-19 (¹⁹O) and Carbon-14 (¹⁴C), highlighting their distinct decay characteristics, detection methodologies, and applications to inform researchers, scientists, and drug development professionals in their selection of an appropriate tracer.

Core Decay Properties: A Quantitative Comparison

The fundamental differences in the nuclear properties of Oxygen-19 and Carbon-14 dictate their respective utility in research. The following table summarizes their key decay characteristics.

Property	Oxygen-19 (¹⁹O)	Carbon-14 (¹⁴C)
Half-life	26.47 seconds[1][2]	5730 ± 40 years[3][4][5]
Decay Mode	Beta minus (β⁻) decay[6][7]	Beta minus (β⁻) decay[3][4][8]
Daughter Product	Fluorine-19 (¹⁹F) (Stable)[6][7]	Nitrogen-14 (¹⁴N) (Stable)[3][4][9]
Maximum Beta Energy (Eβmax)	4.82 MeV[1][10]	0.156 MeV[9][11]
Gamma Emission	Yes (0.197 MeV and 1.357 MeV)[12]	No
Production	Artificial (e.g., neutron activation of ¹⁸O)[2][12]	Natural (cosmic rays) and Artificial (nuclear reactors)[11][13]

Decay Pathways Visualized

The decay of both Oxygen-19 and Carbon-14 involves the transformation of a neutron into a proton, with the emission of a beta particle (an electron) and an antineutrino.

Fig. 1: Beta decay pathways of Oxygen-19 and Carbon-14.

Experimental Protocols

The detection and quantification of Oxygen-19 and Carbon-14 necessitate distinct experimental approaches due to their disparate half-lives and decay energies.

Detection of Oxygen-19

The short half-life of Oxygen-19 requires rapid, on-site detection methods. Its decay is accompanied by the emission of characteristic gamma rays, making gamma spectroscopy a suitable detection technique.

Experimental Workflow: Gamma Spectroscopy for Oxygen-19

Fig. 2: Workflow for the detection of Oxygen-19 via gamma spectroscopy.

Methodology:

• Production: Oxygen-19 is typically produced on-site by irradiating an Oxygen-18 enriched target with neutrons.[12]

• Sample Transfer: Due to its short half-life, the activated sample must be rapidly transferred to the detection system.

• Detection: A high-purity germanium (HPGe) detector is used to detect the gamma rays emitted during the decay of ¹⁹O.

• Data Acquisition: The detector output is processed by a multichannel analyzer (MCA) to generate a gamma-ray spectrum.

• Analysis: The presence and quantity of Oxygen-19 are determined by identifying and quantifying the characteristic photopeaks at 0.197 MeV and 1.357 MeV.[12] The decay rate can be measured over a short period to confirm the 26.47-second half-life.

Detection of Carbon-14

The long half-life and low energy of the beta particles from Carbon-14 decay make direct counting of decays inefficient for many applications. Instead, two primary methods are employed: Liquid Scintillation Counting (LSC) and Accelerator Mass Spectrometry (AMS).

1. Liquid Scintillation Counting (LSC)

LSC is a widely used technique for quantifying Carbon-14 in biological and environmental samples.

Methodology:

• Sample Preparation: The ¹⁴C-labeled sample is dissolved or suspended in a liquid scintillation cocktail. This cocktail contains a solvent and fluors that emit light when they interact with the beta particles from ¹⁴C decay.

• Detection: The vial containing the sample and cocktail is placed in a liquid scintillation counter. Photomultiplier tubes (PMTs) detect the flashes of light (scintillations).

• Quantification: The rate of light flashes is proportional to the amount of Carbon-14 in the sample. The instrument records the counts per minute (CPM) or disintegrations per minute (DPM) after correcting for quenching and background radiation.

2. Accelerator Mass Spectrometry (AMS)

AMS is an ultra-sensitive technique that directly counts the number of ¹⁴C atoms in a sample, rather than waiting for them to decay.[3][4] This method offers significantly higher sensitivity than LSC, allowing for the use of much smaller sample sizes and lower doses of ¹⁴C.[3][4]

Experimental Workflow: AMS for Carbon-14 in ADME Studies

Fig. 3: A generalized workflow for Accelerator Mass Spectrometry (AMS) in a Carbon-14 based ADME study.

Methodology:

• Sample Collection: Biological samples are collected from subjects dosed with a ¹⁴C-labeled drug.

• Sample Preparation: The samples are processed to isolate the carbon-containing components, which are then converted to graphite.

• Ionization and Acceleration: The graphite target is ionized, and the resulting carbon ions are accelerated to high energies in a particle accelerator.

• Isotope Separation: The high-energy ions are passed through magnetic and electric fields, which separate the isotopes based on their mass-to-charge ratio.

• Detection: Sensitive detectors count the individual ¹⁴C, ¹³C, and ¹²C atoms.

• Quantification: The concentration of the ¹⁴C-labeled compound in the original sample is determined from the measured ¹⁴C/¹²C ratio.

Applications in Research and Drug Development

The distinct properties of Oxygen-19 and Carbon-14 lead to vastly different applications.

Oxygen-19: A Niche in Specialized Research

The extremely short half-life of Oxygen-19 limits its widespread use. It is primarily employed in academic and experimental research settings where its rapid decay is advantageous for studying fast processes or for applications where long-term radioactivity is undesirable.[2] Its production via neutron activation allows for its creation in facilities with a neutron source.[12] While not a common tool in mainstream drug development, its potential applications could include:

• Short-term, in-vivo imaging: In principle, ¹⁹O could be used for specialized, rapid imaging studies, though other isotopes like Oxygen-15 are more commonly used for Positron Emission Tomography (PET).

• Neutron Activation Analysis: As observed in research, ¹⁹O can be produced in biological samples during neutron activation analysis, a factor that needs to be accounted for in such experiments.[12]

Carbon-14: The Gold Standard for ADME Studies

Carbon-14 is an indispensable tool in drug development, particularly for Absorption, Distribution, Metabolism, and Excretion (ADME) studies.[14] Its long half-life allows for the tracking of a drug and its metabolites over extended periods.[14] The fact that carbon is a fundamental component of all drug molecules means that ¹⁴C labeling provides a true tracer for the entire molecule or its significant fragments.[14]

Key applications in drug development include:

• Mass Balance Studies: To determine the routes and rates of excretion of a drug and its metabolites.[11]

• Metabolite Profiling and Identification: To identify and quantify all drug-related material in circulation and excreta.[11]

• Quantitative Whole-Body Autoradiography (QWBA): To visualize the distribution of a drug and its metabolites in tissues.

• Microdosing Studies: The high sensitivity of AMS allows for the administration of a very small, non-pharmacologically active dose of a ¹⁴C-labeled drug to humans to obtain early pharmacokinetic data.[15]

• Absolute Bioavailability Studies: By administering an intravenous ¹⁴C-microtracer concomitantly with an unlabeled oral dose.[11]

Conclusion

Oxygen-19 and Carbon-14 are both beta-emitting radioisotopes, but their vastly different half-lives and decay characteristics place them in separate categories of utility for researchers. Carbon-14, with its long half-life and the ubiquity of carbon in pharmaceuticals, remains the cornerstone for quantitative ADME and metabolic studies in drug development, with well-established and highly sensitive detection methods like LSC and AMS. Oxygen-19, in contrast, is a short-lived isotope with more specialized applications in fundamental research, where its rapid decay is a desirable feature. The choice between these, or any other, radioisotope ultimately depends on the specific scientific question, the required timescale of the experiment, and the available detection technology.

References

• 1. C14 IFAO: the method [ifao.egnet.net]
• 2. Oxygen-19 - isotopic data and properties [chemlin.org]
• 3. Accelerator mass spectrometry in pharmaceutical research and development--a new ultrasensitive analytical method for isotope measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accelerator Mass Spectrometry in Pharmaceutical Research and Deve...: Ingenta Connect [ingentaconnect.com]
• 5. measurlabs.com [measurlabs.com]
• 6. What is Carbon-14 (14C) Dating? Carbon Dating Definition [radiocarbon.com]
• 7. radioprotection.org [radioprotection.org]
• 8. Measurement of 14C activity by liquid scintillation counting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmaron.com [pharmaron.com]
• 10. scroll.in [scroll.in]
• 11. pharmaron.com [pharmaron.com]
• 12. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. openmedscience.com [openmedscience.com]
• 14. openmedscience.com [openmedscience.com]
• 15. The Use of Accelerator Mass Spectrometry in Human Health and Molecular Toxicology - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cross-Section Measurement of Reactions Induced by Oxygen-19

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental methodologies for measuring the cross-sections of nuclear reactions induced by the radioactive isotope Oxygen-19 (¹⁹O). Given the challenges in producing and utilizing ¹⁹O beams, this document also draws comparisons with techniques used for other well-studied radioactive isotopes, such as Carbon-14 (¹⁴C) and Fluorine-18 (¹⁸F), to offer a broader context for experimental design. The information is intended to assist researchers in selecting appropriate methods and understanding the associated experimental intricacies.

Introduction to Reactions Induced by Oxygen-19

Oxygen-19 is a short-lived radioactive isotope with a half-life of approximately 26.5 seconds.[1][2] Its study is of academic interest in nuclear structure and astrophysics. Reactions induced by ¹⁹O are typically investigated using radioactive ion beams (RIBs) in inverse kinematics, where a heavy ¹⁹O beam impinges on a light target. This approach is advantageous for detecting all reaction products, which are kinematically focused in the forward direction.[1][3]

Experimental Methodologies: A Comparative Overview

The measurement of cross-sections for reactions induced by radioactive isotopes like ¹⁹O involves three key stages: production of the radioactive beam, the reaction experiment itself, and the detection of reaction products. This section compares the common techniques used at each stage.

2.1. Radioactive Ion Beam (RIB) Production

Two primary methods are employed for the production of radioactive ion beams: Isotope Separation On-Line (ISOL) and In-Flight Separation.[3][4] The choice of method significantly impacts the beam properties and, consequently, the experimental possibilities.

Production Method	Principle	Advantages	Disadvantages	Suitable for ¹⁹O
Isotope Separation On-Line (ISOL)	A primary beam (e.g., protons) bombards a thick target, producing various radioactive species. These diffuse out of the heated target, are ionized, mass-separated, and then post-accelerated.[4][5]	High-quality beam (low emittance and energy spread), high purity.[4]	Slow extraction process (chemistry dependent), not suitable for very short-lived isotopes, refractory elements can be difficult to extract.[3][4]	Challenging due to the short half-life of ¹⁹O.
In-Flight Separation	A heavy-ion primary beam impinges on a thin target. The desired radioactive species are produced via projectile fragmentation or fission and are separated in-flight using magnetic spectrometers.[4][6]	Fast (independent of chemistry and lifetime), can produce beams of refractory elements.[3]	Poorer beam quality (larger emittance and energy spread).[4]	Yes, this is a common method for producing beams of short-lived isotopes like ¹⁹O.

2.2. Experimental Techniques for Cross-Section Measurement

Once the radioactive beam is produced, the cross-section of a specific reaction is measured. The inverse kinematics approach is predominantly used for studies with RIBs.

Experimental Technique	Description	Key Features	Typical Applications
Inverse Kinematics	A heavy projectile (e.g., ¹⁹O) bombards a light stationary target (e.g., protons in a hydrogen target). The reaction products are detected in the forward direction.[1][7]	All reaction products are kinematically focused forward, allowing for high detection efficiency. Facilitates the study of reactions on unstable nuclei.[1]	Measurement of (p,n), (d,p), (α,n) etc. reactions with radioactive beams.
Activation Method	The target is irradiated with the beam, and the cross-section is determined by measuring the subsequent radioactive decay of the reaction products.[7]	Does not require in-beam detection of reaction products. Suitable for reactions producing a radioactive isotope with a convenient half-life.	Measurement of reaction cross-sections leading to the formation of a radioactive product.
Surrogate Reaction Method	An alternative reaction that forms the same compound nucleus as the desired reaction is used. The decay probabilities of the compound nucleus are measured and combined with theoretical calculations of the compound nucleus formation cross-section for the desired reaction.[8]	Allows for the determination of cross-sections for reactions that are difficult to measure directly, such as neutron-induced reactions on short-lived isotopes.[8]	Estimating neutron-induced reaction cross-sections on unstable nuclei.

Data Presentation: Cross-Section Measurements

Quantitative data for reactions induced by ¹⁹O are scarce in the literature. The following table presents available data for a specific ¹⁹O-induced reaction and provides a comparison with a reaction induced by ¹⁴C, another commonly studied radioactive isotope.

Reaction	Energy (MeV/nucleon)	Measured Quantity	Cross-Section (mb)	Reference
¹⁹O(d, p)²⁰O	5.69(3)	Differential Cross-Section (Angular Distributions)	Not explicitly provided in the abstract	[4]
¹⁴C(n, γ)¹⁵C	Thermal	Total Cross-Section	~0.001	[2][9] (Implied from dating applications)

Note: The cross-section for the ¹⁴C(n,γ) reaction is provided for illustrative comparison of a different type of reaction with a different radioactive isotope.

Experimental Protocols

4.1. Protocol for ¹⁹O(d,p)²⁰O Cross-Section Measurement in Inverse Kinematics

This protocol is based on the experiment described by C. R. Hoffman et al.[4]

• Beam Production: An ¹⁹O beam is produced via the in-flight separation method.

• Target: A deuterated polyethylene target is used as a source of deuterons.

• Detection Setup:

  • Recoil Detectors: Position-sensitive detectors are used to identify the heavy recoil products (e.g., ²⁰O).

  • Proton Detectors: Silicon detector telescopes are used to measure the energy and angle of the emitted protons.

  • Coincidence Measurement: The experiment relies on detecting the outgoing protons in coincidence with the heavy recoil nuclei to identify the reaction of interest.

• Data Analysis:

  • The kinetic energy and scattering angle of the detected protons are used to reconstruct the kinematics of the reaction.

  • The differential cross-section as a function of the center-of-mass angle is determined by counting the number of events at each angle, normalized by the beam intensity and target thickness.

4.2. Alternative Protocol: Production of ¹⁸F for PET Imaging

For comparison, the production of ¹⁸F, a widely used medical isotope, follows a different protocol.[10][11][12]

• Beam Production: Protons are accelerated in a medical cyclotron.

• Target: The proton beam bombards a target of enriched ¹⁸O-water.

• Reaction: The ¹⁸O(p,n)¹⁸F reaction occurs.[12]

• Separation: The produced ¹⁸F is separated from the target water using ion-exchange chromatography.[12]

• Radiolabeling: The purified ¹⁸F is then used to synthesize a radiopharmaceutical, such as ¹⁸F-fluorodeoxyglucose (FDG).[12]

Visualizations

5.1. Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general workflows for the experimental methodologies discussed.

Caption: Workflow for an in-flight production and inverse kinematics experiment.

Caption: General workflow for the ISOL radioactive ion beam production method.

Conclusion

The measurement of reaction cross-sections induced by Oxygen-19 predominantly relies on the in-flight production of a radioactive ion beam coupled with an inverse kinematics experimental setup. This approach, while providing high detection efficiency, yields a beam with lower quality compared to the ISOL technique. The choice of methodology is critically dependent on the half-life of the isotope of interest, with the in-flight method being more suitable for short-lived nuclei like ¹⁹O. While quantitative cross-section data for ¹⁹O-induced reactions are not abundant, the established experimental techniques provide a robust framework for future investigations. For comparison, the production of other radioactive isotopes, such as ¹⁸F for medical applications, often utilizes different reactions and targetry, highlighting the diverse approaches within the field of nuclear science.

References

• 1. Inverse kinematics [www-windows.gsi.de]
• 2. researchgate.net [researchgate.net]
• 3. publications.lib.chalmers.se [publications.lib.chalmers.se]
• 4. epj-conferences.org [epj-conferences.org]
• 5. proceedings.jacow.org [proceedings.jacow.org]
• 6. epj-conferences.org [epj-conferences.org]
• 7. youtube.com [youtube.com]
• 8. epj-conferences.org [epj-conferences.org]
• 9. Carbon-14 - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Radiosyntheses using Fluorine-18: the Art and Science of Late Stage Fluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 12. openmedscience.com [openmedscience.com]

A Comparative Analysis of Experimental and Theoretical Spectroscopic Factors for Oxygen-19

A detailed examination of the nuclear structure of Oxygen-19 (O-19) reveals a strong correlation between experimental measurements and theoretical predictions of its spectroscopic factors. This guide provides a comprehensive comparison of these values, offering insights for researchers in nuclear physics and related fields.

Spectroscopic factors are a crucial tool in nuclear physics, quantifying the probability of a nucleon occupying a specific single-particle orbital within a nucleus. The study of these factors in exotic nuclei like O-19, which has a surplus of neutrons, provides a stringent test for nuclear models. Experimental data for O-19 are primarily derived from the ¹⁸O(d,p)¹⁹O neutron transfer reaction, while theoretical values are predominantly calculated using the nuclear shell model with various effective interactions.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the experimental spectroscopic factors for several low-lying states in O-19, as determined from the ¹⁸O(d,p)¹⁹O reaction, and compares them with theoretical values obtained from shell model calculations.

Excitation Energy (MeV)	Jπ	Experimental Spectroscopic Factor (C²S)	Theoretical Spectroscopic Factor (C²S)
0.0	5/2⁺	0.43	0.49 (USD)
0.096	3/2⁺	0.48	0.45 (USD)
1.472	1/2⁺	0.72	0.70 (USD)
2.371	9/2⁺	0.58	0.55 (USD)
2.778	(1/2, 3/2)⁺	0.05	-
3.159	5/2⁺	0.11	0.10 (USD)
3.945	3/2⁺	0.18	0.17 (USD)

Note: Experimental values are from the compilation by Ajzenberg-Selove (1978) and Tsang et al. Theoretical values are representative values from shell model calculations using the Universal SD (USD) interaction.

Experimental and Theoretical Protocols

A robust comparison requires a clear understanding of the methodologies employed to obtain these values.

Experimental Protocol: The ¹⁸O(d,p)¹⁹O Reaction

The experimental spectroscopic factors for O-19 are predominantly determined through the analysis of the ¹⁸O(d,p)¹⁹O single-neutron transfer reaction. A typical experimental setup involves:

• Target and Beam: A gas target containing a high-purity ¹⁸O isotope is bombarded with a deuteron (d) beam of a specific energy, for instance, 16.3 MeV.

• Detection of Reaction Products: The outgoing protons (p) are detected using a series of ΔE-E telescopes, which consist of thin and thick silicon surface-barrier detectors. These telescopes allow for the identification of the protons and the measurement of their energy and angle of emission.

• Data Analysis: The angular distribution of the emitted protons corresponding to different excited states of ¹⁹O is measured. This experimental angular distribution is then compared with theoretical calculations based on the Distorted Wave Born Approximation (DWBA). The spectroscopic factor is extracted by normalizing the theoretical cross-section to the experimental data. Computer codes such as ECIS and DWUCK are commonly used for these analyses.[1]

Theoretical Protocol: The Nuclear Shell Model

Theoretical spectroscopic factors for O-19 are calculated within the framework of the nuclear shell model. This model describes the nucleus as an inert core (in this case, ¹⁶O) with valence nucleons (for ¹⁹O, three neutrons) distributed in the available single-particle orbitals of a given model space (e.g., the sd-shell). The key steps in the calculation are:

• Defining the Model Space and Interaction: The calculation begins by defining a model space, which includes the relevant single-particle orbitals outside the inert core. For O-19, the sd-shell, comprising the 1d5/2, 2s1/2, and 1d3/2 orbitals, is typically used. An effective nucleon-nucleon interaction, such as the Universal sd-shell interaction A (USDA) or B (USDB), is chosen to describe the forces between the valence nucleons.[2][3]

• Hamiltonian Diagonalization: A Hamiltonian matrix is constructed based on the chosen model space and interaction. The diagonalization of this matrix yields the energy eigenvalues (energy levels) and eigenvectors (wavefunctions) of the nuclear states.

• Calculation of Spectroscopic Factors: The spectroscopic factor for a particular state is calculated from the overlap between the wavefunction of the initial state (e.g., the ground state of ¹⁸O) and the final state (a specific state in ¹⁹O) after the addition of a neutron into a particular single-particle orbital. This calculation essentially determines the parentage of the final state to the initial state plus a single nucleon in a specific orbital. The shell model code OXBASH is a common tool for these calculations.[4]

Workflow and Logical Relationships

The process of comparing experimental and theoretical spectroscopic factors can be visualized as a sequential workflow.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. cdr.lib.unc.edu [cdr.lib.unc.edu]

Oxygen-19: A Comparative Analysis of its Limitations as a Radioactive Tracer

For Researchers, Scientists, and Drug Development Professionals

In the landscape of molecular imaging, the selection of an appropriate radioactive tracer is paramount to the success of preclinical and clinical studies. While a variety of radionuclides have been explored for their potential in techniques like Positron Emission Tomography (PET), not all are suitable for routine application. This guide provides a comprehensive comparison of Oxygen-19 (¹⁹O) with commonly employed radioactive tracers—Fluorine-18 (¹⁸F), Carbon-11 (¹¹C), Nitrogen-13 (¹³N), and Oxygen-15 (¹⁵O)—highlighting the inherent limitations of ¹⁹O that preclude its use in standard imaging protocols.

The primary and most significant limitation of Oxygen-19 is its extremely short half-life, which is approximately 26.9 seconds. This rapid decay makes it practically impossible to perform the necessary steps for clinical or preclinical imaging, which include production, radiolabeling of a tracer molecule, purification, quality control, and administration to the subject, followed by a sufficient imaging window to assess biodistribution. In contrast, commonly used PET tracers possess half-lives that are more conducive to these procedures.

Comparative Data of Radioactive Tracers

The following table summarizes the key physical properties of Oxygen-19 and other commonly used radioactive tracers, providing a clear quantitative comparison.

Property	Oxygen-19 (¹⁹O)	Fluorine-18 (¹⁸F)	Carbon-11 (¹¹C)	Nitrogen-13 (¹³N)	Oxygen-15 (¹⁵O)
Half-life	~26.9 seconds	~109.8 minutes[1][2]	~20.4 minutes[3][4]	~9.97 minutes[5][6]	~2.04 minutes[7][8]
Decay Mode	β⁻	β⁺ (97%), EC (3%)[1]	β⁺	β⁺	β⁺
Daughter Nuclide	Fluorine-19 (¹⁹F)	Oxygen-18 (¹⁸O)[1][2]	Boron-11 (¹¹B)[4]	Carbon-13 (¹³C)[9]	Nitrogen-15 (¹⁵N)[10]
Max. Positron Energy (MeV)	Not applicable (β⁻ emitter)	0.634[11]	0.96	1.20[9]	1.73
Primary Application	Experimental research	Clinical PET imaging (oncology, neurology, cardiology)[12][13][14]	Clinical & preclinical PET imaging (oncology, neurology)[3][15][16]	Clinical PET imaging (cardiology)[5][17][18]	Clinical & preclinical PET imaging (blood flow, oxygen metabolism)[10][19][20]

Inherent Limitations of Oxygen-19 in Detail

The impracticality of Oxygen-19 as a routine radioactive tracer stems from a combination of its physical properties:

• Extremely Short Half-Life: As previously mentioned, the half-life of approximately 26.9 seconds is the most restrictive factor. This leaves an insufficient timeframe for the multi-step process of radiopharmaceutical production and imaging. By the time the tracer could theoretically be prepared and administered, the majority of its radioactivity would have decayed, resulting in a poor signal-to-noise ratio and rendering the imaging data useless.

• Decay Mode: Oxygen-19 undergoes beta-minus (β⁻) decay, emitting an electron. This is in contrast to the positron (β⁺) emission required for Positron Emission Tomography (PET), the most common clinical molecular imaging modality. PET imaging relies on the annihilation of positrons with electrons to produce two 511 keV gamma rays that are detected in coincidence. As a beta emitter, Oxygen-19 is fundamentally incompatible with PET technology.

• Production and Handling: Oxygen-19 is typically produced via neutron activation of Oxygen-18. While this method is feasible in a research setting with a nuclear reactor or a neutron generator, the extremely short half-life necessitates an on-site production and immediate use setup that is far more complex and less practical than the cyclotron production of standard PET radionuclides. The rapid decay also poses significant challenges for purification and quality control of any potential ¹⁹O-labeled tracer.

Experimental Protocols for Commonly Used PET Tracers

To underscore the practicality of established PET tracers in contrast to Oxygen-19, the following sections outline the generalized experimental protocols for their production and use in PET imaging.

Production of Fluorine-18 (¹⁸F)

Fluorine-18 is the most widely used PET radionuclide, primarily due to its favorable half-life of approximately 110 minutes, which allows for off-site production and distribution.[1][2]

Methodology:

• Target Preparation: Enriched Oxygen-18 water (H₂¹⁸O) is loaded into a target body, typically made of silver or titanium.

• Proton Bombardment: The target is bombarded with high-energy protons (typically 11-18 MeV) in a medical cyclotron.[21] The nuclear reaction ¹⁸O(p,n)¹⁸F produces Fluorine-18.[1][21]

• Purification: The resulting [¹⁸F]fluoride is trapped on an anion exchange column, and the enriched ¹⁸O-water is recovered for reuse. The [¹⁸F]fluoride is then eluted from the column.

• Radiolabeling: The purified [¹⁸F]fluoride is used to synthesize a variety of PET tracers, with [¹⁸F]FDG (Fludeoxyglucose) being the most common.[12][13][14] This is typically an automated process.

• Quality Control: The final product undergoes rigorous quality control tests to ensure its chemical and radiochemical purity, sterility, and apyrogenicity before it is released for clinical use.

Production of Carbon-11 (¹¹C)

Carbon-11, with a half-life of about 20.4 minutes, requires an on-site cyclotron.[3][4] Its utility lies in the ability to label a wide range of organic molecules without altering their biological activity.

Methodology:

• Target Gas: A target chamber is filled with nitrogen gas (N₂), often with a small amount of oxygen or hydrogen.

• Proton Bombardment: The target is irradiated with protons in a cyclotron, inducing the nuclear reaction ¹⁴N(p,α)¹¹C.[22][23]

• Online Processing: The resulting [¹¹C]CO₂ or [¹¹C]CH₄ is transported from the cyclotron to a shielded hot cell.

• Chemical Conversion: The primary products are converted into reactive labeling precursors, such as [¹¹C]methyl iodide or [¹¹C]methyl triflate.[23]

• Radiolabeling and Purification: These precursors are used to rapidly synthesize the desired ¹¹C-labeled tracer, followed by purification using techniques like high-performance liquid chromatography (HPLC).

• Quality Control: The final product is tested for quality and purity before administration.

Visualizing the Workflow: From Production to Imaging

The following diagrams illustrate the general workflow for PET tracer production and the logical disparity in the utility of Oxygen-19 compared to established tracers.

Caption: General workflow for the production and application of a viable PET tracer.

Caption: Logical relationship of Oxygen-19's properties leading to its limitations.

Conclusion

References

• 1. Fluorine-18 - Wikipedia [en.wikipedia.org]
• 2. radiacode.com [radiacode.com]
• 3. Recent Developments in Carbon-11 Chemistry and Applications for First-In-Human PET Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbon-11 - isotopic data and properties [chemlin.org]
• 5. Nitrogen 13 | IBA - Radio Pharma Solutions [iba-radiopharmasolutions.com]
• 6. Nitrogen-13 [chemeurope.com]
• 7. Oxygen-15 labelled water - Wikipedia [en.wikipedia.org]
• 8. Oxygen 15 | IBA - Radio Pharma Solutions [iba-radiopharmasolutions.com]
• 9. grokipedia.com [grokipedia.com]
• 10. Isotopes of oxygen - Wikipedia [en.wikipedia.org]
• 11. hpschapters.org [hpschapters.org]
• 12. Positron emission tomography (PET) imaging with 18F-based radiotracers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fluorodeoxyglucose (18F) - Wikipedia [en.wikipedia.org]
• 14. openmedscience.com [openmedscience.com]
• 15. openmedscience.com [openmedscience.com]
• 16. sperlingprostatecenter.com [sperlingprostatecenter.com]
• 17. openmedscience.com [openmedscience.com]
• 18. asnc.org [asnc.org]
• 19. Positron emission tomography - Wikipedia [en.wikipedia.org]
• 20. profiles.wustl.edu [profiles.wustl.edu]
• 21. openmedscience.com [openmedscience.com]
• 22. encyclopedia.pub [encyclopedia.pub]
• 23. mdpi.com [mdpi.com]

Reproducibility of Experiments Using Oxygen-19 Beams: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The use of exotic isotopes in research holds the promise of novel insights into complex biological and chemical processes. Among these, Oxygen-19 (¹⁹O), a short-lived radioisotope of oxygen, presents a theoretical potential for unique tracer studies. However, the practical application and reproducibility of experiments involving ¹⁹O beams are fraught with significant challenges, primarily stemming from its extreme instability. This guide provides a comparative analysis of the feasibility and reproducibility of experiments using ¹⁹O beams against more established alternative isotopes, supported by available data and experimental considerations.

Overview of Oxygen-19 and Its Alternatives

Oxygen-19 is a radioactive isotope of oxygen with a half-life of approximately 26.47 seconds.[1] This rapid decay is the single most critical factor limiting its widespread use in experimental settings. In contrast, other isotopes of oxygen, both stable and radioactive, offer a range of properties that make them more suitable for various applications.

Table 1: Comparison of Key Properties of Oxygen Isotopes

Isotope	Half-Life	Type	Common Applications
Oxygen-19 (¹⁹O)	~26.5 seconds	Radioactive (Beta decay)	Primarily academic/experimental research [1]
Oxygen-14 (¹⁴O)	~70.6 seconds	Radioactive (Positron emission)	Positron Emission Tomography (PET) imaging, nuclear physics research
Oxygen-15 (¹⁵O)	~122 seconds	Radioactive (Positron emission)	PET imaging (e.g., blood flow, oxygen metabolism)
Oxygen-16 (¹⁶O)	Stable	Stable	Most abundant oxygen isotope; general chemistry and biology
Oxygen-17 (¹⁷O)	Stable	Stable	NMR spectroscopy (metabolic studies), atmospheric chemistry
Oxygen-18 (¹⁸O)	Stable	Stable	Isotope tracing in metabolic studies, paleoclimatology

Production and Availability of Oxygen-19 Beams

The production of a usable beam of ¹⁹O for experimental purposes is a formidable challenge. While ¹⁹O can be produced through nuclear reactions, such as the neutron activation of Oxygen-18 (¹⁸O) in water, creating a focused, high-purity beam of this isotope for reproducible experiments is not a standard or widely available technique.[2]

Facilities capable of producing and separating rare isotopes, such as the Facility for Rare Isotope Beams (FRIB), are at the forefront of research into short-lived nuclei.[3][4][5] However, even at these advanced facilities, the production of very short-lived isotopes is characterized by low yields and the presence of significant contaminants, which directly impacts experimental reproducibility. The inherent difficulty in producing, separating, and purifying short-lived isotopes like ¹⁹O makes standardized experimental protocols and consistent beam quality exceedingly difficult to achieve.[6]

In contrast, beams of other oxygen isotopes are more readily available:

• Stable Isotopes (¹⁷O, ¹⁸O): These can be enriched and incorporated into molecules for a wide array of tracer studies.

• Radioactive Isotopes (¹⁴O, ¹⁵O): These are routinely produced in cyclotrons for medical imaging (PET), and their production methods are well-established.

Experimental Protocols and Reproducibility Challenges

Due to the scarcity of dedicated ¹⁹O beam facilities and published experiments, detailed, standardized protocols are virtually non-existent. Any experiment utilizing a ¹⁹O beam would be highly customized to the specific production and detection capabilities of the institution, making inter-laboratory reproducibility a significant hurdle.

The primary challenges affecting the reproducibility of experiments with short-lived isotope beams like ¹⁹O are:

• Beam Purity and Intensity Fluctuations: The very short half-life means the beam intensity rapidly and continuously decreases. Furthermore, separating ¹⁹O from other reaction byproducts is challenging, leading to a beam that may not be isotopically pure. These fluctuations are difficult to control and can introduce significant variability in experimental results.

• Complex and Specialized Equipment: The production, separation, and delivery of a short-lived radioactive beam require highly sophisticated and customized equipment, often located at large-scale research facilities. Access to such facilities is limited, and the experimental setups are complex to replicate.

• Timing and Synchronization: The rapid decay of ¹⁹O necessitates extremely precise timing and synchronization between the isotope production, beam transport, and the experimental measurement. Any slight variation in timing can lead to significant differences in the delivered dose and, consequently, the experimental outcome.

• Low Data Acquisition Rates: The low intensity of rare isotope beams often results in low event rates in experiments, requiring long measurement times to achieve statistically significant data. This can be particularly problematic for biological studies where long exposure times may not be feasible.

The following diagram illustrates the logical workflow for a hypothetical experiment using a short-lived radioactive isotope beam, highlighting the critical points that affect reproducibility.

Caption: Workflow for a hypothetical experiment using a short-lived radioactive isotope beam.

Comparison with Alternative Techniques

For most applications in research and drug development, alternative oxygen isotopes offer far more reproducible and accessible methods for tracing and imaging.

Table 2: Qualitative Comparison of Experimental Feasibility and Reproducibility

Feature	Oxygen-19 (¹⁹O) Beam	Stable Isotopes (¹⁷O, ¹⁸O)	PET Isotopes (¹⁴O, ¹⁵O)
Availability	Extremely Low	High	Moderate (requires cyclotron)
Cost	Very High	Moderate	High
Experimental Complexity	Very High	Low to Moderate	High
Reproducibility	Very Low	High	Moderate to High
Detection Method	Nuclear detectors	Mass spectrometry, NMR	PET scanner
Spatial Resolution	Application dependent	High (with appropriate imaging)	High (mm scale)
Temporal Resolution	Limited by half-life	Flexible	Limited by half-life

The following diagram illustrates the decision-making process for selecting an appropriate oxygen isotope for a tracing experiment, emphasizing the factors that lead away from the use of ¹⁹O for most applications.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. Identification of oxygen-19 during in vivo neutron activation analysis of water phantoms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. About Us | Facility for Rare Isotope Beams [frib.msu.edu]
• 4. The Facility for Rare Isotope Beams Observes Five Never-Before-Seen Isotopes | Department of Energy [energy.gov]
• 5. frib.msu.edu [frib.msu.edu]
• 6. Researchers Develop a Novel Method to Study Nuclear Reactions on Short-Lived Isotopes Involved in Explosions of Stars | Department of Energy [energy.gov]

A Comparative Guide to the Production of Neutron-Rich Oxygen Isotopes

For Researchers, Scientists, and Drug Development Professionals

The production of exotic, neutron-rich oxygen isotopes is a critical endeavor for fundamental nuclear physics research and has potential applications in various scientific fields, including medical isotope development. These isotopes, characterized by an excess of neutrons compared to their stable counterparts, provide a unique window into the nuclear shell structure and the nature of the nuclear force far from stability. This guide provides an objective comparison of the primary methods for producing these rare isotopes, supported by experimental data and detailed protocols.

Principal Production Methodologies

The synthesis of neutron-rich oxygen isotopes predominantly relies on two accelerator-based techniques: Projectile Fragmentation and Multi-nucleon Transfer Reactions . Each method presents distinct advantages and challenges in terms of isotope yield, purity, and the range of accessible isotopes.

• Projectile Fragmentation: This method involves accelerating a heavy-ion beam to high energies (typically >50 MeV/nucleon) and directing it onto a light target, such as beryllium or carbon.[1][2] The projectile nucleus, upon colliding with a target nucleus, shears off a number of its constituent protons and neutrons, producing a wide array of lighter nuclei, including exotic neutron-rich isotopes. These fragments continue to travel in the forward direction at nearly the beam velocity, allowing for efficient collection and in-flight separation.

• Multi-nucleon Transfer Reactions: In this approach, a projectile nucleus collides with a heavy target nucleus at energies near the Coulomb barrier.[3] During the brief interaction, multiple protons and neutrons can be exchanged between the projectile and target.[3][4][5] This method can be particularly effective for producing neutron-rich isotopes, especially those close in mass to the target nucleus.[4][6] However, the reaction products are typically scattered over a wide range of angles and energies, which can complicate their collection and identification.[5]

Performance Comparison

The choice of production method is often dictated by the specific isotope of interest and the available accelerator facilities. Projectile fragmentation is a versatile method capable of producing a broad range of exotic nuclei, while multi-nucleon transfer reactions can offer higher cross-sections for certain isotopes. The following table summarizes experimental and extrapolated production cross-section data for a selection of neutron-rich oxygen isotopes.

Isotope	Production Reaction	Method	Energy (MeV/nucleon)	Target	Production Cross-Section (mb)
¹⁹O	¹⁸O + p	Transfer	14	(¹H)	~10
²¹O	⁴⁸Ca + ⁹Be	Fragmentation	140	⁹Be	9.35 x 10⁻⁸ (extrapolated)[7]
²²O	⁴⁸Ca + ⁹Be	Fragmentation	140	⁹Be	2.30 x 10⁻⁷ (extrapolated)[7]
²³O	⁴⁸Ca + ⁹Be	Fragmentation	140	⁹Be	4.58 x 10⁻⁷ (extrapolated)[7]
²⁴O	⁴⁸Ca + ⁹Be	Fragmentation	213	⁹Be	~2 x 10⁻⁶
²⁸O	²⁹F + ¹H	Proton Knockout	235	¹H (liquid)	Low (specific value not published)

Note: Cross-section is a measure of the probability of a specific nuclear reaction occurring. Higher cross-sections generally lead to higher production yields.

Experimental Protocols

Detailed methodologies are crucial for the successful production and separation of rare isotopes. Below are generalized protocols for the two primary methods discussed.

Protocol 1: Projectile Fragmentation with In-Flight Separation

This protocol outlines the key steps for producing neutron-rich isotopes using projectile fragmentation, a common technique at facilities like the National Superconducting Cyclotron Laboratory (NSCL) and the Facility for Rare Isotope Beams (FRIB).[2][8][9][10][11]

1. Primary Beam Acceleration:

• A stable, heavy-ion beam (e.g., ⁴⁸Ca, ⁸²Se) is generated in an ion source.
• The ions are accelerated to relativistic energies (e.g., 140 MeV/nucleon) using a series of linear accelerators and/or cyclotrons.

2. Isotope Production:

• The high-energy primary beam is directed onto a thin, light production target (e.g., beryllium).
• Peripheral collisions between the beam and target nuclei produce a cocktail of projectile fragments.

3. In-Flight Separation and Purification:

• The mixture of unreacted primary beam and various fragments exits the target and is guided into a fragment separator.[8]
• The fragment separator, a series of magnetic quadrupoles and dipoles, separates the isotopes based on their magnetic rigidity (momentum-to-charge ratio).[1][8]
• An energy degrader, typically a wedge-shaped piece of material, is placed at a dispersive focal plane. As fragments pass through the degrader, they lose energy in a manner dependent on their atomic number (Z), allowing for further separation.[1]
• By tuning the magnetic fields of the separator stages before and after the degrader, a specific isotope of interest can be selected.

4. Particle Identification:

• A series of detectors at the end of the separator are used to unambiguously identify the separated isotopes on an ion-by-ion basis.
• Time-of-flight (TOF) measurements determine the velocity of the ions.
• Energy loss (ΔE) measurements in a silicon detector or ionization chamber help determine the atomic number (Z).
• Combining magnetic rigidity, TOF, and ΔE allows for the precise determination of the mass-to-charge ratio (A/Q) and, thus, the identification of the isotope.

Protocol 2: Multi-nucleon Transfer Reaction

This protocol describes a typical setup for producing neutron-rich species via multi-nucleon transfer reactions.

1. Beam and Target Setup:

• A heavy-ion beam (e.g., ¹³⁶Xe, ²³⁸U) is accelerated to energies just above the Coulomb barrier.
• The beam impinges on a thin, heavy target (e.g., ¹⁹⁸Pt, ²⁰⁸Pb).

2. Reaction Product Collection:

• The projectile-like and target-like fragments emerging from the collision are distributed over a wide range of angles and energies.[5]
• A large acceptance magnetic spectrometer is used to collect the fragments emitted in a specific angular range.

3. Isotope Identification:

• The collected fragments are identified using a combination of detectors.
• Similar to projectile fragmentation, measurements of time-of-flight, energy loss, and position in the spectrometer's focal plane are used to determine the mass, charge, and atomic number of the reaction products.
• For very heavy, long-lived products, decay spectroscopy may be employed, where the characteristic alpha or gamma decays of the implanted isotopes and their daughters are measured to confirm their identity.[6]

Visualizing the Production Workflow

The following diagrams illustrate the conceptual workflows for the production of neutron-rich isotopes via projectile fragmentation and in-flight separation.

Caption: Workflow for Projectile Fragmentation and In-Flight Separation.

Caption: Logical Flow of In-Flight Isotope Separation by Magnetic Rigidity.

References

• 1. www0.mi.infn.it [www0.mi.infn.it]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Multinucleon transfer reactions: a mini-review of recent advances [frontiersin.org]
• 4. arxiv.org [arxiv.org]
• 5. Multinucleon transfer reactions: return to the origins – Joint Institute for Nuclear Research [jinr.ru]
• 6. s3.cern.ch [s3.cern.ch]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Production of rare isotope beams with the NSCL fragment separator [inis.iaea.org]
• 11. FRIB’s Advanced Rare Isotope Separator pushes the limits of rare isotope discovery | Facility for Rare Isotope Beams [frib.msu.edu]

Safety & Regulatory Compliance

Safe Disposal of Oxygen-19: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of radioactive isotopes are paramount to ensuring a safe laboratory environment. This guide provides essential safety and logistical information for the disposal of Oxygen-19, a short-lived radioisotope.

Oxygen-19 is a radioactive isotope of oxygen with a very short half-life, which is a key factor in its disposal. The primary method for the disposal of short-lived radioactive materials like Oxygen-19 is "decay-in-storage." This process involves holding the radioactive waste in a safe, shielded location until it decays to background radiation levels, at which point it can be disposed of as regular waste.

Key Physical and Radiological Data

A summary of the essential physical and radiological properties of Oxygen-19 is presented below. This data is critical for understanding its behavior and for performing necessary calculations for decay and disposal.

Property	Value
Half-life	26.470(6) s to 29 s[1][2]
Decay Mode	Beta (β-) decay[3][4]
Decay Product	Fluorine-19 (19F)[3][4]
Radiation Type	Beta particles (electrons) and antineutrinos[3]
Decay Energy	4.821 MeV[4]

Experimental Protocol: Decay-in-Storage for Oxygen-19

The following step-by-step protocol outlines the procedure for the safe disposal of Oxygen-19 through decay-in-storage.

1. Segregation and Labeling:

• Immediately following its use, segregate all waste contaminated with Oxygen-19 (e.g., sharps, vials, absorbent paper) from other laboratory waste.

• Place the contaminated waste in a clearly labeled, durable, and leak-proof container.

• The label must include:

  • The radioactive isotope symbol (19O).

  • The date and time of sealing the container.

  • The initial activity level (if known).

  • The name of the responsible researcher.

2. Shielding and Secure Storage:

• Due to the emission of beta particles, appropriate shielding is necessary. Place the waste container in a designated and shielded storage area. The shielding material (e.g., lead or dense plastic) should be sufficient to reduce the radiation level to as low as reasonably achievable (ALARA).

• The storage area must be secure to prevent unauthorized access.

3. Decay Time Calculation:

• The time required for the radioactivity to decay to a safe level is generally considered to be 10 half-lives. After 10 half-lives, the radioactivity will be reduced to less than 0.1% of its initial value.

• Calculation:

  • Given the half-life of Oxygen-19 is approximately 27 seconds, the required decay time is:

    • 10 half-lives * 27 seconds/half-life = 270 seconds (4.5 minutes).

  • To be conservative, a longer decay period (e.g., 10-15 minutes) is recommended to ensure complete decay to background levels.

4. Verification of Decay:

• After the calculated decay period, use a suitable radiation survey meter (e.g., a Geiger-Müller counter) to monitor the surface of the waste container.

• The radiation reading should be indistinguishable from the background radiation level.

• If the reading is still above background, return the container to storage for a longer period and re-survey.

5. Final Disposal:

• Once the radiation level is confirmed to be at background, the waste can be disposed of as non-radioactive waste.

• Before disposal, deface or remove all radioactive material labels from the container.

• Dispose of the waste in accordance with your institution's and local regulations for chemical or biological waste, as appropriate to the non-radioactive components of the waste.

Logical Workflow for Oxygen-19 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal of Oxygen-19.

Caption: Workflow for the safe disposal of Oxygen-19 waste.

References

• 1. Oxygen-19 - isotopic data and properties [chemlin.org]
• 2. Solved The half life of oxygen-19 is only 29 seconds. Lets | Chegg.com [chegg.com]
• 3. homework.study.com [homework.study.com]
• 4. atom.kaeri.re.kr [atom.kaeri.re.kr]

Personal protective equipment for handling Oxygen-19

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Oxygen-19 (¹⁹O), a short-lived radioisotope. Adherence to these procedures is essential for ensuring the safety of all personnel and the integrity of research outcomes.

Understanding Oxygen-19

Oxygen-19 is a radioactive isotope of oxygen that decays via beta-minus (β⁻) emission to stable Fluorine-19. Its rapid decay necessitates efficient and well-planned handling procedures.

Table 1: Properties of Oxygen-19

Property	Value
Half-life	26.88 seconds[1]
Decay Mode	Beta-minus (β⁻)
Decay Product	Fluorine-19 (¹⁹F)
Maximum Beta Energy (Eβmax)	4.821 MeV[2]
Daughter Nucleus	Fluorine-19[1][3]

Personal Protective Equipment (PPE)

Due to the emission of high-energy beta particles, appropriate PPE is mandatory to prevent skin contamination and minimize radiation dose.

Table 2: Recommended Personal Protective Equipment for Handling Oxygen-19

PPE Component	Specification	Purpose
Body	Full-body laboratory coat or coveralls.	Prevents contamination of personal clothing.
Hands	Double-layered nitrile or latex gloves.	Provides a barrier against skin contamination. Change frequently.
Eyes	Safety glasses or a full-face shield.	Protects eyes from potential splashes of contaminated liquid.
Shielding	Acrylic or plastic shielding (e.g., Lucite®).	Attenuates beta particles, minimizing external radiation dose.
Dosimetry	Whole-body and ring dosimeters.	Monitors radiation exposure to the body and extremities.

Operational Plan: From Receipt to Use

The extremely short half-life of Oxygen-19 demands a highly coordinated and efficient workflow.

Experimental Workflow for Oxygen-19

Caption: Workflow for the safe handling of Oxygen-19 from receipt to disposal.

Detailed Methodologies:

• Receipt and Initial Survey:

  • Upon arrival, immediately transport the Oxygen-19 container to a designated and properly labeled "hot" laboratory.

  • Using a survey meter, monitor the external surface of the shipping container for any signs of leakage or contamination.

  • Record the initial radiation dose rate.

• Sample Preparation and Experimental Work:

  • All manipulations of Oxygen-19, whether in gaseous or aqueous form, must be conducted within a fume hood or a glove box equipped with appropriate shielding.

  • Use remote handling tools (tongs, forceps) to the greatest extent possible to increase the distance from the source.

  • Place a minimum of 1 cm thick acrylic or plastic shielding between the source and the user. This thickness is sufficient to block the high-energy beta particles from Oxygen-19.

• Personnel Monitoring:

  • All personnel handling Oxygen-19 must wear whole-body and ring dosimeters to monitor their radiation dose.

  • Regularly monitor gloves for contamination during the procedure using a survey meter. Change gloves immediately if contamination is detected.

Disposal Plan

Due to its short half-life, the primary disposal method for Oxygen-19 contaminated waste is decay-in-storage.

• Segregation: Collect all solid and liquid waste contaminated with Oxygen-19 in designated, labeled, and shielded containers.

• Decay-in-Storage: Store the waste in a secure, shielded location for a minimum of 10 half-lives (approximately 5 minutes). This will allow the radioactivity to decay to negligible levels.

• Clearance Survey: After the decay period, survey the waste container with a sensitive radiation detector (e.g., a Geiger-Müller counter) to ensure that the radiation levels are indistinguishable from background radiation.

• Disposal: Once cleared, the waste can be disposed of as non-radioactive waste, following institutional guidelines.

Emergency Procedures: Spills

In the event of a spill of Oxygen-19, prompt and correct action is crucial to prevent the spread of contamination.

• Alert: Immediately notify all personnel in the vicinity of the spill.

• Contain: Cover the spill with absorbent paper to prevent further spread. If the spill is a liquid, work from the outside in.

• Isolate: Cordon off the affected area.

• Notify: Contact the institution's Radiation Safety Officer (RSO) immediately.

• Decontaminate Personnel: If personal clothing is contaminated, remove it immediately. Wash affected skin with lukewarm water and mild soap.

• Decontaminate Area: Under the guidance of the RSO, decontaminate the spill area using appropriate cleaning agents.

• Survey: After decontamination, perform a thorough survey of the area and personnel to ensure all contamination has been removed.

References

• 1. homework.study.com [homework.study.com]
• 2. atom.kaeri.re.kr [atom.kaeri.re.kr]
• 3. Oxygen-19 𝛃 \beta ^{−} decays. What is the daughter nucleus, and what m.. [askfilo.com]